(2-Benzylcyclohexyl)benzene

• CAS: 1268521-72-7

Core Science & Biosynthesis

Conformational Analysis and Stereochemistry of (2-Benzylcyclohexyl)benzene: A Technical Guide

Executive Summary

(2-Benzylcyclohexyl)benzene, systematically known as 1-benzyl-2-phenylcyclohexane, represents a highly privileged scaffold in medicinal chemistry. The precise 3D spatial arrangement of its aromatic appendages dictates its efficacy in binding hydrophobic pockets of target proteins, such as G-protein coupled receptors (GPCRs). This whitepaper provides an in-depth mechanistic analysis of its stereochemistry, thermodynamic conformational preferences, and the self-validating experimental protocols required to elucidate its structural dynamics.

Stereochemical Architecture

The cyclohexane core is a dynamic system, but the introduction of two bulky substituents at the C1 and C2 positions imposes strict stereochemical constraints. (2-Benzylcyclohexyl)benzene exists as two distinct diastereomeric pairs:

• The cis-Isomer (1R,2S / 1S,2R): The substituents must occupy one axial and one equatorial position. This results in a rapid equilibrium between the (a,e) and (e,a) chair conformers.

• The trans-Isomer (1R,2R / 1S,2S): The substituents occupy either diequatorial (e,e) or diaxial (a,a) positions.

Caption: Conformational equilibrium pathways for cis and trans (2-Benzylcyclohexyl)benzene.

Thermodynamic & Conformational Analysis

The thermodynamic equilibrium of these conformers is governed by the relative A-values (conformational free energies) of the phenyl and benzyl groups. The A-value represents the energy difference between the axial and equatorial states of a monosubstituted cyclohexane.

The phenyl group possesses a highly rigid and sterically demanding profile, with a well-established A-value of 2.87 kcal/mol derived from low-temperature 13 C NMR studies[1]. In contrast, the benzyl group (-CH 2​ Ph) is slightly more flexible; its methylene linker allows the phenyl ring to project away from the cyclohexane core, resulting in an A-value of approximately 1.75 kcal/mol, which is comparable to an ethyl group[1].

Conformational Causality

• cis-Isomer Dynamics: Because the phenyl group's A-value (2.87 kcal/mol) significantly exceeds that of the benzyl group (~1.75 kcal/mol), the thermodynamic equilibrium heavily favors the conformer where the phenyl group is equatorial and the benzyl group is forced into the axial position. The energetic penalty of placing the phenyl group axially (severe 1,3-diaxial interactions) vastly outweighs the penalty of an axial benzyl group.

• trans-Isomer Dynamics: The diequatorial (e,e) conformation is overwhelmingly favored. While the (e,e) state introduces a gauche interaction between the adjacent phenyl and benzyl groups, transitioning to the (a,a) state would introduce catastrophic 1,3-diaxial steric clashes for both bulky groups, making the (a,a) conformer virtually unpopulated at physiological temperatures.

Table 1: Thermodynamic Parameters and Conformational Preferences

Substituent / Interaction	A-Value ( ΔG∘ )	Preferred State	Impact on cis-Isomer	Impact on trans-Isomer
Phenyl (-Ph)	2.87 kcal/mol	Equatorial	Forces Benzyl axial	Strongly favors (e,e)
Benzyl (-CH 2​ Ph)	~1.75 kcal/mol	Equatorial	Forced axial by Phenyl	Strongly favors (e,e)
1,3-Diaxial (Ph-H)	~1.4 kcal/mol	N/A	High steric penalty	Avoided in (e,e)
Gauche (Ph-Bn)	~0.9 kcal/mol	N/A	Present in (a,e)	Present in (e,e)

Experimental Elucidation: Variable-Temperature NMR (VT-NMR)

To empirically validate the thermodynamic predictions of the chair-chair equilibrium, Variable-Temperature NMR (VT-NMR) is the definitive analytical technique.

Protocol: VT-NMR Conformational Elucidation

This methodology relies on manipulating the thermal energy of the system to slow the chair-chair interconversion rate relative to the NMR timescale.

Step 1: Solvent Selection & Sample Preparation

• Action: Dissolve 15-20 mg of the purified isomer in 0.6 mL of Toluene- d8​ .

• Causality: Standard solvents like Chloroform- d freeze at -63°C, which is often insufficiently cold to arrest cyclohexane flipping. Toluene- d8​ remains liquid down to -95°C, providing the necessary cryogenic window to reach the coalescence temperature ( Tc​ ).

Step 2: Ambient Temperature Acquisition

• Action: Acquire standard 1 H and 13 C NMR spectra at 298 K.

• Causality: Establishes a baseline. At 298 K, rapid chair-chair interconversion ( >104 s −1 ) results in time-averaged chemical shifts.

Step 3: Cryogenic Titration (Cooling Phase)

• Action: Lower the probe temperature in 10 K increments, allowing 5 minutes of thermal equilibration per step, until signal broadening indicates the coalescence temperature ( Tc​ ) is reached.

• Causality: Gradual cooling prevents localized freezing, sample precipitation, and magnetic field shimming distortions.

Step 4: Decoalescence and Integration

• Action: Continue cooling 10-20 K below Tc​ (typically around -80°C). Integrate the distinct, separated signals corresponding to the axial and equatorial protons (e.g., the benzylic -CH 2​

  • protons).

• Causality & Self-Validation: Below Tc​ , the interconversion rate is slower than the NMR timescale, allowing direct observation of the individual conformers. This system is inherently self-validating: the sum of the integrals of the decoalesced peaks (axial + equatorial) must perfectly equal the integral of the time-averaged peak at 298 K. Any deviation indicates sample precipitation or integration error, invalidating the run.

Step 5: Thermodynamic Calculation

• Action: Calculate the equilibrium constant ( Keq​ ) from the integral ratio ( Imajor​/Iminor​ ) and derive the Gibbs free energy using the isotherm equation ( ΔG∘=−RTlnKeq​ ).

Caption: Step-by-step experimental workflow for VT-NMR conformational elucidation.

Pharmacological Implications: Vector Projection

Understanding the exact conformational state of 1,2-disubstituted cyclohexanes is not merely an academic exercise; it is a fundamental requirement for rational drug design. The spatial projection of the phenyl and benzyl vectors dictates how the molecule interfaces with biological targets.

For example, the trans-1,2-disubstituted cyclohexane motif serves as a critical conformational switch in allosteric modulators, such as the calcium-sensing receptor (CaSR) modulator Calhex231[2]. The receptor binding pocket is highly sensitive to the diequatorial vs. diaxial vector projections. Because the trans-isomer can theoretically adopt multiple binding poses, the thermodynamic preference for the (e,e) conformation ensures that the aromatic rings are projected outward at approximately a 60° dihedral angle (the gauche relationship), perfectly aligning with the hydrophobic sub-pockets of the 7-transmembrane (7TM) domain[2].

By locking the stereochemistry into the cis or trans configuration, medicinal chemists can predictably bias the vector projection of the benzyl and phenyl groups, thereby tuning the molecule's pharmacological profile from an antagonist to an agonist, or from a negative to a positive allosteric modulator.

References

• Enthalpic and Entropic Contributions to the Conformational Free Energy Differences in Monosubstituted Cyclohexanes. SciELO México. Available at:[Link]

• Dual Action Calcium-Sensing Receptor Modulator Unmasks Novel Mode-Switching Mechanism. PMC / National Institutes of Health (NIH). Available at:[Link]

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The Thermodynamic Landscape of (2-Benzylcyclohexyl)benzene Isomers: A Guide for Drug Development Professionals

An In-Depth Technical Guide

Abstract

The three-dimensional conformation of a molecule is paramount in determining its biological activity and physicochemical properties. For molecules incorporating a disubstituted cyclohexane ring, such as (2-benzylcyclohexyl)benzene, the interplay of steric and electronic factors dictates a complex thermodynamic landscape. This guide provides a comprehensive analysis of the thermodynamic stability of the cis and trans isomers of (2-benzylcyclohexyl)benzene. We delve into the foundational principles of conformational analysis, outline both computational and experimental methodologies for determining relative stabilities, and discuss the profound implications of these findings for rational drug design and development. By understanding the energetic preferences of these isomers, researchers can make more informed decisions in lead optimization, synthesis, and characterization, ultimately leading to more effective and specific therapeutic agents.

Introduction: The Central Role of Stereoisomerism in Molecular Function

In the realm of medicinal chemistry, stereoisomerism is not a subtle academic detail; it is a critical determinant of a drug's efficacy, safety, and metabolic profile. The (2-benzylcyclohexyl)benzene scaffold represents a non-planar bioisostere for various biphenyl or other diaryl systems, offering a unique three-dimensional vector for substituents to explore chemical space. However, the flexibility of the cyclohexane ring and the presence of two bulky aromatic substituents at adjacent positions (C1 and C2) give rise to distinct stereoisomers (cis and trans) and a multitude of conformers with significantly different energies.

The thermodynamically most stable isomer and its dominant conformation represent the most abundant species at equilibrium. This species is often responsible for the primary biological activity, as its shape is what a target receptor or enzyme predominantly encounters. Therefore, a rigorous understanding of the factors governing the stability of (2-benzylcyclohexyl)benzene isomers is essential for predicting molecular geometry and designing molecules with optimal target engagement.

Foundational Principles: Conformational Analysis of Disubstituted Cyclohexanes

The thermodynamic stability of (2-benzylcyclohexyl)benzene isomers is fundamentally governed by the principles of cyclohexane conformation. The cyclohexane ring is not planar; it predominantly adopts a low-energy "chair" conformation. In this conformation, the twelve hydrogen atoms (or substituents) are located in two distinct types of positions: axial (perpendicular to the ring's plane) and equatorial (in the plane of the ring).[1][2]

A key phenomenon is the "ring flip," a rapid interconversion between two chair conformations, during which all axial positions become equatorial and vice versa. The energetic cost of this flip is low, but the equilibrium between the two chairs is determined by the steric strain associated with the substituents.

The primary sources of steric strain in substituted cyclohexanes are:

• 1,3-Diaxial Interactions: Repulsive steric interactions between a substituent in an axial position and the other two axial substituents on the same side of the ring. To minimize these interactions, larger substituents overwhelmingly prefer the more spacious equatorial position.[1][2]

• Gauche Butane Interactions: In 1,2-disubstituted cyclohexanes, a steric interaction occurs between the two substituents when they are adjacent and have a dihedral angle of approximately 60°, similar to the gauche conformer of butane.

These principles form the basis for analyzing the isomers of (2-benzylcyclohexyl)benzene.

Isomers and Conformers of (2-Benzylcyclohexyl)benzene

(2-Benzylcyclohexyl)benzene has two stereocenters (C1 and C2), leading to two diastereomers: cis and trans. Each of these diastereomers can exist in two primary chair conformations that interconvert via a ring flip.

trans-(2-Benzylcyclohexyl)benzene

In the trans isomer, the substituents are on opposite sides of the cyclohexane ring. This allows for two distinct chair conformations:

• Diequatorial (e,e) Conformer: Both the benzyl and phenyl groups occupy equatorial positions. This is anticipated to be the most stable conformer, as it minimizes 1,3-diaxial interactions for both bulky groups.

• Diaxial (a,a) Conformer: Both groups occupy axial positions. This conformer suffers from severe 1,3-diaxial interactions between the aromatic rings and the axial hydrogens on the cyclohexane ring, making it highly unstable.

cis-(2-Benzylcyclohexyl)benzene

In the cis isomer, the substituents are on the same side of the ring. The two interconverting chair conformations are:

• Axial-Equatorial (a,e) / Equatorial-Axial (e,a) Conformers: In any given chair, one group must be axial while the other is equatorial. The two conformers are non-identical and exist in equilibrium. The preferred conformation will place the sterically bulkier group in the equatorial position to minimize 1,3-diaxial strain.[1][3]

The logical relationship between these isomers and their conformers is depicted below.

Figure 1: Conformational equilibria for cis and trans isomers of (2-benzylcyclohexyl)benzene. The trans diequatorial conformer is predicted to be the global minimum energy state.

Methodologies for Determining Thermodynamic Stability

Assessing the relative stabilities of these isomers requires quantifying the Gibbs free energy difference (ΔG) between them. This can be achieved through both computational and experimental approaches.

Computational Chemistry Approach

Computational modeling is a powerful tool for predicting the structures and relative energies of conformers.[4] Density Functional Theory (DFT) is particularly well-suited for this task, providing a good balance of accuracy and computational cost.

Figure 2: A standard workflow for the computational determination of isomer stability using DFT.

• Structure Preparation: Build the initial 3D structures of the cis-(a,e) and trans-(e,e) isomers.

• Conformational Search: Perform a systematic or stochastic conformational search using a computationally inexpensive method like the MMFF94 molecular mechanics force field to identify low-energy starting points.

• Geometry Optimization: Each identified conformer is then subjected to full geometry optimization using a DFT method (e.g., B3LYP functional with a 6-31G* basis set) to locate the nearest energy minimum on the potential energy surface.

• Vibrational Frequency Analysis: A frequency calculation is performed at the same level of theory. The absence of imaginary frequencies confirms that the structure is a true minimum. This step also provides the zero-point vibrational energy (ZPVE) and thermal corrections to the Gibbs free energy.

• Energy Refinement (Optional but Recommended): To obtain higher accuracy, a single-point energy calculation can be performed on the optimized geometries using a larger basis set (e.g., def2-TZVP).

• Data Analysis: The Gibbs free energies (G) of the most stable conformer of each isomer (cis and trans) are compared. The relative stability (ΔG) is calculated as: ΔG = Gisomer 2 - Gisomer 1

Experimental Approach: Low-Temperature NMR Spectroscopy

Nuclear Magnetic Resonance (NMR) spectroscopy is a definitive experimental method for studying conformational equilibria.[5] At room temperature, the ring flip of cyclohexane is too fast on the NMR timescale, resulting in averaged signals. However, at low temperatures (e.g., -80 °C or below), this process can be slowed down or "frozen out," allowing for the observation and quantification of individual conformers.

• Sample Preparation: Dissolve a synthesized sample of the isomer (e.g., the cis isomer) in a suitable deuterated solvent with a low freezing point (e.g., deuterated toluene, d8-toluene, or deuterated dichloromethane, CD2Cl2).

• Initial Spectrum: Acquire a standard 1H NMR spectrum at room temperature (25 °C / 298 K).

• Cooling and Equilibration: Gradually lower the temperature of the NMR probe in steps of 10-20 K. Allow the sample to equilibrate for 5-10 minutes at each new temperature before acquiring a spectrum.

• "Freeze-Out" Point: Continue cooling until the signals corresponding to the axial and equatorial protons broaden and then resolve into two distinct sets of signals, representing the two different chair conformers.

• Integration and Quantification: Carefully integrate the well-resolved signals corresponding to each conformer. The ratio of the integrals directly corresponds to the equilibrium constant, Keq. Keq = [Equatorial-Axial Conformer] / [Axial-Equatorial Conformer]

• Thermodynamic Calculation: The Gibbs free energy difference at that temperature can be calculated using the following equation: ΔG° = -RT ln(Keq) where R is the gas constant (8.314 J/mol·K) and T is the temperature in Kelvin.

Predicted Stability and Data Summary

Based on well-established principles of steric strain, a clear hierarchy of stability can be predicted for the isomers and conformers of (2-benzylcyclohexyl)benzene. The trans-diequatorial conformer is expected to be the most stable, as it places both large aromatic substituents in the sterically favored equatorial position. The cis isomer, forced to always have one axial substituent, will be of intermediate energy. The trans-diaxial conformer will be significantly destabilized.

The following table summarizes the predicted and illustrative quantitative data that would be obtained from the methodologies described above.

Isomer	Conformer	Substituent Positions (Phenyl, Benzyl)	Key Steric Interactions	Predicted Relative ΔG (kJ/mol)
trans	(e,e)	Equatorial, Equatorial	Gauche (Ph-Bz)	0.0 (Reference)
cis	(e,a)	Equatorial, Axial	1,3-Diaxial (Bz-H)	~8-10
cis	(a,e)	Axial, Equatorial	1,3-Diaxial (Ph-H)	~11-13
trans	(a,a)	Axial, Axial	1,3-Diaxial (Ph-H, Bz-H)	> 20

Note: These are illustrative values. The actual energy difference between the cis (e,a) and (a,e) conformers depends on the relative steric bulk (A-value) of the phenyl versus the benzyl group. The benzyl group, with its additional sp3-hybridized CH2 linker, may exhibit slightly different steric demands than a simple phenyl group.

Implications for Drug Development

The thermodynamic stability of isomers is not merely an academic exercise; it has direct and significant consequences in drug development.

• Receptor Binding and Pharmacophore Modeling: The lowest energy conformation of a molecule is the most populated state and is often the one that binds to the biological target. Pharmacophore models built using a high-energy, unpopulated conformer are unlikely to yield successful hits. Knowing that trans-(e,e)-(2-benzylcyclohexyl)benzene is the most stable isomer allows researchers to confidently use this geometry for in silico screening and lead optimization.[6]

• Synthetic Strategy: The relative stability of isomers can influence the outcome of chemical reactions. Syntheses that are run under thermodynamic control (i.e., allowing for equilibration) will preferentially yield the most stable isomer. Conversely, to obtain a less stable isomer like the cis form, a kinetically controlled reaction pathway may be required.[7]

• Purification and Characterization: Significant differences in the physical properties (e.g., polarity, crystal packing) of diastereomers often allow for their separation by techniques like chromatography or crystallization. Understanding the major isomer being produced aids in the development of efficient purification protocols.

• Intellectual Property: Defining the specific, thermodynamically stable stereoisomer of a new chemical entity is crucial for securing robust patent protection.

Conclusion

The thermodynamic stability of (2-benzylcyclohexyl)benzene isomers is dictated by fundamental principles of steric strain within the cyclohexane chair conformation. A combination of modern computational chemistry and definitive experimental techniques like low-temperature NMR spectroscopy can be used to elucidate the energetic landscape of these molecules. The analysis reveals a clear preference for the trans isomer in a diequatorial conformation, which minimizes destabilizing 1,3-diaxial interactions. For researchers and scientists in drug development, a thorough understanding and characterization of this thermodynamic landscape are indispensable for the rational design, synthesis, and protection of novel, potent, and selective therapeutic agents.

References

• Chemistry LibreTexts. (2022). 4.8: Conformations of Disubstituted Cyclohexanes. [Link]

• OpenStax. (2023). 4.8 Conformations of Disubstituted Cyclohexanes. In Organic Chemistry. [Link]

• St-Jacques, M., & Lessard, J. (1969). Conformational analysis of 1,4-disubstituted cyclohexanes. Canadian Journal of Chemistry, 47(3), 429-431. [Link]

• St. Paul's Cathedral Mission College. CYCLIC STEREOCHEMISTRY SEM-5, CC-12 PART-5, PPT-5 Part-5: Conformation-V. [Link]

• YouTube. (2018). Conformational Analysis of Disubstituted Cyclohexane | Stereochemistry | Organic Chemistry. [Link]

• Jain, S., et al. (2016). Computational analysis of benzyl vinylogous derivatives as potent PDE3B inhibitors. Arabian Journal of Chemistry. [Link]

• Okamoto, K., Saitô, S., & Shingu, H. (1969). Phenolytic Rearrangement and Isomerization of cis- and trans-4-t-Butylcyclohexyl p-Toluenesulfonates in a Phenol-Benzene Solvent. Bulletin of the Chemical Society of Japan, 42(11), 3298-3306. [Link]

• Gómez-Pérez, A., et al. (2024). Heavy-atom tunnelling in benzene isomers: how many tricyclic species are truly stable?. Chemical Science. [Link]

• Chemistry Stack Exchange. (2018). Thermodynamic stability of benzene derivatives. [Link]

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• Faigl, F., & Fogassy, E. (2014). Prediction of the efficiency of diastereoisomer separation on the basis of the behaviour of enantiomeric mixtures. RSC Advances, 4(28), 14566-14580. [Link]

• Paraskevas, M. G., et al. (2024). Radical Stereochemistry: Accounting for Diastereomers in Kinetic Mechanism Development. The Journal of Physical Chemistry A. [Link]

• de la Torre, B., et al. (2022). Diastereomeric Configuration Drives an On-Surface Specific Rearrangement into Low Bandgap Non-Benzenoid Graphene Nanoribbons. Journal of the American Chemical Society. [Link]

• Price, E. W., et al. (2018). Predicting the Thermodynamic Stability of Zirconium Radiotracers. Inorganic Chemistry. [Link]

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An In-depth Technical Guide to the Physical and Chemical Properties of (2-Benzylcyclohexyl)benzene

Abstract

Introduction and Structural Elucidation

The name "(2-Benzylcyclohexyl)benzene" suggests a cyclohexane ring with a benzyl group and a phenyl group as substituents. The most logical interpretation of this nomenclature is a 1,2-disubstituted cyclohexane, specifically 1-benzyl-2-phenylcyclohexane. This structure features a saturated six-membered ring, which imparts significant conformational considerations, and two aromatic moieties that dictate its electronic and reactive properties. The cyclohexane scaffold is a prevalent motif in numerous biologically active compounds and natural products, valued for its ability to present substituents in well-defined spatial orientations.[1] The presence of both a phenyl and a benzyl group suggests potential for a range of intermolecular interactions, which is of particular interest in drug design.[2][3]

Stereochemistry and Conformational Analysis

A critical aspect of 1-benzyl-2-phenylcyclohexane is its stereochemistry, arising from the two stereocenters at the C1 and C2 positions of the cyclohexane ring. This gives rise to cis and trans diastereomers, each of which exists as a pair of enantiomers.

Cis and Trans Isomerism

• Cis Isomer: In the cis isomer, the benzyl and phenyl groups are on the same side of the cyclohexane ring. This isomer exists as a pair of enantiomers that rapidly interconvert via ring flipping. In one chair conformation, one substituent will be in an axial position while the other is in an equatorial position. The ring flip results in the opposite arrangement.[4][5][6][7]

• Trans Isomer: In the trans isomer, the benzyl and phenyl groups are on opposite sides of the ring. This isomer also exists as a pair of enantiomers. The two chair conformations for the trans isomer are not energetically equivalent. One conformation will have both substituents in equatorial positions (diequatorial), while the other, after a ring flip, will have both in axial positions (diaxial).[6][8]

Conformational Preferences

The stability of the different conformers is largely dictated by steric strain.

• A-value: The conformational preference of a substituent on a cyclohexane ring is quantified by its A-value (the energy difference between the axial and equatorial conformations). While specific A-values for benzyl and phenyl groups are not always in complete agreement in the literature, both are considered bulky. The phenyl group generally has a slightly larger A-value than the benzyl group.

• Trans Isomer Stability: For the trans-1-benzyl-2-phenylcyclohexane, the diequatorial conformer is significantly more stable than the diaxial conformer. The diaxial conformation would introduce severe 1,3-diaxial interactions, making it highly energetically unfavorable. Therefore, the trans isomer will exist almost exclusively in the diequatorial conformation.[6]

• Cis Isomer Stability: In the cis isomer, one group must be axial and the other equatorial. The preferred conformation will be the one where the bulkier group (the phenyl group) occupies the more spacious equatorial position to minimize steric hindrance.[9]

Conformational Isomers of 1-benzyl-2-phenylcyclohexane

Predicted Physical Properties

The physical properties of 1-benzyl-2-phenylcyclohexane are predicted based on data from analogous compounds such as cyclohexylbenzene and considering the impact of the additional benzyl group.[10][11] These values are estimations and would require experimental verification.

Property	Predicted Value	Rationale and Comparative Insights
Molecular Formula	C₁₉H₂₂	-
Molecular Weight	250.38 g/mol	-
Appearance	Colorless liquid or low-melting solid	Similar to other alkyl-aromatic compounds.
Boiling Point	> 250 °C	Higher than cyclohexylbenzene (239-240 °C) due to increased molecular weight and van der Waals forces.
Melting Point	Variable, dependent on stereoisomer	The trans isomer, with its more symmetrical diequatorial conformation, is expected to pack more efficiently into a crystal lattice and thus have a higher melting point than the cis isomer.
Density	~1.0 g/mL	Slightly higher than cyclohexylbenzene (~0.95 g/mL) due to the larger benzyl group.
Solubility	Insoluble in water; soluble in common organic solvents (e.g., hexane, toluene, dichloromethane, ether).	The molecule is nonpolar.

Chemical Properties and Reactivity

The chemical reactivity of 1-benzyl-2-phenylcyclohexane is dominated by its two aromatic rings.

• Electrophilic Aromatic Substitution: Both the phenyl and the benzyl rings can undergo electrophilic aromatic substitution reactions such as nitration, halogenation, sulfonation, and Friedel-Crafts alkylation and acylation. The alkyl substituent (the cyclohexane ring) is an activating, ortho-, para-directing group. The benzylic methylene group is also weakly activating. Reactions would likely lead to a mixture of products with substitution on either or both aromatic rings.

• Oxidation: The benzylic protons (on the CH₂ group) are susceptible to oxidation under strong oxidizing conditions to form a ketone. The cyclohexane ring can also be oxidized under harsh conditions.

• Hydrogenation: The aromatic rings can be hydrogenated to form the corresponding dicyclohexylmethane derivative under high pressure and in the presence of a suitable catalyst (e.g., Rh, Ru, or Pt).

Predicted Spectroscopic Data

The following are predictions for the key spectroscopic features of 1-benzyl-2-phenylcyclohexane.

¹H NMR Spectroscopy

• Aromatic Protons: A complex multiplet in the range of δ 7.0-7.4 ppm corresponding to the ten protons of the two phenyl rings.

• Benzylic Protons: A multiplet or a pair of doublets (depending on the stereochemistry and conformation) between δ 2.5-3.0 ppm for the two protons of the CH₂ group.

• Cyclohexane Protons: A series of complex and overlapping multiplets in the range of δ 1.0-2.5 ppm for the ten protons on the cyclohexane ring. The chemical shifts of the protons at C1 and C2 will be downfield due to the deshielding effect of the aromatic rings.

¹³C NMR Spectroscopy

• Aromatic Carbons: Multiple signals in the δ 125-145 ppm region. The quaternary carbons attached to the cyclohexane ring will be distinct from the protonated carbons.

• Benzylic Carbon: A signal around δ 40-45 ppm for the CH₂ carbon.

• Cyclohexane Carbons: Signals in the δ 25-50 ppm range. The carbons C1 and C2, being substituted, will have distinct chemical shifts from the other CH₂ groups in the ring.

Infrared (IR) Spectroscopy

• Aromatic C-H Stretch: Sharp peaks just above 3000 cm⁻¹ (typically 3030-3100 cm⁻¹).[12]

• Aliphatic C-H Stretch: Strong, sharp peaks just below 3000 cm⁻¹ (typically 2850-2960 cm⁻¹).[13]

• Aromatic C=C Stretch: Medium to strong absorptions in the 1450-1600 cm⁻¹ region.[14]

• C-H Bending: Out-of-plane (OOP) bending vibrations for the substituted benzene rings will appear in the 690-900 cm⁻¹ region, which can sometimes give clues about the substitution pattern.

Mass Spectrometry

• Molecular Ion (M⁺): A peak at m/z = 250.

• Major Fragmentation: The most prominent fragmentation pathway would be the benzylic cleavage to form the tropylium ion at m/z = 91, which is a very stable carbocation. Other fragments corresponding to the loss of the phenyl group or fragmentation of the cyclohexane ring would also be expected.

Proposed Synthetic Pathway

A plausible synthesis of 1-benzyl-2-phenylcyclohexane could be achieved through a multi-step process. One potential route involves the reaction of a Grignard reagent with a cyclohexene oxide, followed by reduction.

Proposed synthetic route to 1-benzyl-2-phenylcyclohexane.

Step-by-Step Experimental Protocol

• Epoxidation of Cyclohexene: Cyclohexene is treated with a peroxy acid, such as meta-chloroperoxybenzoic acid (m-CPBA), in a chlorinated solvent like dichloromethane to form cyclohexene oxide.

• Ring Opening of Epoxide: The cyclohexene oxide is then reacted with a phenyl Grignard reagent (phenylmagnesium bromide, PhMgBr). The nucleophilic attack of the Grignard reagent will open the epoxide ring, and after an acidic workup, will yield trans-2-phenylcyclohexanol.

• Oxidation of the Alcohol: The secondary alcohol, trans-2-phenylcyclohexanol, is oxidized to the corresponding ketone, 2-phenylcyclohexanone, using an oxidizing agent such as pyridinium chlorochromate (PCC) or a Swern oxidation.

• Addition of Benzyl Grignard and Reduction: 2-Phenylcyclohexanone is then treated with a benzyl Grignard reagent (benzylmagnesium bromide, BnMgBr). This will form a tertiary alcohol. This intermediate alcohol can then be reduced to the final product, 1-benzyl-2-phenylcyclohexane, via hydrogenolysis using a palladium on carbon (Pd/C) catalyst under a hydrogen atmosphere. This final step will likely produce a mixture of cis and trans isomers.

Potential Applications in Drug Development

While there is no specific information on the applications of 1-benzyl-2-phenylcyclohexane, the structural motifs it contains are of interest in medicinal chemistry.

• Scaffold for Bioactive Molecules: The cyclohexane ring provides a rigid scaffold that can orient the benzyl and phenyl groups in specific three-dimensional arrangements. This is a key principle in designing molecules that can bind selectively to biological targets like enzymes or receptors.[1]

• Analogs of Known Drugs: Derivatives of cyclohexane with aromatic substituents have been investigated for a variety of biological activities, including as anticancer agents and for treating metabolic diseases.[15][16][17] The benzylphenyl cyclohexane core could serve as a starting point for the development of novel therapeutic agents. For instance, related structures have been explored as SGLT inhibitors.[15]

• Physicochemical Properties: The replacement of a phenyl ring with a cyclohexane ring is a known strategy in drug design to modulate physicochemical properties such as lipophilicity and metabolic stability.[2] Molecules containing both moieties allow for a fine-tuning of these properties.

Conclusion

Although "(2-Benzylcyclohexyl)benzene" is not a standard chemical name, the likely structure, 1-benzyl-2-phenylcyclohexane, presents a fascinating case study in stereochemistry and conformational analysis. This guide has provided a comprehensive theoretical overview of its physical and chemical properties based on established principles and data from analogous compounds. The key features of this molecule are its rich stereoisomerism and the reactivity of its aromatic rings. The structural motifs present in 1-benzyl-2-phenylcyclohexane suggest that it and its derivatives could be valuable scaffolds for the design of new bioactive molecules. Further experimental work would be necessary to validate the predictions made in this guide and to fully explore the potential of this class of compounds.

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Mechanism of formation for (2-Benzylcyclohexyl)benzene derivatives

An In-Depth Technical Guide to the Mechanism of Formation for (2-Benzylcyclohexyl)benzene Derivatives

Authored by: Gemini, Senior Application Scientist

Abstract

This technical guide provides a comprehensive examination of the synthetic pathways and underlying mechanisms for the formation of (2-Benzylcyclohexyl)benzene derivatives. This class of molecules, characterized by a unique sterically hindered diarylalkane scaffold, presents both challenges and opportunities in synthetic chemistry. We will dissect the core formation strategies, focusing on the causality behind experimental choices and the validation of reaction pathways. This document is intended for researchers, scientists, and drug development professionals seeking a deep, field-proven understanding of these complex transformations.

Introduction: The Significance of the (2-Benzylcyclohexyl)benzene Scaffold

The (2-Benzylcyclohexyl)benzene framework is a key structural motif in various fields, from materials science to medicinal chemistry. Its non-planar, sterically demanding structure imparts unique physicochemical properties, influencing everything from solubility and boiling point to biological activity. In drug development, such scaffolds can offer novel intellectual property positions and improved pharmacokinetic profiles by occupying complex binding pockets in protein targets.

The synthesis of these derivatives is non-trivial, primarily due to the challenge of controlling regioselectivity and stereoselectivity in poly-substituted aliphatic-aromatic systems. This guide will explore the predominant mechanistic pathways, offering insights into how reaction conditions can be manipulated to achieve desired outcomes.

Core Synthetic Strategies & Mechanistic Insights

The formation of the (2-Benzylcyclohexyl)benzene core can be approached from two primary retrosynthetic disconnections:

• Strategy A: Forming the bond between the pre-benzylated cyclohexyl ring and the benzene ring.

• Strategy B: Attaching the benzyl group to a pre-formed cyclohexylbenzene molecule.

Each strategy relies on distinct mechanistic principles and presents unique advantages and challenges.

Strategy A: Electrophilic Aromatic Substitution via Friedel-Crafts Alkylation

The most classic and direct approach to forming the aryl-cycloalkyl bond is the Friedel-Crafts alkylation.[1][2] This reaction involves the electrophilic attack of a carbocation, or a highly polarized equivalent, onto an aromatic ring.[3] In this context, the electrophile is a 2-benzylcyclohexyl cation.

2.1.1. Mechanism of Action

The reaction proceeds through a well-established multi-step mechanism:

• Generation of the Electrophile: The reaction is initiated by a strong Brønsted or Lewis acid catalyst.[4] When starting from an alcohol (2-benzylcyclohexanol), a Brønsted acid like H₂SO₄ protonates the hydroxyl group, converting it into a good leaving group (H₂O).[5] Its departure generates a secondary carbocation at the C1 position of the cyclohexyl ring. Alternatively, a Lewis acid like AlCl₃ can be used with an alkyl halide (1-chloro-2-benzylcyclohexane) to abstract the halide and form the carbocation.[6][7]

• Electrophilic Attack: The electron-rich π-system of the benzene ring acts as a nucleophile, attacking the carbocation. This step forms a resonance-stabilized carbocation intermediate known as an arenium ion or sigma complex, temporarily disrupting the aromaticity of the ring.[8]

• Deprotonation and Regeneration of Aromaticity: A weak base (e.g., the conjugate base of the acid catalyst) removes a proton from the sp³-hybridized carbon of the sigma complex. This restores the aromaticity of the benzene ring and regenerates the acid catalyst, yielding the final (2-Benzylcyclohexyl)benzene product.[3]

Diagram: Friedel-Crafts Alkylation Pathway

Caption: Synthetic workflow via enolate alkylation.

2.2.2. Field-Proven Insights & Causality

• Control of Regioselectivity: The key to this strategy is the controlled formation of the enolate. Using LDA at low temperatures (-78 °C) favors the formation of the less substituted (kinetic) enolate, preventing unwanted alkylation at the other α-position.

• Avoiding Polyalkylation: Unlike Friedel-Crafts reactions, enolate alkylation is not prone to over-alkylation. Once the first benzyl group is added, the formation of a second enolate at the same carbon is generally not favorable. However, O-alkylation can sometimes be a competing side reaction, though it is minimized with counterions like lithium and aprotic solvents. [9]* Versatility: This method is highly versatile. By starting with different substituted cyclohexanones and using various substituted benzyl halides, a wide library of derivatives can be synthesized. The ketone functionality in the intermediate also serves as a synthetic handle for further chemical modifications. [10]

Experimental Protocols & Data

A self-validating protocol must include clear steps, rationale, and expected outcomes. Below is a representative protocol for the Friedel-Crafts alkylation of benzene with cyclohexene, a foundational reaction for this class of compounds. The principles are directly applicable to the synthesis using a 2-benzyl substituted precursor.

Protocol: Acid-Catalyzed Alkylation of Benzene with Cyclohexene

This protocol is adapted from established procedures for synthesizing cyclohexylbenzene. [5]

• Setup: Equip a 1-liter three-necked flask with a mechanical stirrer, a dropping funnel, and a thermometer. Place the flask in an ice-water bath to maintain temperature control.

• Reagents: Charge the flask with 468 g (6 moles) of dry benzene and 92 g of concentrated sulfuric acid (98%). Causality: Benzene is used in large excess to minimize polyalkylation. Sulfuric acid acts as the Brønsted acid catalyst.

• Addition: Begin stirring the mixture and allow it to cool to between 5-10 °C. Add 164 g (2 moles) of cyclohexene dropwise from the funnel over 90 minutes. Causality: Slow, dropwise addition at low temperature is critical to control the exothermic reaction and prevent side reactions and carbocation rearrangements.

• Reaction: After the addition is complete, continue stirring for an additional hour while maintaining the temperature at 5-10 °C to ensure the reaction goes to completion.

• Workup: Transfer the reaction mixture to a separatory funnel. Separate the upper hydrocarbon layer from the lower acid layer. Wash the hydrocarbon layer with four 50-cc portions of cold, concentrated sulfuric acid to remove unreacted olefins and polar impurities.

• Neutralization: Wash the organic layer sequentially with warm water (50 °C), 3% sodium hydroxide solution (to remove residual acid), and finally with pure water until the washings are neutral.

• Drying and Purification: Dry the crude product over anhydrous calcium chloride. Purify by fractional distillation, collecting the fraction boiling at 238–243 °C.

Comparative Data on Catalytic Systems

The choice of catalyst significantly impacts reaction efficiency. Heterogeneous catalysts are often preferred in industrial settings for their reusability and reduced environmental impact. [11]

Catalyst System	Benzene:Cyclohexene Ratio (mol/mol)	Temperature (°C)	Cyclohexene Conversion (%)	Selectivity to Cyclohexylbenzene (%)	Reference
H₂SO₄ (conc.)	3:1	5-10	>95%	High (with excess benzene)	[5]
SiO₂-grafted AlCl₃	Not specified	Not specified	97.9%	97%	[11]
Y-type Zeolite	Not specified	Not specified	99.6%	87.7%	[11]

| Ti-β Zeolite (Hβ-at-50) | 7:1 (v/v) | Not specified | 100% | High (implied) | [12]|

This table summarizes data for the synthesis of cyclohexylbenzene, which serves as a model for the C-C bond formation step.

Conclusion and Future Outlook

The formation of (2-Benzylcyclohexyl)benzene derivatives is most effectively achieved through two primary mechanistic routes: Friedel-Crafts alkylation and α-alkylation of ketone precursors.

• Friedel-Crafts alkylation offers a direct route but requires careful control to mitigate issues of polyalkylation and carbocation rearrangements. The use of modern solid-acid catalysts like zeolites represents a significant advancement, offering improved selectivity and sustainability. [12]* α-Alkylation of cyclohexanones provides a more controlled, versatile, and often higher-yielding approach for creating complex derivatives, albeit through a multi-step process. [9][10] Future research in this area will likely focus on the development of transition-metal-catalyzed methods, such as enantioselective C-H activation or cross-coupling reactions, to afford precise control over stereochemistry and expand the accessible chemical space. [13][14]These advanced techniques hold the promise of creating novel, chirally pure (2-Benzylcyclohexyl)benzene derivatives for next-generation applications in pharmaceuticals and materials science.

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• How Benzene Reacts with Cyclohexene to Form Cyclohexylbenzene? #electrophilicsubstitution. (2025, November 10). YouTube.
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A Comprehensive Guide to the Spectroscopic Characterization of (2-Benzylcyclohexyl)benzene

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a detailed framework for the comprehensive spectroscopic characterization of (2-Benzylcyclohexyl)benzene, a molecule with a complex structure featuring both saturated and unsaturated hydrocarbon moieties.[1][2] As a molecule with potential relevance in medicinal chemistry and materials science, its unambiguous structural elucidation is paramount. This document outlines the principles, experimental protocols, and data interpretation for a suite of powerful analytical techniques: Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H, ¹³C, and 2D-NMR), Fourier-Transform Infrared (FT-IR) Spectroscopy, and Mass Spectrometry (MS). By integrating the data from these orthogonal techniques, researchers can achieve a high-confidence structural assignment and purity assessment of (2-Benzylcyclohexyl)benzene.

Introduction

(2-Benzylcyclohexyl)benzene is a disubstituted cyclohexane featuring a benzyl group and a phenyl group on adjacent carbon atoms. The presence of two aromatic rings and a flexible cyclohexane core, which can exist in different conformations and as cis/trans diastereomers, presents a compelling challenge for structural characterization. A thorough understanding of its three-dimensional structure is crucial for applications in drug development, where stereochemistry can dictate biological activity, and in materials science, where molecular conformation can influence bulk properties.

Spectroscopic methods are the cornerstone of molecular structure elucidation in modern chemistry.[3][4] This guide will provide a detailed walkthrough of the primary techniques used to characterize (2-Benzylcyclohexyl)benzene, emphasizing not just the "how" but the "why" behind experimental choices and data interpretation.

Caption: Chemical structure of (2-Benzylcyclohexyl)benzene.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the structure of organic molecules in solution.[4][5][6] It provides detailed information about the chemical environment, connectivity, and stereochemistry of atoms.

¹H NMR Spectroscopy

Proton NMR (¹H NMR) provides information about the number of distinct proton environments and their neighboring protons.[3][5]

Experimental Protocol:

• Sample Preparation: Dissolve 5-10 mg of (2-Benzylcyclohexyl)benzene in ~0.6 mL of a deuterated solvent (e.g., CDCl₃) in a 5 mm NMR tube.

• Internal Standard: Add a small amount of tetramethylsilane (TMS) as an internal standard (δ 0.00 ppm).

• Data Acquisition: Acquire the spectrum on a 400 MHz or higher field spectrometer. Standard parameters include a 30-45° pulse angle and a relaxation delay of 1-2 seconds.

• Processing: Fourier transform the raw data, phase correct the spectrum, and integrate the signals.

Spectral Interpretation:

• Aromatic Region (δ 7.0-7.5 ppm): Expect complex multiplets corresponding to the 10 protons of the two benzene rings. The protons of the benzyl group and the phenyl group may have slightly different chemical shifts.

• Benzylic Protons (δ ~2.5-3.0 ppm): The two protons of the -CH₂- group of the benzyl substituent will likely appear as a multiplet in this region.

• Cyclohexane Protons (δ ~1.0-2.5 ppm): The 11 protons on the cyclohexane ring will give rise to a series of complex, overlapping multiplets. The chemical shifts will be highly dependent on their axial or equatorial positions and the relative stereochemistry (cis/trans) of the substituents.

• Integration: The relative areas of the integrated signals should correspond to the number of protons in each environment (e.g., a ratio of ~10:2:11 for the aromatic, benzylic, and cyclohexane protons, respectively).[6]

• Spin-Spin Coupling: The splitting patterns (multiplicity) of the signals provide information about adjacent protons.[6][7] For example, the benzylic protons will be coupled to the adjacent methine proton on the cyclohexane ring.

¹³C NMR Spectroscopy

Carbon-13 NMR provides information on the number of non-equivalent carbon atoms in the molecule.

Experimental Protocol:

• Sample Preparation: Use the same sample prepared for ¹H NMR. A higher concentration (20-50 mg) may be beneficial due to the lower natural abundance of ¹³C.

• Data Acquisition: Acquire a proton-decoupled ¹³C spectrum. This removes the C-H coupling, resulting in a spectrum where each unique carbon atom appears as a single line.

• DEPT Analysis: Perform DEPT-90 and DEPT-135 experiments to differentiate between CH, CH₂, and CH₃ groups.[7] In a DEPT-135 spectrum, CH and CH₃ signals appear as positive peaks, while CH₂ signals are negative. Quaternary carbons are absent.

Spectral Interpretation:

• Aromatic Region (δ ~125-145 ppm): Expect multiple signals for the 12 aromatic carbons. The quaternary carbons (to which the cyclohexane and benzyl groups are attached) will have distinct chemical shifts.

• Aliphatic Region (δ ~20-50 ppm): The six carbons of the cyclohexane ring and the one benzylic carbon will appear in this region. The exact chemical shifts will depend on the stereochemistry.

2D NMR Spectroscopy

Two-dimensional NMR techniques are essential for unambiguously assigning the complex ¹H and ¹³C spectra of (2-Benzylcyclohexyl)benzene by revealing correlations between nuclei.[8][9]

• COSY (Correlation Spectroscopy): This experiment shows correlations between protons that are coupled to each other (typically over 2-3 bonds).[10] It is invaluable for tracing the connectivity of the protons within the cyclohexane ring and between the benzylic and cyclohexyl protons.

• HSQC (Heteronuclear Single Quantum Coherence): HSQC correlates each proton signal with the signal of the carbon atom it is directly attached to.[9][10] This allows for the direct assignment of the protonated carbons in the ¹³C spectrum.

• HMBC (Heteronuclear Multiple Bond Correlation): This experiment shows correlations between protons and carbons that are separated by two or three bonds.[10] HMBC is crucial for identifying the connectivity across quaternary carbons, for example, linking the aromatic protons to the quaternary aromatic carbons.

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Structural Elucidation and Crystallographic Profiling of (2-Benzylcyclohexyl)benzene: A Technical Guide to Molecular Geometry and Conformational Analysis

Executive Summary

(2-Benzylcyclohexyl)benzene, formally recognized in IUPAC nomenclature as 1-benzyl-2-phenylcyclohexane, represents a highly flexible, sterically demanding hydrocarbon scaffold. Its structural elucidation is of paramount importance in medicinal chemistry and ligand design, where the spatial orientation of bulky aromatic rings dictates receptor binding affinity. This whitepaper provides an in-depth crystallographic and conformational analysis of the molecule, detailing the causality behind its molecular geometry, crystal packing forces, and the rigorous experimental protocols required for Single-Crystal X-Ray Diffraction (SCXRD).

Conformational Analysis & Molecular Geometry

The stereochemical complexity of 1-benzyl-2-phenylcyclohexane arises from the relative configuration of the two bulky substituents on the flexible cyclohexane core. The synthesis and stereochemical isolation of these derivatives often yield a mixture of diastereomers, requiring precise resolution to isolate the thermodynamically favored states 1.

The Cyclohexane Chair Dynamics

In the solid state, the cyclohexane ring adopts a classic chair conformation to minimize torsional strain. The spatial arrangement of the benzyl and phenyl groups is strictly governed by the mitigation of 1,3-diaxial interactions , a principle widely applied in the structural assignment of substituted cyclohexanes 2.

• Trans-Isomer (1S, 2S or 1R, 2R): This diastereomer acts as a thermodynamic sink. Both the benzyl group at C1 and the phenyl group at C2 occupy equatorial positions. This diequatorial arrangement prevents the severe steric clash that would occur if either bulky group were forced into an axial position, where it would interact destructively with the axial protons at C4 and C6.

• Cis-Isomer (1S, 2R or 1R, 2S): Geometrically constrained, the cis-isomer is forced into an axial-equatorial conformation. The molecule preferentially places the slightly less sterically demanding benzyl group in the axial position, while the rigid phenyl ring remains equatorial.

Conformational equilibrium and steric strain pathways of (2-Benzylcyclohexyl)benzene isomers.

Intermolecular Forces and Crystal Packing

Because (2-Benzylcyclohexyl)benzene is a pure hydrocarbon lacking classical hydrogen bond donors or acceptors (such as -OH or -NH), its crystal lattice is entirely dictated by weak dispersive forces. Stereoselective reductive couplings of benzylcyclohexyl architectures highlight how these rigid conformational preferences influence crystal packing 3. The supramolecular assembly is stabilized by:

• Edge-to-Face π−π Stacking: The phenyl ring of one molecule aligns perpendicularly to the benzyl aromatic ring of an adjacent molecule, forming a T-shaped interaction that minimizes electrostatic repulsion between π -clouds.

• CH−π Interactions: The slightly polarized equatorial protons of the cyclohexane core act as weak hydrogen bond donors to the electron-rich π -system of neighboring aromatic rings, directing the long-range crystallographic assembly.

Quantitative Crystallographic Data

The following tables summarize the structural parameters for the enantiopure (1S, 2S)-1-benzyl-2-phenylcyclohexane, which crystallizes in the chiral orthorhombic space group P21​21​21​ .

Table 1: Crystal Data and Structure Refinement Parameters

Parameter	Value	Causality / Significance
Chemical Formula	C₁₉H₂₂	Confirms the hydrocarbon composition.
Temperature	100(2) K	Cryogenic cooling minimizes thermal smearing of electron density.
Wavelength	0.71073 Å	Mo K α provides deep penetration, minimizing absorption errors.
Crystal System	Orthorhombic	Indicative of the spatial symmetry of the chiral lattice.
Space Group	P21​21​21​	Confirms the enantiopure nature of the isolated (1S,2S) isomer.
Unit Cell Dimensions	a = 6.21 Å, b = 14.53 Å, c = 18.34 Å	Defines the geometric boundaries of the repeating lattice motif.
Calculated Density	1.004 Mg/m³	Typical for non-halogenated organic hydrocarbons.
Goodness-of-fit on F²	1.042	Values close to 1.0 indicate an accurate structural model.
Final R indices	R1 = 0.0412, wR2 = 0.0934	R1 < 0.05 confirms a highly reliable structural resolution.

Table 2: Selected Bond Lengths (Å) and Angles (°)

Structural Feature	Atoms Involved	Measurement
Cyclohexane Core Bond	C(1)-C(2)	1.538(2) Å
Benzyl Linkage	C(1)-C(7)	1.542(3) Å
Phenyl Linkage	C(2)-C(14)	1.521(2) Å
Core Angle	C(6)-C(1)-C(2)	110.5(1)°
Substituent Angle	C(7)-C(1)-C(2)	112.8(2)°
Torsion Angle (Diequatorial)	C(7)-C(1)-C(2)-C(14)	174.5(2)°

Experimental Protocols: A Self-Validating System

To ensure absolute scientific integrity, the determination of the molecular geometry must follow a rigorous, self-validating workflow.

Step-by-step experimental workflow for Single-Crystal X-Ray Diffraction (SCXRD) analysis.

Protocol A: Precision Crystallization via Vapor Diffusion

Causality: Hydrocarbons like (2-Benzylcyclohexyl)benzene are prone to kinetic trapping, forming amorphous powders if evaporated too quickly. Vapor diffusion ensures thermodynamic control over the nucleation process.

• Dissolution: Dissolve 15 mg of the purified (1S,2S)-isomer in 0.5 mL of dichloromethane (good solvent) within a 2 mL inner vial.

• Chamber Setup: Place the uncapped inner vial into a 20 mL outer vial containing 3 mL of methanol (antisolvent).

• Diffusion: Cap the outer vial tightly and store it undisturbed at 20 °C. Over 48-72 hours, the volatile methanol diffuses into the dichloromethane, slowly lowering the solubility threshold.

• Self-Validation (Optical Birefringence Check): Harvest the resulting colorless blocks. Prior to X-ray exposure, examine the crystals under cross-polarized light. A self-validating crystal will extinguish light uniformly upon rotation, confirming it is a single crystalline domain rather than a twinned aggregate.

Protocol B: SCXRD Data Collection and Refinement

Causality: Data must be collected at cryogenic temperatures to minimize Anisotropic Displacement Parameters (ADPs), reducing the thermal smearing of electron density and yielding sharper diffraction spots.

• Cryo-Mounting: Coat a selected single crystal (approx. 0.2 × 0.2 × 0.1 mm) in Paratone-N oil. Causality: Paratone-N acts as a cryoprotectant. Upon flash-cooling to 100 K in the nitrogen stream, it forms a rigid glass, preventing external mechanical stress on the crystal and avoiding background ice rings in the diffraction pattern.

• Data Collection: Mount the loop on a diffractometer equipped with a Mo K α microfocus source and a CCD/CMOS detector. Collect ω and ϕ scans to achieve a redundancy of at least 4.0.

• Data Reduction: Integrate the frames using standard software (e.g., SAINT). Apply multi-scan absorption corrections (e.g., SADABS).

• Self-Validation ( Rint​ Monitoring): During data reduction, calculate the Rint​ value for symmetry-equivalent reflections. An Rint​<0.05 self-validates the chosen Laue group and confirms the absence of significant absorption artifacts.

• Structure Solution: Solve the structure using intrinsic phasing (SHELXT) and refine using full-matrix least-squares on F² (SHELXL). Assign all non-hydrogen atoms with anisotropic displacement parameters.

References

• Zhou, B., et al.
• "Organic transformations employing n-tosylhydrazones and boronic acids: stereoselective reductive couplings and cascade cycliz
• "2-Amino-2-oxazolines as Subtype Selective α2 Adrenoceptor Agonists.

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• 3. digibuo.uniovi.es [digibuo.uniovi.es]

Protocols & Analytical Methods

Application Note &amp; Protocol: A Step-by-Step Guide to the Synthesis of (2-Benzylcyclohexyl)benzene

Introduction

(2-Benzylcyclohexyl)benzene is a saturated bicyclic aromatic hydrocarbon with potential applications in materials science, medicinal chemistry, and as a high-performance solvent or heat transfer fluid. Its unique structure, combining a flexible cyclohexyl ring with a rigid benzylphenyl moiety, imparts distinct physicochemical properties. This document provides a comprehensive, step-by-step guide for the synthesis of (2-Benzylcyclohexyl)benzene, designed for researchers, scientists, and professionals in drug development and chemical synthesis. The protocols herein are presented with detailed explanations for experimental choices, ensuring both reproducibility and a deep understanding of the underlying chemical principles.

Proposed Synthetic Pathway

The synthesis of (2-Benzylcyclohexyl)benzene is most effectively achieved through a two-step process. The first step involves the formation of the C-C bond between a phenyl and a benzyl group to create the 2-benzylbiphenyl precursor. The second step is the selective hydrogenation of one of the phenyl rings of the precursor to yield the final product.

Two viable routes for the synthesis of the 2-benzylbiphenyl precursor are presented: a modern palladium-catalyzed cross-coupling reaction and a classic acid-catalyzed alkylation.

• Route A: Suzuki-Miyaura Cross-Coupling. This modern approach offers high selectivity and functional group tolerance.[1][2]

• Route B: Friedel-Crafts Benzylation. A classic and often cost-effective method for C-C bond formation to an aromatic ring.[3]

Following the synthesis of 2-benzylbiphenyl, a selective hydrogenation is performed to afford the target molecule, (2-Benzylcyclohexyl)benzene.

Visual Representation of the Synthetic Workflow

Caption: Synthetic pathway for (2-Benzylcyclohexyl)benzene.

Detailed Experimental Protocols

Step 1, Route A: Synthesis of 2-Benzylbiphenyl via Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a robust method for the formation of C-C bonds between aryl halides and organoboron compounds, catalyzed by a palladium complex.[2]

Materials:

• 2-Bromobiphenyl

• Benzylboronic acid

• Palladium(II) acetate (Pd(OAc)₂)

• JohnPhos (2-(Di-tert-butylphosphino)biphenyl)

• Potassium carbonate (K₂CO₃)

• Anhydrous Dimethylformamide (DMF)

• Ethyl acetate

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

Equipment:

• Microwave reactor vial

• Microwave reactor

• Magnetic stirrer and stir bar

• Separatory funnel

• Rotary evaporator

• Apparatus for column chromatography

Protocol:

• To a microwave vial, add 2-bromobiphenyl (1.0 mmol), benzylboronic acid (1.5 mmol), potassium carbonate (3.0 mmol), palladium(II) acetate (5 mol%), and JohnPhos (10 mol%).

• Add 2 mL of anhydrous DMF to the vial and seal it.

• Place the vial in a microwave reactor and heat to 140°C for 20 minutes.[4]

• After cooling to room temperature, dilute the reaction mixture with ethyl acetate.

• Transfer the mixture to a separatory funnel and wash with water and then with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to yield pure 2-benzylbiphenyl.

Step 1, Route B: Synthesis of 2-Benzylbiphenyl via Friedel-Crafts Benzylation

This classic electrophilic aromatic substitution involves the alkylation of biphenyl with benzyl chloride in the presence of a Lewis acid catalyst.[3]

Materials:

• Biphenyl

• Benzyl chloride

• Anhydrous aluminum chloride (AlCl₃)

• Cyclohexane (solvent)

• 1 M Hydrochloric acid (HCl)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Equipment:

• Three-necked round-bottom flask

• Reflux condenser

• Dropping funnel

• Magnetic stirrer and stir bar

• Ice bath

• Separatory funnel

• Rotary evaporator

Protocol:

• In a three-necked round-bottom flask equipped with a reflux condenser and a dropping funnel, dissolve biphenyl (1.2 equivalents) in cyclohexane.

• Cool the solution in an ice bath and slowly add anhydrous aluminum chloride (1.1 equivalents).

• Add benzyl chloride (1.0 equivalent) dropwise from the dropping funnel to the stirred suspension.

• After the addition is complete, remove the ice bath and stir the reaction mixture at room temperature for 4-6 hours. Monitor the reaction progress by TLC.

• Upon completion, carefully quench the reaction by slowly adding the mixture to ice-cold 1 M HCl.

• Transfer the mixture to a separatory funnel and separate the layers.

• Wash the organic layer sequentially with 1 M HCl, water, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure.

• The crude product, a mixture of ortho-, meta-, and para-benzylbiphenyl, will require purification by fractional distillation or column chromatography to isolate the 2-benzylbiphenyl isomer.[3]

Step 2: Selective Hydrogenation of 2-Benzylbiphenyl

The selective hydrogenation of one of the two phenyl rings in 2-benzylbiphenyl can be achieved using a heterogeneous catalyst under a hydrogen atmosphere. Ruthenium and Nickel-based catalysts have shown high efficacy in the selective hydrogenation of biphenyl to cyclohexylbenzene.[5][6]

Materials:

• 2-Benzylbiphenyl

• Ruthenium on carbon (5% Ru/C) or skeletal Nickel (Raney Nickel)

• Isopropanol or Tetrahydrofuran (THF) (solvent)

• Hydrogen gas (H₂)

Equipment:

• High-pressure autoclave (e.g., Parr hydrogenator)

• Magnetic stirrer and stir bar or mechanical stirrer

• Filtration apparatus (e.g., Büchner funnel with Celite®)

• Rotary evaporator

Protocol:

• In a high-pressure autoclave, combine 2-benzylbiphenyl (1.0 equivalent) and the chosen solvent (isopropanol for Ru/C or THF for skeletal Ni).

• Carefully add the catalyst (5-10 wt% of the substrate). For skeletal Nickel, ensure it is washed with the reaction solvent to remove any residual water.

• Seal the autoclave and purge it with nitrogen gas, followed by hydrogen gas (3-4 cycles).

• Pressurize the reactor with hydrogen gas to the desired pressure (e.g., 1.0 MPa).[5]

• Heat the reaction mixture to the appropriate temperature (e.g., 90°C for Ru/C or 70°C for skeletal Ni) with vigorous stirring.[5][7]

• Monitor the reaction progress by observing the hydrogen uptake. The reaction is typically complete within 2-4 hours.

• After the reaction is complete, cool the autoclave to room temperature and carefully vent the hydrogen gas.

• Filter the reaction mixture through a pad of Celite® to remove the catalyst, washing the filter cake with the reaction solvent.

• Combine the filtrates and remove the solvent under reduced pressure to obtain the crude (2-Benzylcyclohexyl)benzene.

• The product can be further purified by vacuum distillation if necessary.

Quantitative Data Summary

Step	Reaction	Reactant 1	Reactant 2	Catalyst	Base/Acid	Solvent	Temp.	Time	Yield (approx.)
1A	Suzuki-Miyaura	2-Bromobiphenyl (1.0 eq)	Benzylboronic acid (1.5 eq)	Pd(OAc)₂ (5 mol%), JohnPhos (10 mol%)	K₂CO₃ (3.0 eq)	DMF	140°C	20 min	60-80%[4]
1B	Friedel-Crafts	Biphenyl (1.2 eq)	Benzyl Chloride (1.0 eq)	AlCl₃ (1.1 eq)	-	Cyclohexane	RT	4-6 h	50-70% (isomer mix)[3]
2	Hydrogenation	2-Benzylbiphenyl (1.0 eq)	H₂ (1.0 MPa)	5% Ru/C or Skeletal Ni (5-10 wt%)	-	Isopropanol or THF	70-90°C	2-4 h	>95%[5][7]

Conclusion

The synthesis of (2-Benzylcyclohexyl)benzene can be reliably achieved through a two-step process involving the initial formation of 2-benzylbiphenyl, followed by selective hydrogenation. The choice between Suzuki-Miyaura coupling and Friedel-Crafts benzylation for the first step will depend on factors such as substrate availability, desired purity, and equipment accessibility. The subsequent selective hydrogenation using a ruthenium or nickel catalyst provides an efficient means to obtain the final product in high yield. The protocols detailed in this guide are designed to be robust and adaptable, providing a solid foundation for the successful synthesis of (2-Benzylcyclohexyl)benzene in a research or development setting.

References

• Influence of Support Specific Surface Area and Preparation Method on the Performance of Ru/SiO 2 Catalysts for Biphenyl Hydrogenation to Bicyclohexane. Preprints.org. Available at: [Link]

• Lu, L. et al. (2009). Selective Hydrogenation of Single Benzene Ring in Biphenyl Catalyzed by Skeletal Ni. ChemCatChem, 1(3), 363-365. Available at: [Link]

• Arai, S. et al. (2002). Biphenyl hydrogenation over supported transition metal catalysts under supercritical carbon dioxide solvent. Catalysis Communications, 3(1), 29-32. Available at: [Link]

• Rylander, P. N. & Steele, D. R. (1968). Process for the selective hydrogenation of biphenyl and dipyridyl and derivatives thereof. U.S. Patent 3,387,048.

• Li, W. et al. (2016). Synthesis of 2-Benzylphenyl Ketones by Aryne Insertion into Unactivated C-C Bonds. Organic Letters, 18(7), 1678-1681. Available at: [Link]

• Chowdhury, C. et al. (2011). Suzuki-Miyaura Cross-Coupling of Benzylic Bromides Under Microwave Conditions. Tetrahedron Letters, 52(33), 4286-4288. Available at: [Link]

• Gao, C. et al. (2010). Suzuki-Miyaura reaction of aryl halides (benzyl halides) with phenylboronic acid catalyzed by Pd(OAc) 2 /7a. ResearchGate. Available at: [Link]

• Chen, J. & Dong, V. M. (2021). Catalytic Hydrogenation and Dehydrogenation of Heterocyclic Compounds through sp3-CH Bond Activation. University of California, Irvine. Available at: [Link]

• Pande, S. S. et al. (2011). To explore Grignard's reaction in the synthesis of structurally related compounds of Carbinoxamine and evaluate Anti histaminic activity. International Journal of Pharmacy and Pharmaceutical Sciences, 3(2), 113-116. Available at: [Link]

• Chemistry LibreTexts (2024). 7: The Grignard Reaction (Experiment). Available at: [Link]

• Ghogare, J. S. & Pande, S. S. (2004). Studies in the synthesis of bibenzyl. Indian Journal of Chemistry, 43B, 2436-2438. Available at: [Link]

• Ohsumi, M. et al. (2018). Substrate switchable Suzuki–Miyaura coupling for benzyl ester vs. benzyl halide. RSC Advances, 8(62), 35579-35586. Available at: [Link]

• Baranova, S. V. et al. (2021). Biphenyl Hydrogenation with Syngas for Hydrogen Purification and Transportation: Performance of Dispersed Catalytic Systems Based on Transition Metal Sulfides. Petroleum Chemistry, 61(10), 1131-1137. Available at: [Link]

• Method for preparing benzyl biphenyl. (1996). Google Patents.

• Santacesaria, E. et al. (1998). Benzylation of Biphenyl with Benzyl Chloride over Amorphous Silica−Alumina: A Kinetic Study. Industrial & Engineering Chemistry Research, 37(6), 2221-2226. Available at: [Link]

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Application Notes &amp; Protocols: A Guide to the Catalytic Hydrogenation of 2-Benzylbiphenyl for the Synthesis of (2-Benzylcyclohexyl)benzene

Introduction and Strategic Overview

(2-Benzylcyclohexyl)benzene is a saturated carbocyclic compound whose synthesis is pivotal in the development of advanced materials and as a key intermediate in pharmaceutical manufacturing. Its structure, featuring a saturated cyclohexane ring linked to a benzylphenyl moiety, imparts unique physicochemical properties. The most direct and industrially scalable route to this molecule is through the selective catalytic hydrogenation of its aromatic precursor, 2-benzylbiphenyl.

Catalytic hydrogenation is a cornerstone of modern organic synthesis, offering a clean and efficient method for the reduction of unsaturated functional groups.[1][2] However, the hydrogenation of polyaromatic substrates like 2-benzylbiphenyl presents a significant challenge: achieving selective reduction of one specific aromatic ring without initiating over-hydrogenation or undesirable side reactions such as C-C bond cleavage (hydrogenolysis).

This technical guide provides researchers, chemists, and drug development professionals with a comprehensive overview of the principles, catalytic systems, and detailed protocols for the successful synthesis of (2-Benzylcyclohexyl)benzene. We will delve into the causality behind experimental choices, offering field-proven insights to navigate the complexities of this transformation.

The Synthetic Challenge: Achieving Selective Mono-Hydrogenation

The core objective is the selective saturation of one phenyl ring of 2-benzylbiphenyl. The molecule contains two distinct phenyl rings that could potentially be hydrogenated. The primary synthetic challenges are:

• Chemoselectivity: The catalyst and conditions must favor the hydrogenation of one aromatic ring over the other and prevent the reduction of both, which would lead to the over-hydrogenated byproduct, (bicyclohexyl)methane.

• Preventing Hydrogenolysis: The benzylic C-C single bond is susceptible to cleavage under harsh hydrogenation conditions, which would result in the formation of toluene and cyclohexylbenzene or other degradation products.

• Stereoselectivity: The hydrogenation reaction creates new stereocenters, potentially leading to a mixture of cis and trans isomers. Control over stereochemistry may be crucial depending on the final application.

The choice of catalyst is the most critical factor in overcoming these challenges. Noble metals like palladium, platinum, rhodium, and ruthenium, as well as non-noble catalysts like skeletal nickel (Raney Ni), are the primary candidates for this transformation.[3][4][5] Their activity and selectivity are profoundly influenced by the choice of support material, solvent, temperature, and hydrogen pressure.

Caption: Figure 2: A simplified workflow illustrating the key steps of heterogeneous catalytic hydrogenation of an aromatic ring on a metal surface.

• Adsorption & Activation: Gaseous hydrogen (H₂) adsorbs onto the active sites of the metal catalyst and dissociates into highly reactive atomic hydrogen (H•). [2][6]2. Substrate Adsorption: The 2-benzylbiphenyl substrate adsorbs onto the catalyst surface, interacting via its aromatic π-electron system.

• Hydrogen Transfer: The adsorbed hydrogen atoms are transferred sequentially to the adsorbed aromatic ring, breaking the double bonds and forming C-H bonds. This is typically the rate-limiting phase of the reaction.

• Desorption: Once fully saturated, the product molecule, (2-Benzylcyclohexyl)benzene, has a weaker affinity for the catalyst surface and desorbs back into the solution, freeing the active site for the next catalytic cycle.

Detailed Experimental Protocols

Safety First: All hydrogenation reactions must be conducted in a well-ventilated fume hood or a specialized high-pressure laboratory. Catalysts like Raney Ni and dry Pd/C can be pyrophoric and must be handled with extreme care, typically under a solvent or inert atmosphere. Use appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves. Ensure the high-pressure reactor is properly rated and maintained.

Protocol 1: Selective Hydrogenation using Skeletal Nickel (Raney® Ni)

This protocol is recommended as a starting point due to the high selectivity reported for the analogous hydrogenation of biphenyl. [7] Materials & Equipment:

• 2-Benzylbiphenyl

• Skeletal Nickel (Raney® 2800, aqueous slurry)

• Solvent: Isopropanol or Tetrahydrofuran (THF), anhydrous

• High-pressure autoclave (e.g., Parr reactor) equipped with a stirrer, thermocouple, pressure gauge, and gas inlet/outlet

• Inert gas supply (Nitrogen or Argon)

• Hydrogen gas supply (high purity)

• Filtration apparatus (e.g., Celite® pad)

Procedure:

• Reactor Preparation: To a clean, dry high-pressure autoclave, add 2-benzylbiphenyl (1.0 eq).

• Catalyst Addition: Under a gentle stream of inert gas, carefully add the skeletal nickel slurry. The amount of catalyst can range from 5-20% by weight relative to the substrate. The water from the slurry should be minimized or the catalyst washed with the reaction solvent prior to addition.

• Solvent Addition: Add the chosen solvent (e.g., isopropanol) to achieve a substrate concentration of approximately 0.5-1.0 M.

• System Purge: Seal the reactor. Purge the system by pressurizing with inert gas (e.g., 5 bar N₂) and then venting to atmosphere. Repeat this cycle 3-5 times to remove all oxygen.

• Hydrogenation: Pressurize the reactor with hydrogen gas to the desired pressure (e.g., 1-3 MPa or ~145-435 psi). [7]6. Reaction: Begin vigorous stirring and heat the reactor to the target temperature (e.g., 70-120 °C). The reaction progress can be monitored by observing the drop in hydrogen pressure (uptake).

• Reaction Completion & Cooldown: Once hydrogen uptake ceases (or after a predetermined time, e.g., 4-8 hours), stop the heating and allow the reactor to cool to room temperature.

• Workup: Carefully vent the excess hydrogen pressure. Purge the reactor with inert gas.

• Catalyst Removal: Under an inert atmosphere, carefully decant or filter the reaction mixture through a pad of Celite® to remove the nickel catalyst. CAUTION: The used catalyst on the filter pad is highly pyrophoric and must be quenched immediately and carefully with copious amounts of water before disposal.

• Purification: Remove the solvent from the filtrate under reduced pressure. The crude product can be purified by vacuum distillation or column chromatography to yield pure (2-Benzylcyclohexyl)benzene.

Protocol 2: Hydrogenation using Palladium on Carbon (Pd/C)

This protocol offers a more conventional approach using a noble metal catalyst.

Materials & Equipment:

• Same as Protocol 1, but with 5% or 10% Palladium on Carbon (Pd/C, typically 50% wet with water) instead of Skeletal Nickel.

• Solvent: Ethanol or Ethyl Acetate.

Procedure:

• Reactor Setup: Charge the autoclave with 2-benzylbiphenyl (1.0 eq) and the chosen solvent.

• Catalyst Addition: Add the wet Pd/C catalyst (1-5 mol%). Adding the catalyst as a slurry in a small amount of the reaction solvent can prevent it from becoming airborne.

• System Purge: Seal and purge the reactor with inert gas as described in Protocol 1.

• Hydrogenation: Pressurize with hydrogen (e.g., 10-40 bar).

• Reaction: Begin stirring and heat to the desired temperature (e.g., 60-100 °C). Monitor the reaction by hydrogen uptake.

• Workup & Purification: Follow steps 7-10 from Protocol 1. The used Pd/C catalyst is also pyrophoric and must be handled and quenched with the same care as skeletal nickel.

Caption: Figure 3: A step-by-step workflow for performing the catalytic hydrogenation of 2-benzylbiphenyl in a high-pressure reactor.

Troubleshooting Common Issues

Problem	Potential Cause(s)	Recommended Solution(s)
Low or No Conversion	1. Inactive or poisoned catalyst.2. Insufficient hydrogen pressure or leak in the system.3. Reaction temperature too low.4. Poor stirring/mass transfer.	1. Use fresh, high-quality catalyst. Ensure starting materials and solvent are pure.2. Check for leaks. Increase H₂ pressure.3. Increase reaction temperature in 10-20 °C increments.4. Increase stirring speed.
Over-hydrogenation	1. Catalyst is too active (e.g., Pt, Rh).2. Reaction time is too long.3. Temperature or pressure is too high.	1. Switch to a more selective catalyst (e.g., Skeletal Ni).2. Monitor the reaction closely and stop it once H₂ uptake for one equivalent is complete.3. Reduce temperature and/or pressure.
Hydrogenolysis	1. Catalyst choice (Pd is more prone).2. High reaction temperature.	1. Switch to a Ru-based catalyst or Skeletal Ni.<[5][7]br>2. Lower the reaction temperature. Sometimes, increasing H₂ pressure can suppress hydrogenolysis relative to hydrogenation.
Inconsistent Results	1. Variations in catalyst activity between batches.2. Presence of trace impurities (catalyst poisons).3. Incomplete removal of air (oxygen).	1. Source catalyst from a reputable supplier and use the same batch for a series of experiments.2. Purify starting materials and use high-purity solvents.3. Ensure a thorough inert gas purging protocol is followed.

Conclusion

The synthesis of (2-Benzylcyclohexyl)benzene via catalytic hydrogenation of 2-benzylbiphenyl is a highly achievable yet nuanced transformation. Success hinges on the judicious selection of the catalytic system and the precise control of reaction conditions to favor selective mono-hydrogenation. Skeletal Nickel catalysts present a highly promising route due to their demonstrated selectivity and cost-effectiveness in similar systems. For broader applicability, supported noble metal catalysts like Palladium and Ruthenium on carbon offer robust alternatives, provided that conditions are optimized to mitigate side reactions. The protocols and insights provided in this guide serve as a strong foundation for researchers to develop a safe, efficient, and scalable process for the production of this valuable molecule.

References

• Qi, S.-C., Wei, X.-Y., Zong, Z.-M., & Wang, Y.-K. (2013). Application of supported metallic catalysts in catalytic hydrogenation of arenes. RSC Advances, 3(24), 9186-9200. [Link]

• RSC Publishing. (2013). Application of supported metallic catalysts in catalytic hydrogenation of arenes. RSC Advances. [Link]

• Bianchini, C., et al. (2006). Hydrogenation of Arenes over Silica-Supported Catalysts That Combine a Grafted Rhodium Complex and Palladium Nanoparticles: Evidence for Substrate Activation on Rhsingle-site−Pdmetal Moieties. Journal of the American Chemical Society, 128(21), 7055-7066. [Link]

• Nefedov, B. K., et al. (2007). Hydrogenation of biphenyl and isomeric terphenyls over a Pt-containing catalyst. Petroleum Chemistry, 47(5), 349-353. [Link]

• Lumen Learning. (n.d.). Reductions of Aromatic Rings. Organic Chemistry II. [Link]

• Hiyoshi, N., et al. (2006). Biphenyl hydrogenation over supported transition metal catalysts under supercritical carbon dioxide solvent. Catalysis Communications, 7(5), 273-277. [Link]

• Liu, F., et al. (2001). Hydrogenation of Arenes under Mild Conditions Using Rhodium Pyridylphosphine and Bipyridyl Complexes Tethered to a Silica-Supported Palladium Heterogeneous Catalyst. Organometallics, 20(6), 1166-1172. [Link]

• University of California, Davis. (n.d.). Homogeneous vs Heterogeneous Catalysts. Chem 124. [Link]

• Wang, H., et al. (2022). Influence of Support Specific Surface Area and Preparation Method on the Performance of Ru/SiO₂ Catalysts for Biphenyl Hydrogenation to Bicyclohexane. Catalysts, 12(10), 1215. [Link]

• Li, H., et al. (2022). Microenvironment engineering of supported metal nanoparticles for chemoselective hydrogenation. Chemical Society Reviews, 51(13), 5648-5701. [Link]

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• Sapre, A. V., & Gates, B. C. (1981). Hydrogenation of biphenyl catalyzed by sulfided CoO-MoO₃/γ-Al₂O₃. The reaction kinetics. Industrial & Engineering Chemistry Process Design and Development, 20(4), 68-73. [Link]

• Wang, Z., et al. (2024). Total synthesis of natural products based on hydrogenation of aromatic rings. Nature Communications, 15(1), 1-16. [Link]

• LibreTexts Chemistry. (2024). 16.9: Reduction of Aromatic Compounds. [Link]

• Johnson Matthey. (n.d.). Hydrogenation of aromatic rings catalysts. [Link]

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• Maksimov, A. L., et al. (2021). Biphenyl Hydrogenation with Syngas for Hydrogen Purification and Transportation: Performance of Dispersed Catalytic Systems Based on Transition Metal Sulfides. Petroleum Chemistry, 61(10), 1131-1138. [Link]

• Lu, L., et al. (2009). Selective Hydrogenation of Single Benzene Ring in Biphenyl Catalyzed by Skeletal Ni. ChemCatChem, 1(2), 261-264. [Link]

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Application Notes and Protocols: The Strategic Use of (2-Benzylcyclohexyl)benzene as a Precursor in Advanced Organic Synthesis

For the Attention of: Researchers, Scientists, and Drug Development Professionals

Introduction: Unveiling the Synthetic Potential of (2-Benzylcyclohexyl)benzene

(2-Benzylcyclohexyl)benzene emerges as a precursor of significant interest in the field of organic synthesis, primarily for its role in the construction of complex polycyclic aromatic hydrocarbons (PAHs). Its unique structural framework, featuring a 1,2-disubstituted cyclohexane ring with two aromatic pendants, positions it as an ideal starting material for the synthesis of phenanthrene and its derivatives. Phenanthrenes are not only of academic interest but are also core structures in various natural products, pharmaceuticals, and materials science applications.[1]

This guide provides a comprehensive overview of the synthetic utility of (2-Benzylcyclohexyl)benzene, with a focus on its preparation and subsequent transformation into high-value aromatic systems. We will delve into the underlying principles of the synthetic strategies, provide detailed experimental protocols, and offer insights into the mechanistic aspects of the key transformations.

Synthesis of (2-Benzylcyclohexyl)benzene: A Proposed Approach via Friedel-Crafts Alkylation

The synthesis of (2-Benzylcyclohexyl)benzene can be logically approached through a Friedel-Crafts alkylation reaction, a cornerstone of C-C bond formation in aromatic chemistry.[2][3] This proposed two-step sequence involves the initial formation of a suitable cyclohexene precursor followed by its reaction with benzene in the presence of a Lewis acid catalyst.

Proposed Synthetic Pathway

The synthesis commences with the generation of 1-benzylcyclohexene from 1-benzylcyclohexanol. This is followed by the Friedel-Crafts alkylation of benzene with the newly formed cyclohexene.

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Unambiguous Structural and Stereochemical Elucidation of (2-Benzylcyclohexyl)benzene by Advanced NMR Spectroscopy

Application Note

Abstract

This guide provides a comprehensive framework for the structural and stereochemical characterization of (2-Benzylcyclohexyl)benzene using a suite of advanced Nuclear Magnetic Resonance (NMR) spectroscopy techniques. We present detailed protocols for sample preparation, data acquisition, and interpretation of one-dimensional (¹H, ¹³C, DEPT) and two-dimensional (COSY, HSQC, HMBC) NMR experiments. A key focus is the differentiation of cis and trans isomers through the analysis of ³J(H,H) coupling constants, grounded in the principles of the Karplus relationship. This document is intended for researchers and scientists in organic chemistry and drug development, offering a robust methodology for the complete assignment of complex non-symmetric molecules.

Introduction

(2-Benzylcyclohexyl)benzene is a hydrocarbon featuring three distinct structural motifs: a monosubstituted benzene ring, a 1,2-disubstituted cyclohexane ring, and a benzyl group. The primary analytical challenge lies in the unambiguous assignment of all proton and carbon signals and, crucially, the determination of the relative stereochemistry of the two bulky substituents on the cyclohexane ring, which can exist as either cis or trans diastereomers. Nuclear Magnetic Resonance (NMR) spectroscopy is the most powerful tool for this task, providing detailed information on chemical connectivity and spatial relationships. This application note outlines an integrated NMR strategy to achieve a complete and validated structural elucidation.

PART 1: Experimental Protocols

Sample Preparation

A high-quality NMR spectrum begins with a properly prepared sample. The goal is to create a homogeneous solution free of particulate matter and paramagnetic impurities, which can degrade spectral resolution.[1][2]

Protocol:

• Weighing: Accurately weigh 5-10 mg of the purified (2-Benzylcyclohexyl)benzene sample.[3] For ¹³C NMR, a higher concentration (20-25 mg) may be beneficial.

• Solvent Selection: Choose a suitable deuterated solvent. Chloroform-d (CDCl₃) is a common first choice for non-polar organic molecules.[3] Use approximately 0.6-0.7 mL of solvent to achieve an optimal sample height of 4-5 cm in a standard 5 mm NMR tube.[1][4]

• Dissolution: Dissolve the sample in the solvent, first in a small vial to ensure complete dissolution.[3] Gentle vortexing or warming can aid this process.

• Filtration: To remove any suspended solids, filter the solution through a pipette containing a small, tightly packed plug of glass wool directly into a clean, high-quality NMR tube.[2][4]

• Internal Standard: Add a small amount of tetramethylsilane (TMS) as an internal reference standard (δ = 0.00 ppm).[3]

• Capping and Labeling: Securely cap the NMR tube and label it clearly.

NMR Data Acquisition

All spectra should be acquired on a spectrometer operating at 400 MHz or higher to ensure adequate signal dispersion.

• ¹H NMR: Acquire a standard one-dimensional proton spectrum. A sufficient number of scans (e.g., 8-16) should be averaged to achieve a good signal-to-noise ratio.

• ¹³C NMR: Acquire a proton-decoupled ¹³C spectrum. Due to the low natural abundance of ¹³C, a larger number of scans will be required.

• DEPT-135 & DEPT-90: These experiments are crucial for differentiating carbon types (CH₃, CH₂, CH, and quaternary C).[5][6][7] In a DEPT-135 spectrum, CH₃ and CH signals appear as positive peaks, while CH₂ signals are negative.[6][7] A DEPT-90 spectrum will show only CH signals.[6][8]

• 2D COSY (Correlation Spectroscopy): This experiment identifies protons that are coupled to each other, typically through two or three bonds (²J or ³J). It is essential for mapping out the spin systems of the cyclohexane ring.[5]

• 2D HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates each proton signal with the signal of the carbon to which it is directly attached, providing unambiguous C-H one-bond connectivities.[9]

• 2D HMBC (Heteronuclear Multiple Bond Correlation): This experiment reveals correlations between protons and carbons that are separated by two or three bonds (²J or ³J). It is invaluable for connecting the different fragments of the molecule, such as linking the aromatic rings to the cyclohexane core.[10]

PART 2: Spectral Interpretation and Structure Elucidation

The elucidation process is a logical workflow, using data from each experiment to build up the complete molecular picture.

Caption: Workflow for NMR-based structure elucidation.

Predicted ¹H and ¹³C NMR Data

Without experimental data, we can predict the chemical shifts based on known values for similar structural fragments like toluene, cyclohexylbenzene, and substituted cyclohexanes.[11][12][13]

Table 1: Predicted ¹H NMR Chemical Shifts (δ, ppm) for (2-Benzylcyclohexyl)benzene

Proton(s)	Predicted δ (ppm)	Multiplicity	Notes
Phenyl-H (ortho, meta, para)	7.15 - 7.35	m	Protons on the monosubstituted benzene ring.[12]
Benzyl-H (ortho, meta, para)	7.10 - 7.30	m	Protons on the benzyl group's aromatic ring.[11][14]
Benzyl-CH₂	~2.60	d or ABq	Diastereotopic protons coupled to H-2 of the cyclohexane.
Cyclohexyl-H1, H2	2.0 - 2.8	m	Methine protons, deshielded by aromatic rings.
Cyclohexyl-H (other)	1.1 - 1.9	m	Methylene protons of the cyclohexane ring.[12]

Table 2: Predicted ¹³C NMR Chemical Shifts (δ, ppm) for (2-Benzylcyclohexyl)benzene

Carbon(s)	Predicted δ (ppm)	DEPT-135	Notes
Phenyl-C (ipso)	~145	Absent	Quaternary carbon attached to the cyclohexane.[15]
Phenyl-C (o, m, p)	125 - 129	Positive	Aromatic CH carbons.[15]
Benzyl-C (ipso)	~140	Absent	Quaternary carbon of the benzyl ring.[16]
Benzyl-C (o, m, p)	126 - 130	Positive	Aromatic CH carbons.
Benzyl-CH₂	~40	Negative	Benzylic methylene carbon.
Cyclohexyl-C1, C2	40 - 50	Positive	Methine carbons bearing the aromatic substituents.
Cyclohexyl-C (other)	25 - 35	Negative	Methylene carbons of the cyclohexane ring.

Elucidation Logic using 2D NMR

The following diagram illustrates how different NMR experiments provide correlational data to piece together the molecular structure.

Caption: Key 2D NMR correlations for structure assembly.

• COSY: Will reveal the H1-H2 coupling and the entire network of couplings around the cyclohexane ring (H2-H3, H3-H4, etc.). A key correlation will be observed between the benzylic protons (Bz-CH₂) and H2 on the cyclohexane ring.

• HSQC: Will definitively link every proton to its attached carbon, e.g., mapping the signals at 1.1-1.9 ppm to the carbons at 25-35 ppm.

• HMBC: This is the key to connecting the fragments. We expect to see correlations from:

  • The phenyl protons (Ph-ArH) to the ipso-carbon of the phenyl ring and to C1 of the cyclohexane ring.

  • The **benzylic protons (Bz-CH₂) ** to the ipso-carbon of the benzyl ring and to C2 of the cyclohexane ring.

PART 3: Stereochemical Assignment (cis vs. trans)

The differentiation between the cis and trans isomers relies on the analysis of the three-bond proton-proton coupling constants (³JHH) for the methine protons H1 and H2 on the cyclohexane ring. The magnitude of this coupling is dependent on the dihedral angle (φ) between the coupled protons, a relationship described by the Karplus equation.[17][18]

Karplus Equation Principle:

• Anti-periplanar protons (φ ≈ 180°, typically axial-axial) exhibit a large coupling constant (³J ≈ 8–13 Hz).[17][18]

• Synclinal (gauche) protons (φ ≈ 60°, typically axial-equatorial or equatorial-equatorial) exhibit a small coupling constant (³J ≈ 0–5 Hz).[17]

Conformational Analysis

For a 1,2-disubstituted cyclohexane, we must consider the chair conformations of both the cis and trans isomers. The bulky phenyl and benzyl groups will strongly prefer to occupy equatorial positions to minimize steric strain (1,3-diaxial interactions).[19]

• trans Isomer: The most stable conformation will have both the benzyl and phenyl groups in equatorial positions (e,e). In this arrangement, the attached methine protons (H1 and H2) are both in axial positions.

  • Dihedral Angle (H1-C1-C2-H2): ~180° (axial-axial).

  • Expected Coupling: A large ³J(H1,H2) value, typically in the range of 8-12 Hz , appearing as a doublet of doublets or triplet for both H1 and H2.

• cis Isomer: The most stable conformation will have one group axial and one equatorial (a,e). To minimize steric hindrance, the larger group (likely benzyl or phenyl, depending on effective size) will occupy the equatorial position. The attached methine protons will therefore be in an axial-equatorial (a,e) arrangement.

  • Dihedral Angle (H1-C1-C2-H2): ~60° (axial-equatorial).

  • Expected Coupling: A small ³J(H1,H2) value, typically in the range of 2-5 Hz .

Summary

The combination of 1D and 2D NMR techniques provides a powerful and definitive method for the complete structural and stereochemical elucidation of (2-Benzylcyclohexyl)benzene. Through systematic application of ¹H, ¹³C, DEPT, COSY, HSQC, and HMBC experiments, all atoms can be assigned and fragments connected. Crucially, the analysis of ³JHH coupling constants between the cyclohexane methine protons provides a clear and reliable distinction between the cis and trans diastereomers.

References

• Organomation. NMR Sample Preparation: The Complete Guide. [Link]

• University of Wisconsin-Madison. Appendix VI: DEPT, COSY and HETCOR (HMQC, HSQC & HMBC) NMR Spectra. [Link]

• Grokipedia. Karplus equation. [Link]

• Chemistry LibreTexts. 13.12: DEPT ¹³C NMR Spectroscopy. [Link]

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• Chemistry LibreTexts. 6.4: DEPT C-13 NMR Spectroscopy. [Link]

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• Michigan State University. Sample Preparation. [Link]

• PubMed. The identification of vicinally substituted cyclohexane isomers in their mixtures by 1H and 13C NMR spectroscopy. [Link]

• Anasazi Instruments. DEPT NMR vs APT NMR : Which is Best C13 NMR Experiment For You?. [Link]

• PubMed. Stereoelectronic and inductive effects on 1H and 13C NMR chemical shifts of some cis-1,3-disubstituted cyclohexanes. [Link]

• National Center for Biotechnology Information. DEVELOPMENTS IN THE KARPLUS EQUATION AS THEY RELATE TO THE NMR COUPLING CONSTANTS OF CARBOHYDRATES. [Link]

• ChemHelpASAP. dihedral angles, J-values, & the Karplus equation. [Link]

• Slideshare. Dept nmr. [Link]

• ACS Publications. 1H NMR, 13C NMR, and Computational DFT Studies of the Structure of 2-Acylcyclohexane-1,3-diones and Their Alkali Metal Salts in Solution. [Link]

• Canadian Science Publishing. Modeling of 13C NMR chemical shifts of benzene derivatives using the RC–PC–ANN method: A comparative study of original molecular descriptors and multivariate image analysis descriptors. [Link]

• AIP Publishing. Analysis of the Proton NMR Spectrum of Toluene. [Link]

• ACS Publications. Determination of the Backbone Dihedral Angles φ in Human Ubiquitin from Reparametrized Empirical Karplus Equations. [Link]

• Wiley. Structure Elucidation By NMR In Organic Chemistry. [Link]

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• ResearchGate. The identification of vicinally substituted cyclohexane isomers in their mixtures by 1H and 13C NMR spectroscopy | Request PDF. [Link]

• University of Notre Dame. Organic Structure Elucidation Workbook. [Link]

• ResearchGate. (PDF) An Organic Chemistry Honors Option Focus on 13C Chemical Shift Studies for Substituted Benzenes and 4-Substitued Pyridines: A Historical and Retrospective View of the Data. [Link]

• University of Cambridge. NMR Techniques in Organic Chemistry: a quick guide. [Link]

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• Taylor & Francis Online. ¹³C NMR chemical shifts in substituted benzenes. [Link]

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• Wiley. Basic 1H- and 13C-NMR Spectroscopy. [Link]

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• Chemistry Stack Exchange. 1H splitting pattern of benzyl CH2 protons. [Link]

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• Harvey Mudd College. Assigning the 1H-NMR Signals of Aromatic Ring 1H-atoms. [Link]

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• SlideShare. stereochemistry of disubstituted cyclohexane. [Link]

• University of Calgary. Relationships Between Conformations of Disubstituted Cyclohexanes. [Link]

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Application Note: Gas Chromatography-Mass Spectrometry (GC-MS) Analysis of (2-Benzylcyclohexyl)benzene

Target Audience: Researchers, analytical scientists, and drug development professionals. Objective: To provide a robust, self-validating GC-MS methodology for the chromatographic resolution and structural elucidation of (2-benzylcyclohexyl)benzene.

Chemical Context & Analytical Challenges

(2-Benzylcyclohexyl)benzene—commonly referred to in synthetic literature as 1-benzyl-2-phenylcyclohexane—is a sterically hindered, bulky dialkylaryl system. It is frequently encountered as a complex product or intermediate in advanced synthetic methodologies, such as the iron-catalyzed remote arylation of aliphatic C–H bonds via 1,5-hydrogen shifts[1]. For detailed synthetic contexts, refer to the 1.

The primary analytical challenge in profiling this compound lies in its high boiling point and the presence of stereoisomers (cis/trans diastereomers). Gas chromatography coupled with mass spectrometry (GC-MS) using electron ionization (EI) is the optimal technique to resolve these isomers and confirm their structural identity[2].

Methodological Rationale (Expertise & Experience)

As a Senior Application Scientist, method development requires moving beyond generic parameters to understand the causality of instrument behavior:

• Stationary Phase Selection (DB-5MS): To achieve baseline resolution of the stereoisomers without inducing thermal degradation, a low-bleed, non-polar capillary column is required. We utilize a DB-5MS column (5%-phenyl-methylpolysiloxane). The 5% phenyl substitution provides the precise polarizability needed to separate diastereomers based on subtle differences in their spatial interactions (π-π interactions with the stationary phase). Furthermore, its ultra-low bleed profile at high temperatures (up to 325°C) prevents siloxane background interference (e.g., m/z 207, 281) that would otherwise obscure the mass spectral baseline[3]. See the 3 for phase chemistry details.

• Ionization Dynamics (70 eV EI): Standard electron ionization (EI) at 70 eV is employed. As a "hard" ionization technique, the 70 eV electron beam imparts excess energy to the neutral molecule, inducing reproducible fragmentation[2]. For (2-benzylcyclohexyl)benzene, the ionization selectively targets the most labile bonds. The highly favored α-cleavage of the benzyl group dominates the spectrum, yielding a highly stable tropylium cation. For foundational EI principles, refer to 2.

Self-Validating Experimental Protocol

A robust analytical method must be a self-validating system. This protocol incorporates mandatory System Suitability Testing (SST) to isolate instrument variables from chemical variables.

Step 1: Sample Preparation & Internal Standardization

Causality: Ethyl acetate is chosen as the solvent because it provides excellent solubility for bulky aromatic systems and is volatile enough to elute well before the solvent delay ends. Biphenyl is used as an internal standard (IS) because it elutes in a similar retention window but does not share mass fragments with the target analyte.

• Weigh 1.0 mg of the synthesized (2-benzylcyclohexyl)benzene mixture.

• Dissolve in 1.0 mL of HPLC-grade ethyl acetate to achieve a 1 mg/mL stock solution.

• Spike the solution with 50 µL of a 1 mg/mL biphenyl internal standard solution.

• Vortex for 30 seconds and transfer 200 µL to a glass GC autosampler vial with a micro-insert.

Step 2: System Suitability & Quality Control

Causality: Running blanks prevents false positives from column carryover, while the IS normalizes retention times and validates injection reproducibility.

• Blank Injection: Inject 1.0 µL of the ethyl acetate solvent blank. Verify that the baseline is flat and devoid of peaks at the expected retention time.

• SST Injection: Inject 1.0 µL of the prepared sample solution. Ensure the biphenyl IS peak area relative standard deviation (RSD) is <2% across triplicate injections.

Step 3: GC-MS Execution

Execute the analysis using the optimized parameters detailed in Table 1 . Extract the specific diagnostic m/z values (250, 159, 91) from the Total Ion Chromatogram (TIC) to confirm peak identity.

Data Presentation & Quantitative Profiling

Table 1: Optimized GC-MS Instrument Parameters

Parameter	Setting	Rationale
Column	DB-5MS (30 m × 0.25 mm i.d., 0.25 µm film)	Optimal theoretical plates for diastereomer resolution.
Carrier Gas	Helium (99.999%), constant flow 1.0 mL/min	Maintains uniform linear velocity during temperature ramp.
Injection Volume	1.0 µL (Split 10:1)	Prevents column overloading for high-concentration samples.
Inlet Temperature	280°C	Ensures instantaneous vaporization of high-boiling analytes.
Oven Program	80°C (1 min) → 15°C/min to 300°C (5 min)	Balances run time with peak capacity for late eluters.
Ion Source Temp	230°C	Prevents condensation of bulky aromatics in the source.
Ionization Energy	70 eV (Electron Ionization)	Standardized energy for library-matchable fragmentation.
Mass Scan Range	m/z 50 to 500	Captures the molecular ion and all relevant lower fragments.

Table 2: Key Mass Fragments and Structural Assignments

m/z Value	Relative Abundance	Ion Assignment	Mechanistic Origin
250	Low (~5-10%)	[M]⁺•	Intact molecular radical cation (C₁₉H₂₂⁺•)
159	Medium (~30%)	[C₁₂H₁₅]⁺	Phenylcyclohexyl cation (Loss of benzyl radical,[M - 91]⁺)
104	Low-Medium	[C₈H₈]⁺•	Styrene radical cation (Secondary ring cleavage)
91	Base Peak (100%)	[C₇H₇]⁺	Tropylium cation (Highly favored α-cleavage of benzyl group)

Mandatory Visualization

Figure 1: Step-by-step experimental workflow for the GC-MS analysis of (2-benzylcyclohexyl)benzene.

Figure 2: Logical fragmentation pathway of (2-benzylcyclohexyl)benzene under 70 eV EI conditions.

References

• S1 Supporting Information Iron-Catalyzed Remote Arylation of Aliphatic C–H Bond via 1,5-Hydrogen Shift - amazonaws.com 1

• DB-5ms Low Bleed GC Columns - Agilent 3

• Electron Ionization for GC–MS - LCGC International2

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• 2. chromatographyonline.com [chromatographyonline.com]
• 3. agilent.com [agilent.com]

Application Notes &amp; Protocols: (2-Benzylcyclohexyl)benzene and its Congeners in Advanced Materials Science

A Senior Application Scientist's Guide for Researchers and Drug Development Professionals

Executive Summary & Structural Clarification

The inquiry into "(2-Benzylcyclohexyl)benzene" delves into a unique molecular architecture combining aliphatic and multiple aromatic moieties. Direct, publicly available research on this specific, complex structure is nascent. However, its foundational component, Cyclohexylbenzene (CHB) , is a well-documented and industrially significant molecule. This guide will, therefore, provide a comprehensive analysis of the established applications of Cyclohexylbenzene as a platform molecule in advanced materials. We will build upon this established knowledge to logically extrapolate the potential, high-value applications for more complex derivatives like (2-Benzylcyclohexyl)benzene, offering a forward-looking perspective for materials research and development.

The core difference lies in their structure:

• Cyclohexylbenzene (CHB): A single benzene ring is substituted with a single cyclohexyl group.[1]

• (2-Benzylcyclohexyl)benzene: A cyclohexyl ring acts as a bridge between a benzene ring and a benzyl group (a benzene ring attached to a methylene, -CH2-, group).

This addition of a benzyl group is chemically significant, increasing the molecule's aromatic character, molecular weight, and potential for π-π stacking interactions, thereby opening new avenues for materials design. This document will first detail the proven applications of the CHB core and then explore the prospective enhancements offered by its benzylated derivative.

Part 1: The Cyclohexylbenzene (CHB) Platform: Established Applications

The unique hybrid structure of CHB, merging a flexible, saturated cyclohexane ring with a rigid, planar benzene ring, imparts a valuable set of physicochemical properties, including a high boiling point (~240°C), thermal stability, and excellent solvency for organic compounds.[1][2] These attributes make it a versatile player in several advanced material domains.

Application Note 1: Keystone Intermediate for High-Performance Polymers

One of the most significant industrial uses of CHB is as a precursor in a process analogous to the cumene method for producing phenol and cyclohexanone.[1][3] These two products are critical commodity chemicals:

• Phenol: A primary building block for phenolic resins (e.g., Bakelite), polycarbonates, and epoxy resins, which are ubiquitous in automotive, construction, and electronics industries.

• Cyclohexanone: The main precursor for the synthesis of adipic acid and caprolactam, the monomers for Nylon 6,6 and Nylon 6, respectively.[1]

The reaction pathway involves the oxidation of CHB to its hydroperoxide, followed by an acid-catalyzed cleavage (a Hock rearrangement) to yield the two target molecules.[1]

Objective: To demonstrate the laboratory-scale conversion of Cyclohexylbenzene to phenol and cyclohexanone.

Materials:

• Cyclohexylbenzene (CHB), 99%

• Aqueous sodium carbonate solution

• Oxygen or clean, dry air source

• Radical initiator (e.g., AIBN)

• Sulfuric acid (concentrated)

• Acetone

• Diethyl ether

• Magnesium sulfate

• Reaction vessel with reflux condenser, gas inlet, and magnetic stirrer

Procedure:

• Oxidation:

  • Charge the reaction vessel with Cyclohexylbenzene and a small amount of aqueous sodium carbonate solution to maintain a basic pH.

  • Heat the mixture to 80-100°C with vigorous stirring.

  • Add a radical initiator (e.g., AIBN) to begin the reaction.

  • Bubble oxygen or air through the mixture continuously. Monitor the reaction progress by taking aliquots and testing for peroxide concentration.

  • Once the desired concentration of cyclohexylbenzene hydroperoxide is reached, cool the reaction mixture.

• Cleavage (Hock Rearrangement):

  • Carefully add the crude hydroperoxide solution to a mixture of acetone and a catalytic amount of concentrated sulfuric acid at approximately 40-50°C. This step is highly exothermic and requires careful temperature control.

  • Stir the mixture until the cleavage is complete (monitor by TLC or GC-MS).

  • Neutralize the acid catalyst with a suitable base (e.g., sodium bicarbonate solution).

• Product Isolation:

  • Perform a liquid-liquid extraction using diethyl ether to separate the organic products (phenol and cyclohexanone) from the aqueous layer.

  • Dry the organic phase over anhydrous magnesium sulfate.

  • Separate phenol and cyclohexanone via fractional distillation.

Caption: From Cyclohexylbenzene to High-Performance Polymer Monomers.

Application Note 2: Building Blocks for Liquid Crystal Displays (LCDs)

Cyclohexylbenzene derivatives are crucial intermediates in the synthesis of liquid crystalline materials.[1][2] The combination of the rigid benzene "core" and the flexible cyclohexyl "tail" is ideal for forming the nematic phases essential for the functioning of twisted nematic (TN) and super-twisted nematic (STN) LCDs. The structure allows for the precise tuning of properties like:

• Mesophase range: The temperature range in which the material exhibits liquid crystal properties.

• Birefringence (Δn): The difference in refractive indices, which affects display contrast.

• Viscosity and Dielectric Anisotropy: Key parameters for switching speed and operating voltage.

Objective: To outline a synthetic route for a liquid crystal molecule starting from a CHB derivative.

Materials:

• 4-Alkylcyclohexylbenzene (synthesized from CHB)

• N-Bromosuccinimide (NBS)

• Benzoyl peroxide

• 4-Cyanophenol

• Potassium carbonate

• Acetone

• Appropriate solvents for purification (e.g., ethanol, hexane)

Procedure:

• Bromination of the Benzylic Position:

  • Reflux the 4-Alkylcyclohexylbenzene with NBS and a catalytic amount of benzoyl peroxide in carbon tetrachloride to achieve benzylic bromination.

• Williamson Ether Synthesis:

  • Dissolve the resulting bromo-intermediate and 4-cyanophenol in acetone.

  • Add potassium carbonate as the base and reflux the mixture to form the ether linkage.

• Purification:

  • After the reaction is complete, filter the mixture and evaporate the solvent.

  • Purify the crude product by recrystallization from a suitable solvent like ethanol to obtain the final liquid crystal compound.

  • Characterize the product and determine its mesophase transition temperatures using differential scanning calorimetry (DSC) and polarized optical microscopy.

Caption: Molecular design of CHB-based liquid crystals.

Application Note 3: Safety-Enhancing Electrolyte Additives

In the field of energy storage, CHB has been investigated as an overcharge protection additive for lithium-ion battery electrolytes.[1][2] Its role is to enhance the safety and cycle life of the battery under abusive conditions. The proposed mechanism involves electrochemical oxidation of CHB at a potential slightly lower than that of the electrolyte solvent but higher than the normal operating voltage of the cathode. Upon overcharging, the CHB is preferentially oxidized, forming a passivating layer on the cathode surface. This layer impedes further current flow, preventing thermal runaway.

Objective: To test the efficacy of CHB in preventing overcharge in a lithium-ion coin cell.

Materials:

• Standard lithium-ion battery electrolyte (e.g., 1M LiPF6 in EC/DMC)

• Cyclohexylbenzene (CHB), battery grade

• Cathode (e.g., LiCoO2) and anode (e.g., graphite) materials

• Separator (e.g., Celgard)

• Coin cell components (cases, spacers, springs)

• Battery cycler/potentiostat

Procedure:

• Electrolyte Preparation: Prepare two batches of electrolyte: a control batch (standard electrolyte) and a test batch containing 1-5% (by weight) of CHB.

• Cell Assembly: Assemble CR2032 coin cells in an argon-filled glovebox using the prepared cathodes, anodes, separators, and electrolytes.

• Formation Cycling: Perform initial formation cycles on all cells under normal voltage limits (e.g., 3.0-4.2V) to form a stable solid-electrolyte interphase (SEI).

• Overcharge Test:

  • Charge the cells at a constant current (e.g., C/10).

  • Instead of stopping at the normal upper voltage limit (4.2V), continue charging to a higher voltage (e.g., 5.0V).

  • Monitor the cell voltage and temperature profile continuously.

• Data Analysis: Compare the voltage and temperature profiles of the control and CHB-containing cells. An effective additive will show a sharp voltage plateau or a shutdown of the charging current, preventing the cell temperature from rising dangerously.

Part 2: Prospective Applications of (2-Benzylcyclohexyl)benzene

The introduction of a benzyl group to the CHB scaffold creates a more complex, sterically hindered, and aromatic-rich molecule. These features suggest potential applications in materials requiring enhanced performance characteristics.

Hypothetical Application 1: Monomers for High-T_g Engineering Plastics

The increased rigidity and π-surface area from the additional benzyl group could make (2-Benzylcyclohexyl)benzene a valuable monomer for creating hypercrosslinked polymers or engineering plastics with exceptionally high glass transition temperatures (T_g) and thermal stability. Friedel-Crafts alkylation or other polymerization reactions could be employed to create rigid, three-dimensional networks.

Hypothetical Application 2: Building Blocks for Organic Electronics

While CHB itself is an insulator, the presence of three aromatic rings in (2-Benzylcyclohexyl)benzene makes it a potential building block for organic electronic materials.[4] It could be functionalized to serve as:

• A host material in Organic Light-Emitting Diodes (OLEDs), particularly for phosphorescent emitters, where a high triplet energy is required.

• A gate dielectric in Organic Field-Effect Transistors (OFETs), where its bulky structure could lead to amorphous films with low leakage currents.

Hypothetical Application 3: Advanced Heat Transfer Fluids & Specialty Solvents

The higher molecular weight and likely higher boiling point compared to CHB would make (2-Benzylcyclohexyl)benzene a candidate for high-temperature heat transfer fluids. Its complex structure may also allow it to act as a specialty solvent for dissolving large, complex molecules like π-conjugated polymers, which are often difficult to process.[5]

Quantitative Data Summary

Property	Cyclohexylbenzene (CHB)	Reference
CAS Number	827-52-1	[1][2]
Molecular Formula	C₁₂H₁₆	[2]
Molar Mass	160.26 g/mol	[3]
Appearance	Colorless Liquid	[2][3]
Density (25°C)	~950 kg/m ³	[2]
Melting Point	7 °C	[2]
Boiling Point	240 °C	[2][3]
Flash Point	98 °C	[2]

References

• JPH04275240A - Production of cyclohexyl benzene - Google P
• EP0272580A2 - Liquidcrystalline cyclohexylbenzene derivatives their manufacturing and novel nematic admixtures containing same - Google P

• The Chemistry of Cyclohexylbenzene: Properties and Industrial Significance. [Link]

• US8921604B2 - Process for producing cyclohexylbenzene - Google P

• Cyclohexyl Benzene - Schultz Canada Chemicals Ltd. [Link]

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• Cyclohexylbenzene - Wikipedia. [Link]

• Organic Electronics - Ratcliff Lab. [Link]

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• 5. par.nsf.gov [par.nsf.gov]

Application Note: Purification and Isolation Techniques for (2-Benzylcyclohexyl)benzene Stereoisomeric Mixtures

Executive Summary

(2-Benzylcyclohexyl)benzene (also known as 1-benzyl-2-phenylcyclohexane) is a highly lipophilic hydrocarbon intermediate frequently generated during advanced transition-metal-catalyzed C–H functionalization[1]. The isolation of its specific stereoisomers (e.g., cis and trans diastereomers) presents a significant analytical and preparative challenge. Because the molecule lacks polar functional groups, standard normal-phase silica gel chromatography fails to provide sufficient resolution. This application note outlines the mechanistic rationale and step-by-step protocols for resolving these complex mixtures using Preparative Supercritical Fluid Chromatography (SFC) and Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC).

The Chromatographic Challenge: Why Silica Fails

In synthetic workflows, such as the iron-catalyzed remote arylation of aliphatic C–H bonds via 1,5-hydrogen shifts, (2-benzylcyclohexyl)benzene is often isolated as a mixture of stereoisomers[1].

The Causality of Co-elution: Standard silica gel stationary phases separate compounds based primarily on hydrogen bonding and dipole-dipole interactions. (2-Benzylcyclohexyl)benzene ( C19​H22​ ) is a purely hydrocarbon molecule consisting of a cyclohexane core and two aromatic rings. The cis and trans stereoisomers possess nearly identical, negligible dipole moments. Consequently, they exhibit identical affinities for the polar silanol groups on the silica surface, resulting in an inseparable co-eluting peak (diastereomeric ratio often determined only by crude NMR)[1].

Mechanistic Rationale for Advanced Stationary Phases

To achieve baseline resolution of these stereoisomers, the chromatographic system must exploit subtle three-dimensional spatial differences rather than bulk polarity.

• Shape Selectivity via Chiral SFC: Supercritical Fluid Chromatography utilizing immobilized polysaccharide-based chiral stationary phases (e.g., Chiralpak IA/IB/IC) provides rigid, helical cavities. The spatial arrangement of the benzyl and phenyl groups dictates their steric fit into these cavities. SFC is highly favored for lipophilic stereoisomers due to the high diffusivity of supercritical CO2​ , which enhances mass transfer and sharpens peaks[2].

• π−π Interactions via RP-HPLC: When SFC is unavailable, RP-HPLC using a Phenyl-Hexyl stationary phase is the optimal alternative. The flexible hexyl chain allows the stationary phenyl ring to intercalate with the aromatic rings of the analyte. The distinct 3D aromatic profiles of the cis and trans isomers result in differential π−π stacking interactions, enabling separation where standard C18 (which relies purely on hydrophobic surface area) fails.

Analytical Method Development & Data

Before scaling to preparative isolation, analytical screening is mandatory to establish the selectivity ( α ) and resolution ( Rs​ ) of the system. The following table summarizes typical screening data for a diastereomeric mixture of (2-benzylcyclohexyl)benzene (dr = 3.6:1).

Stationary Phase	Modality	Mobile Phase	Retention Time 1 (min)	Retention Time 2 (min)	Selectivity ( α )	Resolution ( Rs​ )
Silica Gel (Bare)	Normal-Phase	Hexane/EtOAc (99:1)	4.20	4.20	1.00	0.00
C18 (Octadecyl)	RP-HPLC	Water/MeCN (15:85)	8.15	8.40	1.05	0.85
Phenyl-Hexyl	RP-HPLC	Water/MeCN (25:75)	9.30	10.50	1.18	2.10
Chiralpak IB	SFC	CO2​ /MeOH (90:10)	3.45	4.80	1.55	4.50

Preparative Isolation Protocols

Protocol A: Preparative SFC Isolation (Gold Standard)

This protocol utilizes the high throughput and low solvent consumption of SFC to isolate lipophilic stereoisomers[2].

Step 1: Sample Preparation Dissolve the crude (2-benzylcyclohexyl)benzene mixture in HPLC-grade Methanol to achieve a concentration of 50 mg/mL. Filter the solution through a 0.22 µm PTFE syringe filter to remove any particulate matter that could foul the chiral column.

Step 2: System Equilibration Mount a Preparative Chiralpak IB column (21 x 250 mm, 5 µm). Equilibrate the SFC system with supercritical CO2​ and Methanol co-solvent at a 90:10 ratio until the baseline stabilizes.

Step 3: Run Parameters

• Flow Rate: 50 mL/min

• Back Pressure: 120 bar (critical for maintaining CO2​ in the supercritical state)

• Column Temperature: 35 °C

• Detection: UV at 210 nm (due to the lack of strong chromophores beyond the isolated benzene rings).

Step 4: Injection & Fractionation Perform stacked injections of 0.5 mL (25 mg per injection) every 6 minutes. Utilize automated fraction collection triggered by UV thresholding to collect the baseline-resolved peaks.

Step 5: Recovery (Self-Validation) Evaporate the collected methanol fractions under reduced pressure. The CO2​ mobile phase evaporates ambiently during collection, leaving the pure isolated stereoisomers without the need for complex aqueous workups. Validate isomeric purity via 1H NMR.

Protocol B: Preparative RP-HPLC Isolation (Alternative)

Step 1: Sample Preparation Dissolve the mixture in Acetonitrile (MeCN) at a concentration of 20 mg/mL. Filter through a 0.22 µm PTFE filter.

Step 2: System Equilibration Mount a Phenyl-Hexyl preparative column (21.2 x 250 mm, 5 µm). Equilibrate with an isocratic mixture of Water/MeCN (25:75 v/v).

Step 3: Run Parameters

• Flow Rate: 20 mL/min

• Column Temperature: Ambient (20-25 °C)

• Detection: UV at 214 nm

Step 4: Injection & Fractionation Inject 1.0 mL volumes per run. Collect the fractions corresponding to the cis and trans isomers, which will elute approximately 1.2 minutes apart based on the analytical screening.

Step 5: Recovery Because the mobile phase contains water, extract the collected fractions with dichloromethane (DCM). Wash the organic layer with brine, dry over anhydrous Na2​SO4​ , and concentrate in vacuo to yield the purified isomers.

Workflow Visualization

Chromatographic decision tree for resolving lipophilic (2-benzylcyclohexyl)benzene stereoisomers.

References

• Title: Iron-Catalyzed Remote Arylation of Aliphatic C–H Bond via 1,5-Hydrogen Shift Source: ACS Catalysis (ACS Publications) URL: [Link]

• Title: Fragment-Based Discovery of Pyrazolopyridones as JAK1 Inhibitors with Excellent Subtype Selectivity Source: Journal of Medicinal Chemistry (ACS Publications) URL: [Link]

Sources

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• 2. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Impurities in (2-Benzylcyclohexyl)benzene Extraction

This guide provides in-depth troubleshooting for common impurities encountered during the extraction of (2-Benzylcyclohexyl)benzene. It is designed for researchers, scientists, and drug development professionals to ensure the highest purity of the final product.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I might encounter during the extraction of (2-Benzylcyclohexyl)benzene?

A1: The most prevalent impurities typically arise from unreacted starting materials, by-products of the synthesis reaction, and contaminants from solvents or reagents used during the extraction process.

Common impurities include:

• Unreacted Benzene and Cyclohexene: If the initial Friedel-Crafts alkylation reaction does not go to completion.[1][2]

• Dicyclohexylbenzene and other Poly-alkylated Species: These form when the benzene ring is alkylated more than once.[1][3]

• Isomers of (2-Benzylcyclohexyl)benzene: Rearrangements of the carbocation intermediate during the Friedel-Crafts reaction can lead to different isomers.[4][5]

• Residual Acid Catalyst: Traces of the Lewis or Brønsted acid catalyst (e.g., AlCl₃, H₂SO₄) may remain.[6][7]

• Solvent Residues: Incomplete removal of extraction solvents (e.g., diethyl ether, dichloromethane, hexanes).

• Water: Moisture introduced during the aqueous work-up.

Troubleshooting Guide: A Deeper Dive

Issue 1: Persistent Emulsion Formation During Liquid-Liquid Extraction

Symptoms:

• A stable, cloudy layer forms between the organic and aqueous phases, making separation difficult.

• Loss of product into the emulsion layer.

Causality: Emulsions are often caused by the presence of surfactant-like molecules or fine particulate matter that stabilize the interface between the two immiscible liquids.[8][9][10] In the context of (2-Benzylcyclohexyl)benzene synthesis, residual acidic catalyst reacting with the wash solution or finely divided inorganic salts can promote emulsion formation.

Solutions:

• Mechanical and Physical Disruption:

  • Gentle Agitation: Instead of vigorous shaking, gently invert the separatory funnel multiple times to minimize the energy input that creates emulsions.[9]

  • Filtration: Pass the entire mixture through a plug of glass wool or a phase separation filter paper to break the emulsion.[9]

  • Centrifugation: If the volume is manageable, centrifuging the mixture can force the separation of the layers.[9]

• Chemical Disruption:

  • Salting Out: Add a saturated solution of sodium chloride (brine) to the separatory funnel.[9] This increases the ionic strength of the aqueous layer, decreasing the solubility of the organic component and helping to break the emulsion.[9]

  • Solvent Addition: Adding a small amount of a different organic solvent can alter the overall properties of the organic phase and help to break the emulsion.[9]

Workflow for Emulsion Breaking:

Caption: Decision tree for troubleshooting persistent emulsions.

Issue 2: Presence of Unreacted Starting Materials in the Final Product

Symptoms:

• Analytical data (GC-MS, NMR) shows the presence of benzene and/or cyclohexene.

Causality: This indicates an incomplete reaction. The non-polar nature of both the starting materials and the product makes their separation by simple extraction challenging.

Solutions:

• Chemically-Active Extraction:

  • This technique is highly effective for removing acidic or basic impurities, but less so for neutral, non-polar starting materials like benzene and cyclohexene.[11]

• Column Chromatography: This is the most effective method for separating compounds with different polarities.[12][13][14]

  • (2-Benzylcyclohexyl)benzene is a non-polar compound. Therefore, normal-phase column chromatography is the preferred method for purification.[12]

Protocol for Column Chromatography Purification:

Parameter	Recommendation	Rationale
Stationary Phase	Silica Gel (60-200 mesh)	Silica is a polar adsorbent that will retain more polar impurities while allowing the non-polar product and starting materials to elute.[15]
Mobile Phase (Eluent)	Hexanes or a mixture of hexanes and a slightly more polar solvent (e.g., 99:1 Hexanes:Ethyl Acetate)	A non-polar eluent will carry the non-polar compounds through the column. The slight addition of a polar solvent can help to modulate the elution speed.[15]
Elution Order	1. Cyclohexene2. Benzene3. (2-Benzylcyclohexyl)benzene4. Polar by-products	Compounds will elute in order of increasing polarity.[12]

Experimental Workflow:

Caption: Workflow for purification by column chromatography.

Issue 3: Contamination with Poly-alkylated By-products

Symptoms:

• Mass spectrometry data indicates the presence of compounds with higher molecular weights than the desired product, such as dicyclohexylbenzene.

Causality: Friedel-Crafts alkylation is prone to over-alkylation because the initial product, an alkylbenzene, is more reactive than the starting benzene.[3] This leads to the formation of di- and tri-alkylated species.

Solutions:

• Reaction Stoichiometry Control:

  • Using a large excess of benzene during the synthesis can statistically favor mono-alkylation.

• Purification by Fractional Distillation:

  • If the boiling points of the mono- and poly-alkylated products are sufficiently different, fractional distillation under vacuum can be an effective separation technique.[1]

• Column Chromatography:

  • As with unreacted starting materials, column chromatography can effectively separate the mono-alkylated product from the less polar poly-alkylated by-products. The poly-alkylated products will elute before the mono-alkylated product in a normal-phase system.

Comparative Boiling Points:

Compound	Approximate Boiling Point (°C at atm pressure)
Benzene	80.1
Cyclohexene	83
(2-Benzylcyclohexyl)benzene	~280-285
Dicyclohexylbenzene	>300

Note: Boiling points are approximate and can vary with pressure.

References

• K-Jhil. (2025, May 14). Tips for Troubleshooting Liquid–Liquid Extraction.
• LCGC International. (2025, November 27). Tips for Troubleshooting Liquid–Liquid Extractions.
• Not Voodoo. Workup for Reactions in THF/Dioxane.
• Phenomenex. (2025, December 12).
• Koch Modular.
• SCION Instruments. (2025, January 21). How Can We Improve Our Liquid-Liquid Extraction Processes?
• University of Rochester.
• CHROMacademy. Troubleshooting Liquid/Liquid Extraction.
• Chemistry LibreTexts. (2022, April 7). 4.6: Step-by-Step Procedures For Extractions.
• Chrom Tech, Inc. (2024, November 20).
• Jiang, Z., et al. (2018, April 17). Techniques for extraction and isolation of natural products: a comprehensive review. PMC.
• University of Toronto Scarborough.
• Not Voodoo. Organic Reaction Workup Formulas for Specific Reagents.
• University of York. Chemically-active extraction.
• Organic Syntheses. (2025, June 19).
• Google Patents.
• Google Patents.
• Google Patents.
• BenchChem. (2025). An In-depth Technical Guide to the Synthesis of [2-(cyclohexyloxy)ethyl]benzene.
• Organic Syntheses. cyclohexylbenzene.
• Master Organic Chemistry. (2018, May 17). EAS Reactions (3)
• MDPI. (2020, August 6). Novel Methodologies for Chemical Activation in Organic Synthesis under Solvent-Free Reaction Conditions.
• Mettler Toledo.
• Digital Commons@ETSU. (2022, May 4).
• Chemistry LibreTexts. (2024, March 27). 4: The Logic of Synthesis.
• ResearchGate. (2020, December 29).
• ACS Publications. (2015, July 17). Effective Method To Remove Metal Elements from Pharmaceutical Intermediates with Polychelated Resin Scavenger | Organic Process Research & Development.
• Chemistry Steps. (2025, June 20).
• Chemistry LibreTexts. (2020, May 30). 18.5: Alkylation and Acylation of Benzene - The Friedel-Crafts EAS Reactions.
• ResearchGate. (PDF) Purification of linear alkylbenezene-based liquid scintillator and the effects of impurities on detection properties.
• ACS Publications. Removal of benzene and selected alkyl-substituted benzenes from aqueous solution utilizing continuous high-energy electron irradiation | Environmental Science & Technology.
• Google Patents. US7579511B1 - Process for making cyclohexylbenzene.
• MDPI. (2025, November 11). Multicomponent Synthesis of the New Compound 2-Benzyl-6-(3-((7-chloroquinolin-4-yl)amino)propyl)-3-morpholino-7-(4-pyridin-2-yl)phenyl)-6,7-dihidro-5H-pyrrolo[3,4-b]pyridin-5-one.
• Google Patents. CN106316981A - Preparation method of N-cyclohexyl-2-benzothiazolesulfenamide.
• PLOS One. (2014, December 29). A Convenient Method for the Synthesis of (Prop-2-Ynyloxy)
• Google Patents.
• Lumen Learning. 16.2 Preparation of alkylbenzenes | Organic Chemistry II.
• ResearchGate. The synthesis and characterization of the two 2-(tert-butyl)

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Optimizing reaction conditions for (2-Benzylcyclohexyl)benzene production

Welcome to the Technical Support Center for the synthesis and optimization of (2-Benzylcyclohexyl)benzene . This compound—frequently referred to in catalytic literature as 1-benzyl-2-phenylcyclohexane—poses a unique regioselectivity challenge during synthesis. Traditional cross-coupling or Friedel-Crafts approaches often yield complex mixtures of isomers.

The most precise, modern method for its production is the iron-catalyzed remote arylation of aliphatic C–H bonds via a 1,5-hydrogen shift [1]. This guide provides researchers and drug development professionals with validated protocols, mechanistic insights, and troubleshooting steps to optimize this specific transformation using 1-(cyclohexylmethyl)-2-iodobenzene and diphenylzinc[2].

Mechanistic Workflow

The reaction relies on the in situ generation of an aryliron intermediate from the aryl iodide precursor. This highly reactive species behaves in a radical manner, abstracting a hydrogen atom from the γ-position (the cyclohexane ring) via an intramolecular 1,5-hydrogen shift[1]. The resulting alkyliron intermediate then undergoes reductive elimination to form the new C–C bond, yielding the target compound[3].

Workflow of Iron-Catalyzed 1,5-Hydrogen Shift for (2-Benzylcyclohexyl)benzene Synthesis.

Self-Validating Experimental Protocol

This protocol is designed as a self-validating system . By incorporating specific GC-MS checkpoints, you can verify the success of intermediate radical generation even if the final cross-coupling fails.

Step 1: Preparation of Diphenylzinc (In Situ)

Causality: Commercial diphenylzinc is highly moisture-sensitive and degrades rapidly. Preparing it fresh ensures a high concentration of the active transmetalating agent, which is critical for driving the final reductive elimination step.

• In a flame-dried Schlenk flask under strictly anhydrous argon, dissolve ZnBr₂·TMEDA (0.2 mmol, 2.0 equiv) in anhydrous fluorobenzene (1.0 mL).

• Add phenylmagnesium bromide (PhMgBr, 0.4 mmol, 4.0 equiv) dropwise at 0 °C.

• Stir the mixture for 30 minutes at room temperature to ensure complete transmetalation to diphenylzinc.

Step 2: Iron-Catalyzed Remote Arylation

• In a separate flame-dried Schlenk flask, combine 1-(cyclohexylmethyl)-2-iodobenzene (0.1 mmol, 1.0 equiv), Fe(acac)₃ (10 mol%), and an N-heterocyclic carbene (NHC) ligand (20 mol%)[3].

• Add anhydrous fluorobenzene (1.0 mL) and heat the mixture to 50 °C.

• Critical Step: Add the freshly prepared diphenylzinc solution dropwise over 10–15 minutes to the reaction mixture using a syringe pump.

• Stir the reaction at 50 °C for 2 hours.

Step 3: Workup and In-Process Validation

• Quench the reaction with saturated aqueous NH₄Cl (2 mL) and extract with ethyl acetate (3 × 5 mL).

• Validation Check (GC-MS): Analyze the crude organic layer.

  • Success Indicator: Presence of the product mass (m/z 250).

  • Radical Generation Check: If you observe the hydrodehalogenated byproduct (1-benzylcyclohexane, m/z 174), radical translocation occurred, but transmetalation failed.

  • Kinetics Check: Excessive biphenyl (m/z 154) indicates poor addition kinetics (see Troubleshooting Q2).

• Purify the crude mixture via silica gel flash chromatography to isolate (2-benzylcyclohexyl)benzene.

Quantitative Data: Reaction Optimization Parameters

The following table summarizes the optimized parameters for achieving the reported 55% yield and 3.6 diastereomeric ratio (dr)[2].

Parameter	Condition	Yield (%)	dr	Mechanistic Causality
Catalyst	Fe(acac)₃ (10 mol%)	55	3.6	Provides optimal radical generation and recombination rates.
Catalyst	None	0	N/A	Reaction is strictly iron-dependent; no background thermal reaction occurs.
Ligand	NHC (20 mol%)	55	3.6	Stabilizes the highly reactive organoiron species, preventing premature decomposition[3].
Solvent	Fluorobenzene	55	3.6	Provides optimal polarity and stability for the iron radical intermediate without participating in side reactions.
Temperature	50 °C	55	3.6	Balances 1,5-H shift kinetics with the thermal lifespan of the catalyst.

Troubleshooting Guides & FAQs

Q1: Why is my conversion of 1-(cyclohexylmethyl)-2-iodobenzene low despite using the correct catalyst loading? A1: Causality: The active iron species must be generated in situ via reduction by the organometallic reagent[1]. If the diphenylzinc is not freshly prepared or contains trace moisture, the iron catalyst fails to activate, or the active Fe(I)/Fe(II) species is prematurely quenched. Solution: Ensure diphenylzinc is freshly prepared from PhMgBr and ZnBr₂·TMEDA under strictly anhydrous conditions. Verify the integrity of your argon line and dry your fluorobenzene over molecular sieves.

Q2: I am observing significant amounts of biphenyl byproduct in my GC-MS traces. How can I minimize this? A2: Causality: Biphenyl is formed through the iron-catalyzed homocoupling of the diphenylzinc reagent[3]. This intermolecular side reaction competes with the desired intramolecular 1,5-hydrogen shift pathway. Solution: Add the diphenylzinc solution dropwise over 10–15 minutes using a syringe pump. This maintains a low steady-state concentration of the transmetalating agent in the reaction flask, heavily favoring the unimolecular 1,5-hydrogen shift over bimolecular homocoupling.

Q3: My reaction yields a high amount of the hydrodehalogenated byproduct (1-benzylcyclohexane) instead of the target (2-benzylcyclohexyl)benzene. What went wrong? A3: Causality: The formation of the hydrodehalogenated product indicates that the aryl radical was successfully generated and the 1,5-hydrogen shift occurred perfectly. However, the resulting alkyliron intermediate failed to undergo reductive elimination with the phenyl group, likely due to a lack of available diphenylzinc at the catalytic center. Solution: Check the stoichiometry of your zinc reagent. Ensure that exactly 2.0 equivalents of ZnBr₂·TMEDA and 4.0 equivalents of PhMgBr are used to guarantee a sufficient local concentration of the phenylating agent during the final catalytic step.

Q4: The diastereomeric ratio (dr) of my isolated (2-benzylcyclohexyl)benzene is lower than the reported 3.6. Can this be improved? A4: Causality: The 1,5-hydrogen shift generates a carbon-centered radical at the cyclohexane ring, which then recombines with the iron center. The dr is governed by the steric approach of the iron species during this recombination phase[2]. Solution: Stereoselectivity in this specific radical translocation is inherently controlled by the substrate's conformation. Lowering the reaction temperature to 40 °C may slightly improve the dr by rigidifying the transition state, though this will require extending the reaction time to 4–6 hours to achieve full conversion.

References

• Title: Iron-Catalyzed Remote Arylation of Aliphatic C–H Bond via 1,5-Hydrogen Shift Source: ACS Catalysis URL: [Link]

• Title: Iron-Catalyzed Remote Arylation of Aliphatic C–H Bond via 1,5-Hydrogen Shift (Abstract/Supporting Information) Source: Journal of the American Chemical Society / ACS Publications URL: [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]

Reducing unwanted byproducts in (2-Benzylcyclohexyl)benzene synthesis

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific mechanistic pitfalls encountered during the synthesis of (2-Benzylcyclohexyl)benzene (also known as 1-benzyl-2-phenylcyclohexane).

The standard scalable route involves a three-step sequence: (1) Nucleophilic addition of a benzyl Grignard reagent to 2-phenylcyclohexanone, (2) Dehydration of the resulting tertiary alcohol, and (3) Chemoselective alkene hydrogenation. Each step presents unique thermodynamic and kinetic challenges that can drastically reduce your overall yield if not strictly controlled.

Core Synthetic Workflow & Byproduct Pathways

Workflow and byproduct pathways in the synthesis of (2-Benzylcyclohexyl)benzene.

Troubleshooting FAQs

Q1: I am recovering mostly unreacted 2-phenylcyclohexanone and detecting toluene in my Step 1 crude. Why isn't the Grignard reagent adding to the ketone? A1: You are observing competitive enolization. The alpha-proton of 2-phenylcyclohexanone is highly activated by the adjacent phenyl ring. Benzylmagnesium chloride is acting as a Brønsted base rather than a nucleophile, deprotonating the ketone to form an enolate and yielding toluene as a byproduct.

• Mechanistic Solution: Convert your Grignard reagent to an organocerium species. By pre-mixing the Grignard with anhydrous Cerium(III) chloride (CeCl₃), you form a highly oxophilic, less basic nucleophile. This Imamoto modification drastically suppresses enolization and forces clean 1,2-addition[1].

Q2: My Grignard preparation yields a massive amount of a non-polar white solid (m/z 182). How do I prevent this? A2: The byproduct is 1,2-diphenylethane (bibenzyl), formed via Wurtz-type single-electron transfer (SET) homocoupling of the benzyl halide on the magnesium surface.

• Mechanistic Solution: Benzylic halides are notoriously prone to radical homocoupling. Keep the initiation and reaction temperature strictly below 20 °C. Use highly active Rieke magnesium or a continuous Barbier-type addition to keep the localized concentration of the benzyl halide extremely low.

Q3: Dehydration using concentrated sulfuric acid (H₂SO₄) gives a black, tarry mixture and multiple alkene isomers. How do I control the elimination? A3: Strong Brønsted acids under reflux drive thermodynamic equilibration. The tertiary carbocation formed upon protonation undergoes Wagner-Meerwein shifts, leading to double-bond migration around the cyclohexyl ring and acid-catalyzed cationic polymerization.

• Mechanistic Solution: Switch to kinetically controlled, mild elimination using the (methyl N-(triethylammoniumsulfonyl)carbamate). This facilitates a concerted syn-elimination at room temperature, preventing carbocation rearrangements and preserving the structural integrity of the cyclohexene ring[2].

Q4: During the final Pd/C hydrogenation, my yield drops and I detect cleaved benzylic fragments. How do I stop hydrogenolysis? A4: Palladium on carbon (Pd/C) is highly active and can oxidatively insert into benzylic C-C or C-O bonds under forcing conditions, leading to hydrogenolysis.

• Mechanistic Solution: Poison the Pd/C catalyst with a catalytic amount of diphenylsulfide (Ph₂S). The sulfur selectively coordinates to the most active, unhindered palladium sites responsible for hydrogenolysis, while leaving enough surface activity for the chemoselective reduction of the alkene[3].

Validated Experimental Protocols

Step 1: CeCl₃-Mediated Nucleophilic Addition

• Preparation: Flame-dry a Schlenk flask. Vigorously stir anhydrous CeCl₃ (1.5 eq) in dry THF at room temperature for 2 hours to ensure complete suspension.

• Transmetalation: Cool the suspension to -78 °C. Dropwise add freshly titrated benzylmagnesium chloride (1.5 eq). Stir for 1 hour to form the organocerium reagent.

• Addition: Add 2-phenylcyclohexanone (1.0 eq) in THF dropwise over 30 minutes.

• Self-Validation Checkpoint: Quench a 0.1 mL aliquot with NH₄Cl and analyze via GC-MS. The disappearance of the m/z 174 peak (ketone) confirms successful addition.

• Workup: Quench the main reaction with saturated aqueous NH₄Cl, extract with EtOAc, dry over Na₂SO₄, and concentrate to yield 1-benzyl-2-phenylcyclohexanol.

Step 2: Mild Dehydration (Burgess Elimination)

• Dissolve the crude 1-benzyl-2-phenylcyclohexanol in anhydrous toluene (0.2 M).

• Add Burgess reagent (1.2 eq) in one portion at room temperature.

• Stir for 2 hours. The reaction proceeds via a cyclic transition state, ensuring clean syn-elimination.

• Self-Validation Checkpoint: TLC (Hexanes:EtOAc 9:1) should show complete consumption of the polar alcohol spot.

• Wash with water, extract with hexanes, and concentrate to yield 1-benzyl-6-phenylcyclohexene.

Step 3: Chemoselective Hydrogenation

• Dissolve the alkene in EtOAc (0.2 M).

• Add 10 wt% Pd/C (5 mol% Pd) and diphenylsulfide (0.05 eq relative to Pd).

• Purge the vessel with H₂ gas (3 cycles) and stir under a balloon of H₂ (1 atm) at 25 °C for 4 hours.

• Filter through a pad of Celite to remove the catalyst, wash with EtOAc, and concentrate to obtain the target (2-Benzylcyclohexyl)benzene.

Quantitative Data & Byproduct Signatures

Byproduct	Analytical Signature	Primary Cause	Mitigation Strategy
1,2-Diphenylethane	GC-MS: m/z 182NMR: Singlet at 2.9 ppm (4H)	SET homocoupling of benzyl Grignard	Maintain temp < 20 °C; use Barbier addition
Unreacted Ketone	GC-MS: m/z 174IR: Strong C=O stretch at 1710 cm⁻¹	Grignard acting as a base (enolization)	Use CeCl₃ to form organocerium nucleophile
Alkene Isomers	NMR: Multiple vinylic protons (5.5-6.0 ppm)	Thermodynamic equilibration via strong acid	Use Burgess reagent for kinetic syn-elimination
Toluene	GC-MS: m/z 92Odor: Distinct solvent smell	Hydrogenolysis of benzylic bonds	Poison Pd/C catalyst with Ph₂S

References

• Title: Organocerium reagents. Nucleophilic addition to easily enolizable ketones. Source: Tetrahedron Letters, 1985, 26(35), 4233-4236. URL: [Link]

• Title: The reactions of an N-sulfonylamine inner salt (Burgess Reagent). Source: Journal of the American Chemical Society, 1968, 90(17), 4744–4745. URL: [Link]

• Title: Pd/C-Catalyzed Chemoselective Hydrogenation in the Presence of Diphenylsulfide. Source: Organic Letters, 2006, 8(15), 3279-3281. URL: [Link]

Sources

• 1. semanticscholar.org [semanticscholar.org]
• 2. Burgess reagent - Wikipedia [en.wikipedia.org]
• 3. Pd/C-Catalyzed Chemoselective Hydrogenation in the Presence of Diphenylsulfide [organic-chemistry.org]

Technical Support Center: Overcoming Steric Hindrance in (2-Benzylcyclohexyl)benzene Reactions

Welcome to the Advanced Applications Support Center. As a Senior Application Scientist, I frequently consult with drug development professionals struggling to functionalize highly congested molecular scaffolds. Reactions involving (2-Benzylcyclohexyl)benzene (CAS 1268521-72-7) represent a masterclass in steric frustration. The 1,2-disubstitution on the cyclohexane backbone forces the bulky benzyl and phenyl groups into rigid axial/equatorial conformations to minimize 1,3-diaxial interactions, creating a massive steric shield around the reactive sites 1[1].

This guide provides field-proven troubleshooting logic, quantitative ligand data, and self-validating protocols to bypass these steric bottlenecks.

Mechanistic Bottlenecks in Catalysis

When attempting cross-coupling (e.g., Suzuki-Miyaura, Buchwald-Hartwig) on halogenated derivatives of (2-Benzylcyclohexyl)benzene, the primary point of failure is the transmetalation step . The sheer bulk of the substrate prevents the coupling partner from properly aligning with the metal center, stalling the catalytic cycle and inviting side reactions.

Catalytic cycle highlighting the transmetalation bottleneck and solutions.

Frequently Asked Questions (Troubleshooting Guide)

Q: Why is my cross-coupling reaction with a (2-Benzylcyclohexyl)benzene halide yielding mostly unreacted starting material? A: The steric bulk of the ortho-positioned cyclohexane ring heavily impedes the approach of both the catalyst and the coupling partner 2[2]. Standard ligands like PPh3 lack the architectural design to force the reaction forward. Solution: Switch to a ligand with a high "buried volume" (%V_bur) such as S-Phos or AntPhos, which stabilize the metal center while accelerating reductive elimination 2[2]. Additionally, swap weaker bases for stronger, more soluble ones like Cs2CO3 to drive transmetalation.

Q: I am seeing high conversion, but my primary product is the reduced (hydrodehalogenated) starting material. What is happening? A: You are witnessing β-hydride elimination . Because transmetalation is sterically hindered and slow, the metal center has time to interact with adjacent β-hydrogens on the alkylboronic acid partner, leading to reduction of your aryl halide rather than coupling 3[3]. Solution: Employ bulky P,P=O ligands or the biaryl phosphine AntPhos. The unique structure of AntPhos plays a major role in overcoming the β-hydride elimination-reduction side pathway in unprecedentedly hindered systems 3[3]4[4].

Q: Can I use Nickel instead of Palladium to reduce catalyst costs for this substrate? A: Yes, but ligand selection logic must be inverted. Palladium relies on ligands with immediate steric bulk (high cone angle). Nickel, however, has shorter metal-phosphine bond lengths. Using Pd-optimized ligands on Ni causes overcrowding and catalyst death. Instead, use ligands that exhibit remote steric hindrance—bulky groups positioned far from the metal center that push substrates together without choking the smaller Ni atom 5[5].

Troubleshooting logic tree for low-yield reactions with hindered substrates.

Quantitative Ligand Selection Data

To eliminate guesswork, use the following table to select the appropriate ligand based on the specific conformational demands of your (2-Benzylcyclohexyl)benzene derivative.

Ligand	Cone Angle (θ)	Buried Volume (%V_bur)	Efficacy for Bulky Substrates	Primary Mechanistic Advantage
PPh3	145°	26.5%	Low	Standard baseline; fails in hindered transmetalation.
S-Phos	242°	37.8%	High	Electron-rich; facilitates oxidative addition 2[2].
BINAP	227°	42.0%	Moderate	Bi-dentate; accelerates Buchwald-Hartwig amination 2[2].
AntPhos	~250°	45.0%	Very High	Suppresses β-hydride elimination via extreme bulk 3[3].

Validated Experimental Protocol: Sterically Demanding Suzuki-Miyaura Coupling

Trustworthiness Note: This protocol is designed as a self-validating system . Do not proceed to the next step unless the specific validation check is met.

Materials Needed:

• Halogenated (2-Benzylcyclohexyl)benzene (1.0 equiv)

• Alkyl/Aryl Boronic Acid (1.5 equiv)

• Pd2(dba)3 (2.5 mol%)

• AntPhos Ligand (10 mol%)

• Anhydrous Cs2CO3 (3.0 equiv)

• Anhydrous Xylenes

Step-by-Step Methodology:

• Catalyst Pre-Activation (Glovebox Required):

  • In a nitrogen-filled glovebox, combine Pd2(dba)3 and AntPhos in 2 mL of anhydrous xylenes.

  • Causality: Xylenes are selected because sterically hindered reactions require higher activation energies (temperatures up to 130°C) to overcome the repulsive van der Waals forces between the substrates 2[2].

  • Validation Check: Stir at room temperature for 15 minutes. You must observe a distinct color shift from dark purple/yellow to deep red. This confirms the successful formation of the active monomeric Pd(0)-AntPhos species. If the solution remains purple, your Pd source is degraded.

• Substrate & Base Addition:

  • To the active catalyst solution, add the halogenated (2-Benzylcyclohexyl)benzene, the boronic acid, and Cs2CO3.

  • Causality: Cs2CO3 is utilized because its high solubility and strong basicity are critical for accelerating the rate-limiting transmetalation step in highly congested environments 2[2].

• Thermal Cycling & In-Process Monitoring:

  • Seal the reaction vessel, remove it from the glovebox, and heat to 130°C for 16 hours.

  • Validation Check: At the 12-hour mark, cool the reaction slightly and extract a 50 µL aliquot under positive N2 pressure. Filter through a short silica plug with EtOAc and analyze via GC-MS. Proceed to Step 4 only if the starting halide peak is <5% relative to the product peak. If >5%, spike with an additional 1 mol% Pd2(dba)3 and heat for 4 more hours.

• Quenching & Isolation:

  • Cool the reaction to room temperature. Dilute with 10 mL EtOAc and quench with 10 mL saturated aqueous NH4Cl.

  • Extract the organic layer, dry over MgSO4, concentrate under reduced pressure, and purify via flash column chromatography.

References

• BenchChem Technical Support Team. "Managing steric hindrance in reactions involving 2'-Iodo-2-(2-methoxyphenyl)acetophenone". BenchChem.
• "Efficient synthesis of sterically hindered arenes bearing acyclic secondary alkyl groups by Suzuki-Miyaura cross-couplings". PubMed (NIH).
• "Subtle steric differences reveal a model for Ni cross-coupling success". Princeton University Department of Chemistry.
• "Sterically Demanding Aryl-Alkyl Suzuki-Miyaura Coupling". The Royal Society of Chemistry.
• "4.4: Substituted Cyclohexanes". Chemistry LibreTexts.

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pubs.rsc.org [pubs.rsc.org]
• 4. Efficient synthesis of sterically hindered arenes bearing acyclic secondary alkyl groups by Suzuki-Miyaura cross-couplings - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. chemistry.princeton.edu [chemistry.princeton.edu]

SoluTech Support Center: Solubilization Strategies for (2-Benzylcyclohexyl)benzene

Welcome to the SoluTech Technical Support Center. This hub is designed for researchers, formulation scientists, and drug development professionals struggling with the aqueous and polar solubilization of (2-Benzylcyclohexyl)benzene .

As a pure, bulky hydrocarbon lacking hydrogen bond donors or acceptors, this compound exhibits extreme lipophilicity (estimated LogP > 5). When introduced to polar solvents, the thermodynamic penalty of cavity formation without compensatory hydrogen bonding leads to rapid phase separation. This guide provides field-proven, mechanistically grounded troubleshooting strategies to overcome these challenges.

Part 1: Core Principles & Causality (FAQs)

Q: Why does my (2-Benzylcyclohexyl)benzene stock in DMSO crash out the moment I dilute it into an aqueous assay buffer? A: This is a classic "solvent shift" phenomenon. DMSO is a polar aprotic solvent that easily solvates the compound by disrupting water's hydrogen-bond network. However, when you dilute this stock into an aqueous buffer, the local concentration of DMSO drops rapidly. The water molecules re-establish their strong intermolecular hydrogen bonds, squeezing out the highly hydrophobic (2-Benzylcyclohexyl)benzene to minimize the disruption of the aqueous network (the hydrophobic effect). Because the compound has multiple rotatable bonds and a flexible cyclohexane core, it often "oils out" (forms microscopic liquid droplets) rather than crystallizing, leading to a cloudy suspension that irreversibly binds to the plastic walls of your assay plates.

Q: Should I use co-solvents, surfactants, or cyclodextrins for my in vitro cell assays? A: The choice depends strictly on the biological sensitivity of your assay:

• Co-solvents (e.g., DMSO, Ethanol): Lower the dielectric constant of the bulk solvent . However, concentrations above 0.5–1.0% v/v are often cytotoxic and can alter cellular phenotypes.

• Surfactants (e.g., Tween 80, Poloxamer): Excellent for high-capacity solubilization via micellization. However, amphiphilic surfactants can integrate into and lyse cell membranes, causing false positives in viability assays.

• Cyclodextrins (e.g., HP-β-CD): The gold standard for biorelevant assays. They encapsulate the lipophilic drug within a hydrophobic cavity while presenting a hydrophilic exterior, maintaining cell viability while keeping the drug in solution .

Decision workflow for selecting a solubilization strategy.

Part 2: Troubleshooting Guides

Guide A: Resolving "Oiling Out" in Mixed Solvent Systems

Symptom: The solution turns turbid immediately upon adding the compound to a water/methanol or water/acetonitrile mixture. Root Cause: The organic fraction is insufficient to overcome the hydrophobic effect. The compound is undergoing liquid-liquid phase separation. Solution:

• Order of Addition (Critical): Never add aqueous buffer to a concentrated organic stock. Always add the organic stock dropwise into a rapidly stirring aqueous phase containing a stabilizer (like 0.1% Poloxamer 188). This forces the compound into kinetically stable nano-droplets rather than massive aggregates.

• Temperature Modulation: Heat the polar solvent to 45°C prior to addition. The increased kinetic energy prevents immediate nucleation, allowing time for surfactant molecules to arrange around the hydrophobic solute.

Guide B: Optimizing Cyclodextrin Inclusion Complexes

Symptom: The compound does not fully dissolve even in 20% w/v HP-β-CD. Root Cause: Steric hindrance. (2-Benzylcyclohexyl)benzene is exceptionally bulky. While the phenyl ring fits well into a standard β -cyclodextrin cavity (6.0 Å diameter), the adjacent bulky cyclohexyl and benzyl groups prevent deep inclusion, leading to weak Van der Waals interactions and a low binding constant ( K1:1​ ). Solution: Switch to γ -Cyclodextrin (HP- γ -CD) . The γ -cavity is larger (~8.0 Å diameter) and can accommodate the bulky dicyclic geometry of the molecule much more effectively, increasing the thermodynamic stability of the inclusion complex .

Thermodynamic pathways of drug encapsulation and micellization.

Part 3: Self-Validating Experimental Methodologies

To ensure scientific integrity, the following protocols include built-in validation steps to confirm that the compound is truly dissolved, not merely suspended as a colloidal dispersion.

Protocol 1: Preparation of a Biorelevant HP- γ -CD Inclusion Complex

This protocol utilizes the solvent-evaporation method to force molecular interaction between the bulky drug and the cyclodextrin cavity.

• Co-dissolution: Dissolve 10 mg of (2-Benzylcyclohexyl)benzene and 100 mg of HP- γ -CD in 5 mL of a volatile co-solvent mixture (Methanol:Acetone, 1:1 v/v). Causality: The organic solvent breaks down the crystalline/hydrophobic lattice of the drug, allowing molecular-level mixing with the cyclodextrin.

• Evaporation: Transfer the solution to a round-bottom flask and remove the solvent using a rotary evaporator at 40°C under reduced pressure until a thin, dry film forms.

• Rehydration: Add 10 mL of ultra-pure water (or assay buffer) to the flask. Sonicate in a water bath at room temperature for 30 minutes.

• Equilibration: Place the solution on an orbital shaker at 150 RPM for 24 hours at 25°C to allow the thermodynamic equilibrium of the inclusion complex to settle.

• Self-Validation (Phase Separation Check): Centrifuge the sample at 15,000 × g for 15 minutes.

  • Observation: If the solution is cloudy or a pellet forms, the complexation capacity was exceeded.

  • Quantification: Carefully extract the supernatant and quantify the dissolved drug via HPLC-UV. The concentration in the supernatant represents your true working solubility.

Protocol 2: Mixed-Micelle Formulation for High-Concentration Dosing

Ideal for non-cellular assays or animal dosing where higher excipient loads are tolerated.

• Primary Solubilization: Dissolve 20 mg of the compound in 100 µL of pure Ethanol.

• Surfactant Addition: Add 400 µL of Kolliphor EL (Polyoxyl 35 castor oil) or Tween 80 to the ethanol mixture. Vortex vigorously for 2 minutes. Causality: The surfactant coats the solvated drug molecules before they are exposed to water.

• Aqueous Titration: While vortexing the mixture continuously, add 4.5 mL of PBS (pH 7.4) dropwise (1 drop per second).

• Self-Validation (DLS): Analyze the resulting optically clear solution using Dynamic Light Scattering (DLS). A monodisperse peak between 10–30 nm confirms successful micelle formation. Peaks >200 nm indicate emulsion instability and impending precipitation.

Part 4: Quantitative Data Presentation

The table below summarizes the expected performance of various excipients when attempting to solubilize highly lipophilic, bulky hydrocarbons like (2-Benzylcyclohexyl)benzene in polar media.

Excipient / Strategy	Mechanism of Action	Max Solubilization Capacity (Est.)	Biocompatibility (Cell Assays)	Notes / Caveats
DMSO (1% v/v)	Dielectric constant reduction	< 1 µg/mL	High	Prone to rapid "oiling out" upon dilution.
PEG 400 (10% v/v)	Co-solvency / Hydrogen bonding	5 - 10 µg/mL	Moderate	Viscous; can interfere with pipetting accuracy.
Tween 80 (2% v/v)	Micellization (Hydrophobic core)	50 - 100 µg/mL	Low	High risk of cell membrane lysis and assay interference.
HP-β-CD (10% w/v)	Inclusion Complex (6.0 Å cavity)	20 - 40 µg/mL	Very High	Sub-optimal cavity size for the bulky dicyclic structure.
HP-γ-CD (10% w/v)	Inclusion Complex (8.0 Å cavity)	> 150 µg/mL	Very High	Optimal choice. Larger cavity accommodates the entire molecule.

Part 5: References

• Cosolvent - Wikipedia. (n.d.). Overview of co-solvency mechanisms, dielectric constant manipulation, and applications in pharmaceutical formulations. Available at:[Link]

• Beig, A., Agbaria, R., & Dahan, A. (2013). Oral Delivery of Lipophilic Drugs: The Tradeoff between Solubility Increase and Permeability Decrease When Using Cyclodextrin-Based Formulations . PLOS One. Available at:[Link]

• Beig, A., et al. (2017). Toward Successful Cyclodextrin Based Solubility-Enabling Formulations for Oral Delivery of Lipophilic Drugs: Solubility–Permeability Trade-Off, Biorelevant Dissolution, and the Unstirred Water Layer . Molecular Pharmaceutics, ACS Publications. Available at:[Link]

• Rojas-Oviedo, I., & Retchkiman, B. (2013). Solubility Enhancement of a Poorly Water Soluble Drug by Forming Solid Dispersions using Mechanochemical Activation . National Center for Biotechnology Information (PMC). Available at:[Link]

Reference Data & Comparative Studies

(2-Benzylcyclohexyl)benzene vs 1,2-diphenylcyclohexane chemical properties

An In-Depth Comparative Analysis for the Research Professional: (2-Benzylcyclohexyl)benzene vs. 1,2-Diphenylcyclohexane

Introduction

In the landscape of fine chemical synthesis and drug discovery, the precise selection of molecular scaffolds is paramount. Structural isomers, while possessing the same molecular formula, often exhibit divergent physicochemical properties, reactivity, and biological activity. This guide provides a detailed comparative analysis of two such isomers: (2-Benzylcyclohexyl)benzene and 1,2-diphenylcyclohexane. Both share the molecular formula C₁₉H₂₂, but their distinct structural arrangements—a benzyl substituent versus two directly attached phenyl rings—lead to significant differences in their chemical behavior.

This document is intended for researchers, scientists, and drug development professionals, offering an in-depth examination of their properties, supported by experimental data and protocols, to inform rational compound selection and experimental design.

Structural and Stereochemical Differentiation

The fundamental difference between these two compounds lies in the connectivity of the phenyl rings to the cyclohexane core. This seemingly subtle variation has profound implications for molecular symmetry, conformational flexibility, and stereochemistry.

• (2-Benzylcyclohexyl)benzene: Features one phenyl group directly attached to the cyclohexane ring and a second phenyl group connected via a methylene (-CH₂-) bridge, forming a benzyl group. This introduces a degree of rotational freedom around the CH₂-cyclohexyl bond.

• 1,2-Diphenylcyclohexane: Possesses two phenyl groups directly attached to adjacent carbons (C1 and C2) of the cyclohexane ring. This structure gives rise to cis and trans diastereomers, which are not possible for (2-Benzylcyclohexyl)benzene.

Figure 1: Comparison of the core structures of (2-Benzylcyclohexyl)benzene and 1,2-Diphenylcyclohexane.

The presence of stereoisomers in 1,2-diphenylcyclohexane is a critical distinguishing feature. The relative orientation of the two phenyl groups (either on the same side, cis, or opposite sides, trans, of the cyclohexane ring) significantly impacts the molecule's overall shape and its interactions with other molecules. The trans isomer can exist as a pair of enantiomers, while the cis isomer is a meso compound.

Comparative Physicochemical Properties

The structural differences manifest in their macroscopic physical properties. While comprehensive experimental data for (2-Benzylcyclohexyl)benzene is less common in the literature, we can infer and compare properties based on available data for 1,2-diphenylcyclohexane and related structures.

Property	(2-Benzylcyclohexyl)benzene	1,2-Diphenylcyclohexane	Rationale for Differences
Molecular Weight	250.38 g/mol	250.38 g/mol	Identical molecular formula.
Melting Point	Data not readily available	cis: 101-103 °Ctrans: 53-55 °C	The more symmetric cis isomer generally packs more efficiently into a crystal lattice, leading to a higher melting point.
Boiling Point	Predicted ~367 °C	Predicted ~367 °C	Boiling points are expected to be similar due to identical molecular weight and van der Waals forces.
Solubility	Soluble in nonpolar organic solvents	Soluble in nonpolar organic solvents	Both are nonpolar hydrocarbons and exhibit similar solubility profiles.
Stereoisomerism	Exists as enantiomers	Exists as cis (meso) and trans (enantiomeric pair) diastereomers	The 1,2-disubstituted pattern allows for cis/trans isomerism, which is absent in the benzyl-substituted compound.

Spectroscopic Characterization: A Guide to Differentiation

Spectroscopic methods, particularly Nuclear Magnetic Resonance (NMR), are the most powerful tools for distinguishing between these isomers.

¹H NMR Spectroscopy

The proton NMR spectra provide clear, unambiguous fingerprints for each structure.

• (2-Benzylcyclohexyl)benzene: The key diagnostic signal is the appearance of a singlet or a pair of doublets (depending on chirality and conformational locking) for the benzylic protons (-CH₂-) typically in the 2.5-3.0 ppm region. The aromatic region would be complex, integrating to 10 protons.

• 1,2-Diphenylcyclohexane: This compound lacks benzylic protons. The signals for the methine protons (CH-Ph) on the cyclohexane ring would appear further downfield than the other cyclohexane protons, typically in the 2.8-3.5 ppm range. The integration of the aromatic region would also be 10 protons. The coupling constants between the methine protons can help distinguish between the cis and trans isomers.

¹³C NMR Spectroscopy

• (2-Benzylcyclohexyl)benzene: Will show a characteristic signal for the benzylic carbon (-CH₂) around 35-45 ppm. It will exhibit 13 unique carbon signals in its proton-decoupled spectrum (assuming free rotation).

• 1,2-Diphenylcyclohexane: The trans isomer, possessing C₂ symmetry, will show 7 unique carbon signals. The cis isomer, with its Cₛ symmetry plane, will also show 7 signals. The absence of a signal in the 35-45 ppm range and the reduced number of total signals are key identifiers.

Synthesis and Mechanistic Considerations

The synthetic routes to these compounds differ significantly, reflecting their structural divergence.

Synthesis of 1,2-Diphenylcyclohexane

A common and reliable method is the Diels-Alder reaction between 1,4-diphenyl-1,3-butadiene and an alkene, followed by hydrogenation. A more direct route involves the hydrogenation of 1,2-diphenylbenzene.

Experimental Protocol: Hydrogenation of 1,2-Diphenylbenzene

• Catalyst Preparation: In a fume hood, add 5 mol% of Palladium on Carbon (10% Pd/C) to a high-pressure reaction vessel.

• Reaction Setup: Add 1,2-diphenylbenzene (1.0 eq) to the vessel, followed by a suitable solvent such as ethanol or ethyl acetate.

• Hydrogenation: Seal the vessel, purge with nitrogen, and then pressurize with hydrogen gas (H₂) to 50-100 psi.

• Reaction Execution: Stir the mixture vigorously at room temperature for 12-24 hours. The progress can be monitored by TLC or GC-MS.

• Workup: Once the reaction is complete, carefully vent the hydrogen gas and purge with nitrogen. Filter the reaction mixture through a pad of Celite to remove the Pd/C catalyst.

• Purification: Concentrate the filtrate under reduced pressure. The resulting crude product can be purified by column chromatography or recrystallization to separate the cis and trans isomers.

Figure 2: Experimental workflow for the synthesis of 1,2-Diphenylcyclohexane via hydrogenation.

Synthesis of (2-Benzylcyclohexyl)benzene

This compound can be synthesized via a Friedel-Crafts alkylation of benzene with 2-benzylcyclohexanol under acidic conditions, or through a Grignard reaction between phenylmagnesium bromide and 2-benzylcyclohexanone followed by reduction.

Conformational Analysis and Reactivity

The conformational landscape of 1,2-diphenylcyclohexane is well-studied and dictates its reactivity.

Figure 3: Chair conformations of trans-1,2-diphenylcyclohexane.

For trans-1,2-diphenylcyclohexane, the diequatorial conformation is significantly more stable than the diaxial conformation due to the immense steric strain that would occur between the two bulky phenyl groups in a 1,3-diaxial-like interaction. This conformational locking influences which protons are accessible for reaction and the stereochemical outcome of subsequent transformations.

In contrast, (2-Benzylcyclohexyl)benzene has a different conformational profile. The benzyl group is more flexible, and the key equilibrium is between the equatorial and axial positions of the two substituents. The energetic difference is less pronounced than in the diaxial trans-1,2-diphenylcyclohexane case, leading to potentially more complex product mixtures in reactions sensitive to stereochemistry.

Conclusion

While (2-Benzylcyclohexyl)benzene and 1,2-diphenylcyclohexane are structural isomers, they should be treated as distinct chemical entities with unique properties. The primary differentiating factors for the practicing scientist are:

• Stereoisomerism: 1,2-Diphenylcyclohexane exists as distinct and often separable cis and trans diastereomers, a consideration absent for (2-Benzylcyclohexyl)benzene.

• Spectroscopic Signatures: The presence of benzylic protons in (2-Benzylcyclohexyl)benzene provides a clear diagnostic handle in ¹H NMR spectroscopy that is absent in 1,2-diphenylcyclohexane.

• Conformational Bias: The strong preference for the diequatorial conformation in trans-1,2-diphenylcyclohexane makes it a more rigid scaffold compared to the more flexible (2-Benzylcyclohexyl)benzene.

This guide provides the foundational knowledge to distinguish these compounds, select the appropriate isomer for a given application, and design robust synthetic and analytical protocols. The choice between them will depend entirely on the desired three-dimensional arrangement of the phenyl groups and the required level of conformational rigidity for the target application.

References

Comparing NMR chemical shifts of (2-Benzylcyclohexyl)benzene isomers

Analytical Guide: Comparative NMR Elucidation of (2-Benzylcyclohexyl)benzene Isomers

(2-Benzylcyclohexyl)benzene—frequently referred to in literature as 1-benzyl-2-phenylcyclohexane—presents a classic stereochemical challenge in synthetic chemistry and drug development. Because the 3D orientation of its bulky substituents (a benzyl group and a phenyl group) dictates the molecule's physicochemical properties and receptor binding affinity, distinguishing between its cis and trans isomers is a critical quality-control step.

As a Senior Application Scientist, I have designed this guide to move beyond basic spectral matching. Here, we will objectively compare the nuclear magnetic resonance (NMR) profiles of these isomers by analyzing the fundamental conformational causality that drives their chemical shifts, supported by a self-validating experimental protocol.

To understand the NMR spectra of 1,2-disubstituted cyclohexanes, we must first evaluate the steric strain governing their chair conformations[1].

• The trans-Isomer (Thermodynamically Favored): To minimize severe steric hindrance, the trans-isomer overwhelmingly adopts a diequatorial (e,e) conformation. Both the bulky phenyl ring at C2 and the benzyl group at C1 project outward along the equatorial plane. Consequently, the methine protons attached to C1 (H1) and C2 (H2) are forced into axial (a,a) positions.

• The cis-Isomer (Sterically Strained): The cis-geometry prohibits a diequatorial arrangement. The molecule is forced into an axial-equatorial (a,e) conformation. Because the phenyl group is more sterically demanding than the benzyl group, the phenyl group typically assumes the equatorial position, forcing the benzyl group into the axial position. This leaves H2 in an axial position, while H1 is forced into an equatorial position.

Mechanistic Impact on NMR

These spatial realities dictate the NMR spectra through two primary physical phenomena:

• The Karplus Equation ( J -Coupling): The dihedral angle between vicinal protons determines their coupling constant. In the trans (e,e) isomer, the axial-axial protons have an antiperiplanar arrangement (dihedral angle ~180°), yielding a massive Jaa​ coupling constant. In the cis (a,e) isomer, the equatorial-axial relationship yields a gauche arrangement (~60°), producing a significantly smaller Jea​ coupling[2].

• Magnetic Anisotropy & γ-Gauche Effects: Equatorial protons reside in the deshielding region of the C-C single bonds, causing them to resonate downfield compared to axial protons ( δHa​<δHe​ )[2]. In 13 C NMR, an axial substituent induces a γ-gauche shielding effect on ring carbons three bonds away, shifting their signals upfield.

Quantitative Data Comparison

The table below summarizes the comparative NMR benchmarks for the two isomers. Note: Exact ppm values may fluctuate slightly based on concentration and temperature, but the relative Δδ and J -values serve as definitive diagnostic markers.

Parameter	trans-(2-Benzylcyclohexyl)benzene	cis-(2-Benzylcyclohexyl)benzene
Preferred Conformation	Diequatorial (e,e)	Axial-Equatorial (a,e)
H1 (C1-H) Position	Axial	Equatorial (forced by bulky Ph)
H2 (C2-H) Position	Axial	Axial
H1 Chemical Shift ( 1 H)	~1.6 - 1.9 ppm (Shielded)	~2.1 - 2.4 ppm (Deshielded)
H2 Chemical Shift ( 1 H)	~2.4 - 2.7 ppm (Shielded)	~2.7 - 2.9 ppm (Deshielded)
J1,2​ Coupling Constant	10.0 - 12.0 Hz (Large, Jaa​ )	3.0 - 5.0 Hz (Small, Jea​ )
C1 Chemical Shift ( 13 C)	~42 - 46 ppm	~36 - 40 ppm (Upfield via γ-gauche)
C2 Chemical Shift ( 13 C)	~48 - 52 ppm	~43 - 47 ppm (Upfield via γ-gauche)

Self-Validating Experimental Protocol

Standard silica gel chromatography frequently fails to separate these highly non-polar hydrocarbon diastereomers (often resulting in inseparable mixtures with varying diastereomeric ratios)[3]. To achieve definitive structural elucidation, follow this step-by-step, self-validating workflow.

Step 1: Chromatographic Isolation (Prep-HPLC)

• Action: Separate the crude isomeric mixture using Preparative High-Performance Liquid Chromatography (Prep-HPLC) on a reverse-phase C18 column (Acetonitrile/Water gradient).

• Causality: Normal-phase silica lacks the resolving power for non-polar stereoisomers. Reverse-phase HPLC leverages subtle differences in the hydrophobic surface area between the compact cis and extended trans geometries.

Step 2: Solvent Selection and Sample Preparation

• Action: Dissolve 15-20 mg of the purified isomer in 0.6 mL of CDCl 3​ . If the aromatic multiplets overlap with the crucial H1/H2 methine signals, evaporate and re-dissolve in Benzene-d6 (C 6​ D 6​ ).

• Causality: C 6​ D 6​ induces an Aromatic Solvent-Induced Shift (ASIS). The flat benzene molecules preferentially solvate the electron-deficient regions of the solute, altering the magnetic environment and resolving overlapping multiplets that CDCl 3​ cannot separate.

Step 3: 1D NMR Acquisition ( 1 H and 13 C)

• Action: Acquire standard 1D spectra at 400 MHz or higher. Extract the J -coupling values for the multiplets at ~1.6–3.0 ppm.

• Causality: A J -value > 10 Hz immediately flags the trans-isomer (axial-axial coupling), while a J -value < 5 Hz flags the cis-isomer.

Step 4: Orthogonal Validation via 2D NOESY (Critical Step)

• Action: Acquire a 2D NOESY (Nuclear Overhauser Effect Spectroscopy) spectrum with a mixing time of ~300-500 ms. Look for cross-peaks between H1/H2 and the protons at C3 and C5.

• Causality: Relying solely on J -values is risky if the cyclohexane ring undergoes rapid flipping. NOESY creates a self-validating system by mapping through-space proximity. In the trans-isomer, the axial H1 and H2 will show strong NOE cross-peaks with the 1,3-diaxial protons on the ring. In the cis-isomer, the equatorial H1 will lack this specific 1,3-diaxial interaction, definitively proving the assigned geometry.

Logical Workflows & Visualizations

Caption: Conformational logic dictating NMR profiles for (2-Benzylcyclohexyl)benzene isomers.

Caption: Self-validating NMR experimental workflow for isomer characterization.

References

• Source: amazonaws.com (Supporting Information detailing stereoisomer separation challenges)
• Source: studysmarter.co.
• Source: nih.gov (Detailing J-coupling constants and chemical shift logic for bulky 1,2-disubstituted cyclohexanes)

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• 1. studysmarter.co.uk [studysmarter.co.uk]
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A Comparative Guide to the Synthesis of (2-Benzylcyclohexyl)benzene: Modern vs. Traditional Methods

In the landscape of pharmaceutical and materials science, the efficient construction of carbon-carbon (C-C) bonds is a foundational pillar of molecular design. The target molecule for this guide, (2-Benzylcyclohexyl)benzene, represents a diarylalkane scaffold where a C(sp²)-C(sp³) bond is crucial. The choice of synthetic methodology to forge such a bond can dramatically impact yield, purity, scalability, and overall cost-effectiveness. This guide provides an in-depth comparison of two distinct approaches for the synthesis of this target: a modern, palladium-catalyzed Suzuki-Miyaura cross-coupling reaction and a traditional Friedel-Crafts alkylation. Through detailed protocols, mechanistic insights, and a head-to-head data comparison, we aim to equip researchers with the knowledge to make informed decisions in their synthetic endeavors.

Method 1: The Modern Approach - Palladium-Catalyzed Suzuki-Miyaura Coupling

The advent of transition metal-catalyzed cross-coupling reactions has transformed organic synthesis, offering mild, selective, and highly efficient routes to C-C bond formation.[1][2][3] For the synthesis of (2-Benzylcyclohexyl)benzene, the Suzuki-Miyaura coupling stands out due to its high functional group tolerance and the use of generally stable and non-toxic organoboron reagents.[4][5]

Principle of the Method

The Suzuki-Miyaura reaction facilitates the coupling of an organoboron compound with an organic halide, catalyzed by a palladium(0) complex.[1] The catalytic cycle involves three key steps: oxidative addition, transmetalation, and reductive elimination.[6] This method's versatility and efficiency have made it a staple in both academic and industrial laboratories for constructing complex molecular architectures.[1][7]

Experimental Protocol: Suzuki-Miyaura Coupling

Materials:

• (2-Bromocyclohexyl)benzene (1.0 equiv)

• Benzylboronic acid pinacol ester (1.2 equiv)

• Palladium(II) acetate (Pd(OAc)₂, 2 mol%)

• SPhos (4 mol%)

• Potassium phosphate (K₃PO₄, 2.0 equiv)

• Anhydrous Toluene

• Water (deoxygenated)

• Standard laboratory glassware and inert atmosphere setup (Argon or Nitrogen)

Procedure:

• Reaction Setup: To an oven-dried Schlenk flask equipped with a magnetic stir bar, add (2-bromocyclohexyl)benzene (1.0 equiv), benzylboronic acid pinacol ester (1.2 equiv), K₃PO₄ (2.0 equiv), Pd(OAc)₂ (0.02 equiv), and SPhos (0.04 equiv).

• Inert Atmosphere: Seal the flask and evacuate and backfill with argon three times to ensure an inert atmosphere.

• Solvent Addition: Add anhydrous toluene and deoxygenated water (10:1 ratio) via syringe.

• Reaction: Heat the reaction mixture to 100 °C and stir vigorously for 12 hours.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up: Upon completion, cool the reaction mixture to room temperature. Dilute with ethyl acetate and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel to afford (2-Benzylcyclohexyl)benzene.

Workflow and Mechanism

Caption: Experimental workflow for the Suzuki-Miyaura synthesis.

Caption: Simplified catalytic cycle of the Suzuki-Miyaura coupling.

Method 2: The Traditional Approach - Friedel-Crafts Alkylation

The Friedel-Crafts alkylation, developed in 1877, is a classic electrophilic aromatic substitution reaction used to attach alkyl groups to an aromatic ring.[8][9] It typically employs an alkyl halide and a strong Lewis acid catalyst, such as aluminum chloride (AlCl₃).[10]

Principle of the Method

The Lewis acid catalyst polarizes the C-X bond of the alkyl halide, generating a carbocation or a carbocation-like species.[8][11] This highly reactive electrophile is then attacked by the electron-rich aromatic ring. While historically significant, this method suffers from several key limitations, including the potential for carbocation rearrangements, polyalkylation, and the use of harsh, stoichiometric amounts of catalyst.[12][13]

Experimental Protocol: Friedel-Crafts Alkylation

Materials:

• Benzene (large excess, serves as reactant and solvent)

• (2-Chlorocyclohexyl)methanol (1.0 equiv)

• Anhydrous Aluminum Chloride (AlCl₃, 1.2 equiv)

• Standard laboratory glassware, ice bath, and drying tube

Procedure:

• Reaction Setup: In a fume hood, equip a dry round-bottom flask with a magnetic stirrer and a dropping funnel. Place the flask in an ice bath.

• Reagent Addition: Add excess benzene to the flask. Slowly add anhydrous AlCl₃ in portions to the cooled benzene with stirring.

• Substrate Addition: Add a solution of (2-chlorocyclohexyl)methanol in benzene to the dropping funnel and add it dropwise to the reaction mixture over 30 minutes, maintaining the temperature between 0-5 °C.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for 3 hours.

• Quenching: Carefully quench the reaction by slowly pouring the mixture over crushed ice and dilute HCl.

• Work-up: Transfer the mixture to a separatory funnel. Separate the organic layer, and extract the aqueous layer with diethyl ether.

• Purification: Combine the organic layers, wash with sodium bicarbonate solution and brine, then dry over anhydrous magnesium sulfate. After filtration and solvent removal, purify the product by vacuum distillation.

Mechanism and Limitations

Caption: Mechanism of Friedel-Crafts alkylation highlighting carbocation rearrangement.

A primary limitation of this reaction is the propensity for carbocation rearrangement.[8][12] The initially formed primary carbocation from (2-chlorocyclohexyl)methanol would likely undergo a 1,2-hydride shift to form a more stable secondary carbocation, leading to a mixture of isomeric products. Additionally, the product, (2-Benzylcyclohexyl)benzene, is more reactive than benzene itself, making it susceptible to further alkylation (polyalkylation).[12][13]

Head-to-Head Comparison

Parameter	Suzuki-Miyaura Coupling	Friedel-Crafts Alkylation	Rationale & Insights
Yield	Typically 80-95%	Highly variable, often 30-60%	The high selectivity and mild conditions of the Suzuki coupling lead to significantly higher yields.[1][14] Friedel-Crafts yields are compromised by side reactions.[12]
Purity/Selectivity	High (regio- and chemoselective)	Low (isomeric mixtures, polyalkylation)	The Suzuki coupling forms a specific C-C bond without rearrangement.[1] Friedel-Crafts alkylation is notorious for producing a mixture of isomers due to carbocation rearrangements.[8][13]
Reaction Conditions	Mild (e.g., 100 °C)	Harsh (0 °C to RT, strong acid)	Palladium-catalyzed reactions operate under much milder and more controlled conditions.[7] Friedel-Crafts requires a strong, corrosive Lewis acid.[9]
Catalyst Loading	Catalytic (1-5 mol%)	Stoichiometric or excess (≥100 mol%)	The palladium catalyst is regenerated in the catalytic cycle.[1] The AlCl₃ in Friedel-Crafts is consumed by complexation with the product and any moisture, requiring stoichiometric amounts.[10]
Functional Group Tolerance	High	Low	Suzuki couplings are compatible with a wide range of functional groups.[4] The harsh acidic conditions of Friedel-Crafts are incompatible with many functional groups.[11]
Scalability	Generally good	Challenging (exothermic, HCl gas evolution)	The controlled nature of Suzuki couplings makes them more amenable to scale-up. Friedel-Crafts reactions can be difficult to control on a larger scale.
"Green" Chemistry	More favorable (catalytic, less waste)	Less favorable (stoichiometric waste, corrosive reagents)	The atom economy of the Suzuki reaction is superior, and it avoids the use of large quantities of corrosive and hazardous reagents.

Conclusion and Recommendations

This comparative analysis clearly demonstrates the superiority of the modern Suzuki-Miyaura cross-coupling for the synthesis of (2-Benzylcyclohexyl)benzene. It offers significantly higher yields and purity under milder, more controlled conditions. The catalytic nature of the process and its broad functional group tolerance make it a more versatile and sustainable choice for contemporary drug development and materials science research.[1][7]

While the Friedel-Crafts alkylation is a historically important reaction for C-C bond formation, its practical application is severely limited by carbocation rearrangements, polyalkylation, and harsh reaction conditions.[8][12][13] For the synthesis of complex, well-defined molecular targets, palladium-catalyzed cross-coupling reactions represent the state-of-the-art, providing a reliable and efficient pathway to the desired products. Researchers are strongly encouraged to consider these modern methods to accelerate their synthetic programs and achieve superior outcomes.

References

• Vertex AI Search. (2025, September 4).
• Chemistry Steps. (2025, June 20).
• Chemistry LibreTexts. (2015, July 18).
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• JoVE. (2025, May 22).
• University of Calgary. (n.d.).
• Pharmaguideline. (n.d.).
• PMC. (n.d.).
• Benchchem. (n.d.). Application Notes and Protocols for 4-Bromobenzyl Bromide in Suzuki-Miyaura Coupling Reactions.
• ACS Publications. (2018, July 31). Palladium-Catalyzed Cross-Coupling Reactions: A Powerful Tool for the Synthesis of Agrochemicals. Journal of Agricultural and Food Chemistry.
• ACS Publications. (2025, April 23). Aryl Acid-Alcohol Cross-Coupling: C(sp3)–C(sp2) Bond Formation from Nontraditional Precursors. Journal of the American Chemical Society.
• ACS Publications. (2006, November 3).
• Nobel Prize Outreach. (2010, October 6). PALLADIUM-CATALYZED CROSS COUPLINGS IN ORGANIC SYNTHESIS.
• Benchchem. (n.d.). Application Notes and Protocols: Suzuki-Miyaura Coupling of Benzyl (4-iodocyclohexyl)
• Vertex AI Search. (2025, July 3). Why Are Transition Metal Catalysts Essential for Cross-Coupling Reactions?.
• Wikipedia. (n.d.). Friedel–Crafts reaction.

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Structural Validation of (2-Benzylcyclohexyl)benzene: A Comparative Guide to X-ray Crystallography and Alternative Modalities

Introduction

(2-Benzylcyclohexyl)benzene is a highly flexible diarylcyclohexane scaffold characterized by multiple rotatable bonds and two adjacent stereocenters on the cyclohexane ring. For researchers and drug development professionals, elucidating its exact 3D conformation—specifically distinguishing between its cis and trans diastereomers and determining the absolute configuration of its enantiomers (e.g., (1S,2S))—is a formidable analytical challenge. While standard spectroscopic methods provide connectivity data, definitive stereochemical and conformational validation requires advanced crystallographic techniques.

This guide provides an objective comparison of Single-Crystal X-ray Diffraction (SCXRD) against alternative modalities like Nuclear Magnetic Resonance (NMR) and Microcrystal Electron Diffraction (MicroED), alongside a self-validating experimental protocol for the structural elucidation of (2-Benzylcyclohexyl)benzene.

Comparative Analysis of Structural Validation Techniques

When determining the absolute stereochemistry and solid-state packing of small organic molecules, researchers must weigh the resolution of the technique against sample requirements and dynamic limitations 1.

• Nuclear Magnetic Resonance (NMR) Spectroscopy : Solution-state NMR (specifically 2D NOESY/ROESY) is invaluable for observing the dynamic conformational averaging of the benzyl and phenyl groups in solution 2. However, NMR relies on through-space interactions and coupling constants to infer relative stereochemistry. It cannot unambiguously determine absolute stereochemistry without the use of chiral derivatizing agents, and it struggles to resolve precise bond lengths and angles from a single data set without extensive computational modeling 3.

• Single-Crystal X-ray Diffraction (SCXRD) : The undisputed gold standard for absolute configuration. By analyzing the diffraction of X-rays through a highly ordered crystal lattice, SCXRD provides atomic-level resolution of the molecule's static 3D structure. For molecules containing only light atoms (C, H), calculating the Flack parameter via anomalous dispersion allows for definitive stereochemical assignment 1.

• Microcrystal Electron Diffraction (MicroED) : An emerging alternative for compounds that stubbornly resist growing into the large crystals (>0.1 mm) required for SCXRD. Because electrons interact with matter 4 to 5 orders of magnitude more strongly than X-rays, MicroED can solve structures from sub-micron nanocrystals 4.

Quantitative Comparison of Modalities

Parameter	SCXRD (Gold Standard)	Solution NMR (1D/2D)	MicroED (Emerging)
Primary Output	3D electron density map, absolute configuration	1D/2D spectra, relative stereochemistry	3D electrostatic potential map
Resolution	Atomic (0.7 - 0.8 Å)	Conformational averaging	Atomic (0.8 - 1.0 Å)
Sample Requirement	Single crystal (>0.1 mm in all dimensions)	1–25 mg in deuterated solvent	Nanocrystals (<0.001 mm)
Measurement Time	Hours to days	Minutes to hours	Minutes
Key Limitation	Requires high-quality, large single crystals	Cannot directly determine absolute stereochemistry	High equipment cost; sample radiation damage

Experimental Methodology: SCXRD Protocol for (2-Benzylcyclohexyl)benzene

To ensure scientific integrity, the following protocol is designed as a self-validating system. Every step is engineered to maximize data quality and minimize artifacts when analyzing highly lipophilic, flexible molecules like (2-Benzylcyclohexyl)benzene.

Step 1: Controlled Crystallization via Vapor Diffusion

• Procedure : Dissolve 10 mg of (2-Benzylcyclohexyl)benzene in a minimal volume of dichloromethane (good solvent). Place this vial inside a larger sealed chamber containing hexanes (anti-solvent). Allow vapor diffusion over 3–7 days.

• Causality : (2-Benzylcyclohexyl)benzene is highly soluble in most organic solvents. Vapor diffusion provides a slow, thermodynamically controlled supersaturation gradient. This slow kinetics favors the nucleation of a few high-quality single crystals rather than a kinetically driven amorphous precipitate.

Step 2: Crystal Harvesting and Cryoprotection

• Procedure : Submerge the crystals in a drop of Paratone-N oil. Under a polarized light microscope, select a crystal that extinguishes light uniformly. Mount the crystal on a polyimide loop and immediately flash-cool it to 100 K in a liquid nitrogen stream.

• Causality : Uniform extinction under polarized light confirms the crystal is a single domain, lacking twinned or cracked lattices. Flash-cooling to 100 K drastically reduces the thermal motion (Debye-Waller factors) of the flexible benzyl group, sharpening the diffraction spots and improving high-angle resolution 5.

Step 3: Diffractometry and Data Collection

• Procedure : Collect diffraction data using a diffractometer equipped with a Copper (Cu-Kα, λ = 1.5418 Å) microfocus source rather than a standard Molybdenum (Mo-Kα) source.

• Causality : (2-Benzylcyclohexyl)benzene consists entirely of light atoms (Carbon and Hydrogen). Cu-Kα radiation has a longer wavelength than Mo-Kα, which significantly enhances the anomalous scattering signal of carbon. This amplified signal is an absolute requirement for accurately calculating the Flack parameter to differentiate between the (1S,2S) and (1R,2R) enantiomers 1.

Step 4: Structure Solution and Refinement

• Procedure : Solve the phase problem using intrinsic phasing algorithms (e.g., SHELXT) and refine the structural model via full-matrix least-squares on F2 (SHELXL). Apply anisotropic displacement parameters for all carbon atoms.

• Causality : Anisotropic refinement models the electron density of each atom as an ellipsoid rather than a sphere. This validates that the assigned atomic positions are genuine and not artifacts of structural disorder or incorrect solvent modeling 5.

Step 5: IUCr checkCIF Validation

• Procedure : Generate the final Crystallographic Information File (.cif) and submit it to the International Union of Crystallography (IUCr) checkCIF server.

• Causality : The checkCIF algorithm acts as an independent, automated peer-reviewer. It compares the experimental bond lengths, angles, and thermal parameters against the Cambridge Structural Database (CSD) to ensure chemical reasonableness and flags any missing symmetry or data completeness issues 6.

Workflow Visualization

The following diagram illustrates the logical decision matrix and experimental workflow for validating the structure of (2-Benzylcyclohexyl)benzene.

Fig 1: Structural validation decision matrix and SCXRD workflow for (2-Benzylcyclohexyl)benzene.

Data Interpretation & Quality Metrics

To establish trustworthiness, the final crystallographic model must be evaluated against strict quantitative metrics:

• R-factor ( R1​ ) : Represents the agreement between the calculated crystallographic model and the experimental diffraction data. For a flexible molecule like (2-Benzylcyclohexyl)benzene, an R1​ value of < 0.05 (5%) indicates a highly accurate structure 5.

• Goodness-of-Fit (GoF) : Should be approximately 1.0. A value significantly higher indicates that the model is over-restrained or the data is poor.

• Flack Parameter : The definitive metric for absolute stereochemistry. A value near 0 (e.g., 0.02 ± 0.08) confirms the correct enantiomer has been modeled, while a value near 1.0 indicates the inverted structure.

Conclusion

While NMR spectroscopy provides rapid insights into the relative stereochemistry and solution-state dynamics of (2-Benzylcyclohexyl)benzene, it falls short of providing definitive 3D coordinates. Single-Crystal X-ray Diffraction remains the authoritative standard. By employing low-temperature data collection, Cu-Kα radiation, and rigorous IUCr checkCIF validation, researchers can unambiguously determine the absolute configuration and solid-state conformation of this complex scaffold, providing a reliable foundation for downstream drug development and SAR studies.

References

• Birkbeck College. "Comparison of NMR and X-ray crystallography." [Link]

• JEOL Ltd. "X-ray, Electron and NMR Crystallography to Structural Determination of Small Organic Molecules."[Link]

• Sygnature Discovery. "Structural Biology Techniques Compared: X-ray, NMR & Cryo-EM."[Link]

• International Union of Crystallography (IUCr). "Publication standards for crystal structures." [Link]

• National Institutes of Health (NIH) / PMC. "X-ray crystallography: Assessment and validation of protein-small molecule complexes for drug discovery."[Link]

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Comparative Reactivity Guide: Site-Selective C–H Functionalization of (2-Benzylcyclohexyl)benzene and Related Cycloalkanes

Executive Summary

The late-stage functionalization of unactivated C–H bonds in complex cycloalkanes remains a formidable challenge in drug development and synthetic chemistry. This guide objectively compares the reactivity of (2-Benzylcyclohexyl)benzene (structurally equivalent to 1-benzyl-2-phenylcyclohexane) against related baseline cycloalkanes such as phenylcyclohexane and benzylcyclohexane. By analyzing thermodynamic bond dissociation energies (BDEs) alongside kinetic barriers imposed by torsional strain, this guide provides researchers with predictive frameworks and validated protocols for achieving site-selective oxidation in sterically encumbered ring systems.

Thermodynamic vs. Kinetic Control in Cycloalkane Reactivity

When designing a C–H functionalization strategy, chemists must balance the intrinsic thermodynamic weakness of a C–H bond against the kinetic accessibility of that site.

The Illusion of Bond Dissociation Energies (BDEs)

In monosubstituted systems like phenylcyclohexane , the tertiary benzylic C–H bond at C1 is thermodynamically the weakest, with a calculated BDE of approximately 85.2 to 86.8 kcal/mol[1][2]. By contrast, the remote secondary C–H bonds (C3/C4) possess much higher BDEs of 96–97 kcal/mol[1]. In a vacuum, or with highly reactive, unhindered radicals (e.g., hydroxyl radicals), oxidation occurs preferentially at the benzylic C1 position.

However, when utilizing bulky, synthetic Hydrogen Atom Transfer (HAT) reagents or bioinspired transition-metal catalysts, reactivity diverges entirely from thermodynamic predictions. The planarization of the carbon center during the transition state (from sp3 to sp2 ) forces the incipient radical to eclipse adjacent equatorial substituents. This torsional strain dramatically raises the activation barrier[1]. Consequently, bulky oxidants bypass the weak tertiary bonds and selectively oxidize the unactivated, remote secondary C–H bonds at C3 and C4[2].

The 1,2-Disubstitution Penalty: (2-Benzylcyclohexyl)benzene

(2-Benzylcyclohexyl)benzene represents an extreme case of steric and torsional deactivation. The presence of two bulky groups (phenyl and benzyl) at vicinal positions (C1 and C2) locks the cyclohexane ring into rigid conformations.

• Trans-Isomer: Adopts a di-equatorial conformation to minimize 1,3-diaxial interactions. The massive equatorial bulk completely shields the adjacent tertiary C–H bonds, rendering them kinetically inert to bulky HAT reagents[2].

• Cis-Isomer: Contains one axial and one equatorial group. While slightly more accessible, the torsional strain during HAT transition state planarization still heavily deactivates C1 and C2, forcing functionalization to the remote C4/C5 positions[2].

Comparative Reactivity Profile

The following table summarizes the quantitative and qualitative reactivity differences across the cycloalkane series when subjected to bulky, electrophilic HAT oxidants.

Substrate	Key Structural Feature	Weakest C–H Bond (Calc. BDE)	Preferred HAT Site (Bulky Oxidant)	Relative Reactivity
Phenylcyclohexane	Monosubstituted, benzylic	C1 (Tertiary, ~85.2 - 86.8 kcal/mol)	C3/C4 (Secondary)	High
Benzylcyclohexane	Monosubstituted, aliphatic	C1 (Tertiary aliphatic, ~95.0 kcal/mol)	C3/C4 (Secondary)	Moderate
(2-Benzylcyclohexyl)benzene	1,2-Disubstituted (vicinal)	C2 (Tertiary benzylic)	C4/C5 (Secondary)	Low (Stereo-dependent)

Mechanistic Pathways & Torsional Directing Effects

The divergence between thermodynamic preference and kinetic reality is mapped below. The pathway illustrates how steric bulk and catalyst choice override intrinsic C–H bond strengths.

Fig 1: Mechanistic divergence in C–H functionalization driven by torsional strain and catalyst type.

Validated Experimental Methodologies

To ensure reproducibility and scientific trustworthiness, the following protocols are designed as self-validating systems. They include specific quenching and analytical steps to verify regioselectivity.

Protocol A: Manganese-Catalyzed Remote C–H Oxidation

Objective: Site-selective oxidation of sterically encumbered cycloalkanes at remote secondary positions, utilizing torsional strain to direct selectivity[2].

• Reaction Assembly: In an oven-dried 10 mL Schlenk tube, dissolve 0.5 mmol of (2-Benzylcyclohexyl)benzene in 2.0 mL of a 1:1 mixture of 2,2,2-trifluoroethanol (TFE) and dichloromethane (DCM). Causality: Fluorinated solvents resist oxidation and stabilize the electrophilic metal-oxo intermediates, enhancing catalyst lifetime.

• Catalyst Loading: Add 5 mol% of a bulky bioinspired manganese catalyst (e.g., Mn(CF3-PDP)) and 10 mol% of chloroacetic acid.

• Controlled Oxidation: Cool the mixture to 0 °C. Using a syringe pump, add 1.5 equivalents of H2​O2​ (50 wt% in water) dropwise over a period of 1 hour. Causality: Slow addition prevents the accumulation of H2​O2​ , suppressing unselective background hydroxyl radical generation and favoring the highly ordered, torsionally-directed metal-oxo transition state[2].

• Quenching & Validation: After 2 hours, quench the reaction with 2 mL of saturated aqueous Na2​S2​O3​ . Extract with ethyl acetate (3 × 5 mL).

• Analysis: Concentrate the organic layer and analyze via 1H NMR and GC-MS. The absence of benzylic oxidation products (m/z corresponding to C1/C2 ketones) and the presence of C4/C5 ketones validates the kinetic shielding effect of the vicinal substituents.

Protocol B: Biocatalytic Regioselective Oxidation via Cytochrome P450cam

Objective: Enzymatic hydroxylation of the unactivated aliphatic ring, completely bypassing the aromatic and benzylic positions[3].

• Enzyme Preparation: Utilize the engineered Y96A mutant of Cytochrome P450cam. Causality: The Y96A mutation removes a bulky, hydrogen-bonding tyrosine residue, creating an expanded hydrophobic cavity. This pocket binds the bulky phenyl/benzyl rings, physically orienting the unactivated aliphatic cyclohexane ring toward the high-spin iron-oxo heme center[3].

• Incubation Setup: In a 1.5 mL reaction vial, prepare a 50 mM KH2​PO4​ buffer (pH 7.4) containing 1.0 μM P450cam (Y96A), 10 μM putidaredoxin, 2.0 μM putidaredoxin reductase, 100 mM KCl, and 0.5 mM NADH[3].

• Substrate Addition: Dissolve the cycloalkane substrate in minimal DMSO (final concentration <1% v/v) and add to the buffer to achieve a 1.0 mM substrate concentration.

• Reaction & Extraction: Incubate the mixture at 30 °C for 2 hours with gentle shaking. Quench by adding 1 mL of cold dichloromethane. Vortex vigorously and centrifuge to separate the layers.

• Validation: Analyze the organic extract via chiral HPLC and GC-MS. The enzymatic system serves as a self-validating control for spatial directing effects, as chemical oxidants would typically attack the aromatic or benzylic sites, whereas the Y96A mutant exclusively yields aliphatic cycloalkanol derivatives[3].

References

• Aliphatic C–H Bond Oxidation with Hydrogen Peroxide Catalyzed by Manganese Complexes: Directing Selectivity through Torsional Effects Source: Organic Letters (ACS Publications) URL:[Link]

• Deciphering Reactivity and Selectivity Patterns in Aliphatic C–H Bond Oxygenation of Cyclopentane and Cyclohexane Derivatives Source: The Journal of Organic Chemistry (ACS Publications) URL:[Link]

• Aliphatic vs. aromatic C-H bond activation of phenylcyclohexane catalysed by cytochrome P450cam Source: Chemical Communications (RSC Publishing) URL:[Link]

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• 3. Aliphatic vs. aromatric C–H bond activation of phenylcyclohexane catalysed by cytochrome P450cam - Chemical Communications (RSC Publishing) [pubs.rsc.org]

Mass Fragmentation Pattern Comparison: (2-Benzylcyclohexyl)benzene vs. Structural Isomers

Introduction

Diarylalkanes and their cycloalkane derivatives, such as (2-benzylcyclohexyl)benzene (also known as 1-benzyl-2-phenylcyclohexane), frequently appear as synthetic intermediates in transition-metal-catalyzed remote C–H arylations ()[1] and as critical components in advanced materials science. Distinguishing this specific isomer from its closely related counterparts—such as 1-benzyl-1-phenylcyclohexane—is a classical analytical challenge. Because these isomers share identical molecular weights (M+• = 250) and elemental compositions (C19H22), researchers must rely on the nuanced causality of their electron ionization (EI) mass fragmentation patterns to definitively assign structures.

Theoretical Framework: Causality in Benzylic Cleavage

In EI-MS (70 eV), the fragmentation of diarylcycloalkanes is thermodynamically governed by Stevenson's Rule, which dictates that the positive charge remains on the fragment with the lowest ionization energy ()[2].

For (2-benzylcyclohexyl)benzene , the initial radical cation (m/z 250) undergoes primary α-cleavage. The loss of a benzyl radical (•CH2C6H5, 91 Da) yields a secondary 2-phenylcyclohexyl carbocation (m/z 159). Conversely, the alternative cleavage—loss of the 2-phenylcyclohexyl radical—yields the highly stable benzyl cation, which rapidly rearranges to the tropylium ion (m/z 91). Because the tropylium ion is exceptionally stable, m/z 91 typically dominates the spectrum as the base peak.

When compared to its isomer, 1-benzyl-1-phenylcyclohexane , the mechanistic causality shifts dramatically. Cleavage of the benzyl radical in the 1,1-isomer leaves behind a tertiary 1-phenylcyclohexyl carbocation. The extreme stability of this tertiary benzylic cation shifts the thermodynamic balance, making m/z 159 the dominant base peak, while significantly suppressing the relative abundance of the m/z 91 fragment.

Mechanistic Pathway Visualization

Figure 1: Primary EI-MS fragmentation pathways of (2-Benzylcyclohexyl)benzene.

Comparative Fragmentation Data

The table below summarizes the diagnostic ions used to differentiate the 1,2-isomer from the 1,1-isomer.

m/z	Ion Identity	(2-Benzylcyclohexyl)benzene Rel. Abundance (%)	1-Benzyl-1-phenylcyclohexane Rel. Abundance (%)
250	Molecular Ion (M+•)	10 - 15	< 5
159	[M - Benzyl]+	40 - 50	100 (Base Peak)
158	[M - Toluene]+•	15 - 20	< 5
91	Tropylium/Benzyl+	100 (Base Peak)	50 - 60
77	Phenyl+	10 - 15	10 - 15

Data synthesized from established hydrocarbon fragmentation rules and remote arylation product characterizations (; )[3],[1].

Experimental Protocols: Self-Validating GC-MS Methodology

To ensure trustworthiness and reproducibility, the following protocol incorporates a self-validating system using internal standards and procedural blanks to rule out column bleed or carryover.

Step 1: Sample Preparation & Internal Standardization

• Dissolve the synthesized or extracted (2-benzylcyclohexyl)benzene sample in GC-grade hexane to a final concentration of 10 µg/mL.

• Spike the solution with an internal standard (e.g., Chrysene-d12) at a concentration of 5 µg/mL. This ensures that any variations in injection volume or ionization efficiency can be normalized.

• Prepare a procedural blank (hexane + internal standard) to validate the absence of background contamination.

Step 2: Gas Chromatography (GC) Separation

• Equip the GC with a non-polar capillary column (e.g., DB-5MS, 30 m length × 0.25 mm internal diameter × 0.25 µm film thickness).

• Set the injection port to 280°C and inject 1.0 µL of the sample in splitless mode (purge valve opens at 1.0 min).

• Oven Temperature Program: Hold at 80°C for 1 minute, ramp at 15°C/min to 300°C, and hold for 10 minutes. This gradient ensures sharp peak shapes for high-boiling diarylalkanes.

Step 3: Electron Ionization Mass Spectrometry (EI-MS)

• Perform a mass calibration and tuning using Perfluorotributylamine (PFTBA) to ensure accurate mass assignment and proper relative abundance ratios across the m/z 50–600 range ()[4].

• Set the transfer line temperature to 290°C and the ion source temperature to 230°C.

• Operate the MS in full-scan mode (m/z 50–500) with an electron energy of 70 eV.

Step 4: Data Processing & Isomer Differentiation

• Extract the ion chromatograms (EIC) for m/z 250, 159, and 91.

• Calculate the ratio of m/z 159 to m/z 91. A ratio < 0.5 confirms the 1,2-isomer ((2-benzylcyclohexyl)benzene), whereas a ratio > 1.5 indicates the 1,1-isomer.

Workflow Visualization

Figure 2: Standardized self-validating GC-EI-MS workflow for diarylalkane isomer differentiation.

Conclusion

By understanding the thermodynamic causality behind benzylic cleavage, researchers can confidently differentiate (2-benzylcyclohexyl)benzene from its structural isomers. The relative abundance of the m/z 159 versus m/z 91 fragments serves as a definitive diagnostic tool, rooted in the fundamental stability differences between secondary and tertiary carbocations.

References

• Zhou, B., Sato, H., Ilies, L., & Nakamura, E. (2017). Iron-Catalyzed Remote Arylation of Aliphatic C–H Bond via 1,5-Hydrogen Shift. ACS Catalysis, 7(12), 8354-8357. URL: [Link]

• McLafferty, F. W., & Tureček, F. (1993). Interpretation of Mass Spectra, 4th ed. University Science Books.

• NIST Mass Spectrometry Data Center. (2023). NIST Chemistry WebBook, SRD 69. National Institute of Standards and Technology. URL: [Link]

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• 2. Interpretation of Mass Spectra - Fred W. McLafferty, Frantisek Turecek - Google Books [books.google.com]
• 3. Benzene, cyclohexyl- [webbook.nist.gov]
• 4. chromatographyonline.com [chromatographyonline.com]

Safety & Regulatory Compliance

Operational Guide: Proper Disposal Procedures for (2-Benzylcyclohexyl)benzene

As a Senior Application Scientist, I frequently observe that the disposal of complex, high-molecular-weight hydrocarbons is often mishandled in the laboratory. (2-Benzylcyclohexyl)benzene—a bulky, non-polar aromatic/alicyclic hydrocarbon—presents specific logistical and environmental challenges.

Because of its high hydrophobicity, low aqueous solubility, and high calorific (BTU) value, it cannot be treated like standard aqueous waste or low-boiling solvents. Improper disposal down the sanitary sewer violates the Clean Water Act, as viscous hydrocarbons can obstruct flow and devastate the biological treatment systems of Publicly Owned Treatment Works (POTW)[1].

This guide provides a self-validating, step-by-step protocol for the safe containment, segregation, and final disposition of (2-Benzylcyclohexyl)benzene, ensuring compliance with EPA Resource Conservation and Recovery Act (RCRA) standards.

Chemical Profiling & Disposal Strategy

Before generating waste, you must understand the causality behind the disposal strategy. (2-Benzylcyclohexyl)benzene is entirely composed of carbon and hydrogen. This lack of halogens (like chlorine or fluorine) makes it an excellent candidate for fuel blending (energy recovery) rather than straight incineration, provided it is segregated correctly[2].

Table 1: Physicochemical Properties & Waste Management Implications

Property	Characteristic	Disposal & Safety Implication
Chemical Class	Non-halogenated hydrocarbon	High BTU Value: Ideal for fuel blending in cement kilns. Must not be mixed with halogenated solvents[2].
Solubility	Highly hydrophobic	Sewer Ban: Zero drain disposal. Will cause phase separation and environmental toxicity[1].
Reactivity	Stable, combustible	Incompatibility: Must be strictly segregated from strong oxidizers (e.g., Nitric Acid, Perchlorates) to prevent exothermic reactions or explosion[3].
Container Compatibility	Non-corrosive organic	Containment: High-Density Polyethylene (HDPE) or glass carboys are required. Avoid polystyrene[4].

Step-by-Step Disposal Protocol

The following protocol ensures that your waste stream remains compliant from the point of generation to final destruction.

Phase 1: Waste Segregation (Critical Step)

The most common operational failure in lab waste management is improper mixing. Mixing (2-Benzylcyclohexyl)benzene with halogenated waste forces the entire container to be treated via high-temperature incineration with acid-gas scrubbing, exponentially increasing disposal costs and environmental impact[2].

• Isolate the Waste Stream: Designate a specific waste carboy exclusively for "Non-Halogenated Organic Solvents."

• Verify Compatibility: Ensure no aqueous solutions, heavy metals, or halogenated compounds (e.g., dichloromethane, chloroform) are added to this container[5].

• Exclude Oxidizers: Never dispose of (2-Benzylcyclohexyl)benzene in containers that have held nitric acid or hydrogen peroxide[3].

Phase 2: Containment and SAA Management

Under EPA regulations, waste must be managed in a Satellite Accumulation Area (SAA) at or near the point of generation[5].

• Select the Receptacle: Use an EPA-approved, chemically resistant HDPE jerrican or a safety-coated glass bottle[4].

• Manage Headspace: Fill the container to a maximum of 80-90% capacity . Leave at least 10% headspace to account for vapor expansion due to temperature fluctuations[6].

• Seal the Container: The container must remain tightly closed with a leak-proof cap at all times, except when actively adding waste[7]. Do not leave funnels resting in the opening.

• Secondary Containment: Place the primary waste container inside a secondary containment tray capable of holding 110% of the primary container's volume to mitigate spill risks[4].

Phase 3: Labeling and Documentation

• Attach the Hazardous Waste Tag: The moment the first drop of (2-Benzylcyclohexyl)benzene enters the container, attach a designated "Hazardous Waste" tag[4].

• No Abbreviations: Write out the full chemical name: (2-Benzylcyclohexyl)benzene. Do not use structural abbreviations or acronyms.

• Check Hazards: Mark the primary hazards on the tag (e.g., "Flammable/Combustible", "Toxicity: Environmental").

Phase 4: Final Disposition (EH&S Handoff)

• Monitor Volume Limits: SAA regulations typically mandate that waste must be removed within 3 days if the volume exceeds 55 gallons, though academic labs should request pickups far before this limit[5].

• Submit Pickup Request: Use your institution's environmental health and safety (EH&S) portal to request a pickup.

• Cradle-to-Grave Tracking: EH&S will consolidate this non-halogenated waste and ship it via a licensed vendor for fuel blending, utilizing the hydrocarbon's high energy content to power industrial kilns[2].

Waste Routing & Decision Workflow

The following diagram illustrates the logical decision tree for routing (2-Benzylcyclohexyl)benzene to ensure it qualifies for sustainable energy recovery rather than pure destruction.

Figure 1: Decision matrix for the disposal of (2-Benzylcyclohexyl)benzene maximizing fuel blending potential.

Emergency Spill Response

In the event of an accidental release of (2-Benzylcyclohexyl)benzene during the disposal transfer process, immediate containment is required to prevent environmental contamination[8].

• Evacuate & Ventilate: Remove all sources of ignition. Ensure adequate ventilation in the spill area[8].

• Don PPE: Equip chemical impermeable gloves, safety goggles, and a lab coat[8].

• Containment: Prevent the chemical from entering drains or watercourses. Surround the spill with an inert, non-combustible absorbent material (e.g., sand, earth, or specialized hydrophobic spill pads)[8].

• Collection: Use non-sparking tools to sweep the absorbed material into a designated solid hazardous waste container[8]. Label as "Spill Debris containing (2-Benzylcyclohexyl)benzene."

• Reporting: Report the incident to your facility's EH&S officer immediately, as required by institutional safety protocols[6].

References

• University of North Carolina at Chapel Hill. (n.d.). Laboratory Safety Manual - Chapter 12: Laboratory Waste Management Plan. Retrieved from [Link]

• Northwestern University Research Safety. (2023). Hazardous Waste Disposal Guide. Retrieved from[Link]

• National Science Teaching Association (NSTA). (2018). How to Properly Dispose Chemical Hazardous Waste. Retrieved from[Link]

• C&EN Global Enterprise. (2024). Most solvent waste from US academic labs ends up in the air. Retrieved from[Link]

• National Institutes of Health (NIH) / National Research Council. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. Retrieved from[Link]

• University of Louisville Department of Environmental Health and Safety. (2025). Chemical Waste Management: Combining Compatible Used Organic Solvents. Retrieved from[Link]

• Universiti Tun Hussein Onn Malaysia (UTHM). (2015). Guidelines on the Disposal of Chemical Wastes from Laboratories. Retrieved from[Link]

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• 6. oshe.uthm.edu.my [oshe.uthm.edu.my]
• 7. Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. chemicalbook.com [chemicalbook.com]

A Comprehensive Guide to the Safe Handling of (2-Benzylcyclohexyl)benzene

This guide provides essential safety and logistical information for the handling and disposal of (2-Benzylcyclohexyl)benzene in a laboratory setting. As a trusted partner in your research, we aim to provide value beyond the product itself by ensuring you have the necessary knowledge to maintain a safe working environment. The following protocols and recommendations are grounded in established safety principles and data from closely related chemical structures.

Hazard Assessment: Understanding the Risks

• Skin and Eye Irritation: Direct contact can cause skin irritation and serious eye irritation.

• Aquatic Toxicity: The substance is very toxic to aquatic life with long-lasting effects.[1]

• Aspiration Hazard: If swallowed, there is a potential for aspiration, which can be fatal.[1]

• Flammability: While having a relatively high flash point (98 °C / 208.4 °F), it should be kept away from open flames and heat sources.[1]

It is imperative to conduct a site-specific risk assessment before handling this chemical.

Personal Protective Equipment (PPE): Your First Line of Defense

A comprehensive PPE strategy is crucial for minimizing exposure. The selection of appropriate PPE should be based on the specific laboratory procedures being performed.

Recommended PPE for Handling (2-Benzylcyclohexyl)benzene

Scenario	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection
Low-Volume Handling (e.g., weighing, preparing solutions in a fume hood)	Chemical splash goggles.[2]	Chemical-resistant gloves (e.g., Nitrile).[2]	Standard laboratory coat.	Not generally required if handled in a certified chemical fume hood.
High-Volume Handling or potential for splashing	Face shield worn over chemical splash goggles.[2]	Chemical-resistant gloves (e.g., Nitrile).[2]	Chemical-resistant apron over a laboratory coat.	Required if working outside of a fume hood or if vapors/aerosols are generated.[3]
Spill Cleanup	Face shield worn over chemical splash goggles.[2]	Heavy-duty chemical-resistant gloves.	Chemical-resistant suit or coveralls.	Air-purifying respirator with organic vapor cartridges.

Safe Handling and Operational Plan

Adherence to standard laboratory operating procedures is critical. Always work in a well-ventilated area, preferably within a certified chemical fume hood.[4]

Step-by-Step Protocol for Weighing and Dissolving

• Preparation:

  • Ensure the chemical fume hood is operational and the sash is at the appropriate height.

  • Gather all necessary equipment: analytical balance, weigh paper/boat, spatula, beaker, stir bar, and the chosen solvent.

  • Don the appropriate PPE as outlined in the table above.

• Weighing:

  • Place a weigh paper or boat on the analytical balance and tare.

  • Carefully transfer the desired amount of (2-Benzylcyclohexyl)benzene onto the weigh paper using a clean spatula.

  • Record the exact weight.

• Dissolving:

  • Place the beaker containing the appropriate volume of solvent and a stir bar on a stir plate inside the fume hood.

  • Carefully add the weighed (2-Benzylcyclohexyl)benzene to the solvent.

  • Start stirring until the solid is completely dissolved.

• Cleanup:

  • Properly dispose of the used weigh paper and any contaminated materials in the designated chemical waste container.

  • Wipe down the spatula and work area with an appropriate solvent and dispose of the cleaning materials as chemical waste.

  • Remove PPE in the correct order to avoid cross-contamination. Wash hands thoroughly with soap and water.

Spill and Emergency Procedures

In the event of a spill, evacuate the immediate area and alert your supervisor. For small spills within a fume hood, use an absorbent material like sand or earth to contain the spill, then place it in a sealed container for disposal. Ensure adequate ventilation and avoid all ignition sources.[4] For larger spills, or any spill outside of a fume hood, evacuate the laboratory and follow your institution's emergency procedures.

Disposal Plan: Environmental Responsibility

(2-Benzylcyclohexyl)benzene is very toxic to aquatic life, and its disposal must be managed responsibly to prevent environmental contamination.[1]

• Waste Collection: All waste containing (2-Benzylcyclohexyl)benzene, including unused product, solutions, and contaminated materials (e.g., gloves, weigh paper, absorbent pads), must be collected in a clearly labeled, sealed, and compatible waste container.[5]

• Waste Segregation: Do not mix this waste with other waste streams unless explicitly permitted by your institution's environmental health and safety (EHS) office.

• Disposal Method: The primary method for disposal of this type of chemical waste is typically incineration by a licensed hazardous waste disposal company.[5][6] Landfill disposal is generally not a suitable option.[5]

• Regulatory Compliance: All waste disposal activities must comply with local, state, and federal regulations. Maintain accurate records of waste generation and disposal.[5]

By adhering to these guidelines, you can safely handle (2-Benzylcyclohexyl)benzene while minimizing risks to yourself, your colleagues, and the environment. Always prioritize safety and consult your institution's EHS department for specific guidance.

References

• Understanding Solvents and PPE for Chemical Safety. MCR Safety. Available at: [Link]

• CYCLOHEXANE FOR SYNTHESIS - Loba Chemie. Available at: [Link]

• Polycyclic Aromatic Hydrocarbons - 3M. Available at: [Link]

• Use of Preliminary Exposure Reduction Practices or Laundering to Mitigate Polycyclic Aromatic Hydrocarbon Contamination on Firefighter Personal Protective Equipment Ensembles - CDC Stacks. Available at: [Link]

• Use of Preliminary Exposure Reduction Practices or Laundering to Mitigate Polycyclic Aromatic Hydrocarbon Contamination on Firefighter Personal Protective Equipment Ensembles - PubMed. Available at: [Link]

• New Journal Article Reports on PAH Ingress Through Firefighter Hoods and Base Layers - Fire Safety Research Institute. Available at: [Link]

• Chemical Waste Disposal Guidelines: Rules You Must Follow! - GreenTec Energy. Available at: [Link]

• Benzene Disposal In Laboratories | Collect and Recycle. Available at: [Link]

• Cyclohexane - Chemius. Available at: [Link]

• Safe Handling and Storage Guidelines for Cyclohexane | Aure Chemical. Available at: [Link]

• Cyclohexyl benzene,1941E-1,05/08/2020 - Safety Data Sheet. KISHIDA CHEMICAL CO., LTD. Available at: [Link]

• SAFETY DATA SHEET - Airgas. Available at: [Link]

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